A Comprehensive Technical Guide to the Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Abstract This in-depth technical guide provides a comprehensive overview of the synthetic pathway for Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a key intermediate in the preparation of various pharmaceuticals, includi...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This in-depth technical guide provides a comprehensive overview of the synthetic pathway for Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a key intermediate in the preparation of various pharmaceuticals, including non-ionic X-ray contrast agents like Iopamidol.[1][2][3][4][5] This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. We will delve into the strategic considerations behind the synthetic route, provide detailed, field-proven experimental protocols, and explore the mechanistic underpinnings of the key transformations. The guide is structured to offer not just a set of instructions, but a deeper understanding of the chemical principles that ensure a successful and reproducible synthesis.
Introduction: Strategic Importance and Synthetic Overview
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a highly functionalized aromatic compound. Its structure, featuring an acetamido group, a methoxy group, a methyl ester, and an iodine atom on a benzene ring, makes it a versatile building block in medicinal chemistry. The primary challenge in its synthesis lies in the regioselective introduction of the iodine atom onto a pre-functionalized benzene ring.
The synthetic strategy detailed herein follows a logical two-step sequence, commencing with a commercially available starting material. This pathway is designed for efficiency, high yield, and scalability.
Our synthetic approach comprises:
Step 1: Acetylation of the Amino Group. Protection of the amino group as an acetamide is a crucial initial step. This serves a dual purpose: it deactivates the amino group to prevent side reactions in the subsequent electrophilic substitution and acts as a powerful ortho-, para-directing group, guiding the incoming electrophile.
Step 2: Regioselective Iodination. The introduction of the iodine atom at the C-5 position is achieved through an electrophilic aromatic substitution reaction. The regioselectivity of this step is dictated by the concerted directing effects of the substituents on the aromatic ring.
This guide will provide a detailed exploration of each of these steps, including the rationale for the choice of reagents and reaction conditions.
Mechanistic Insights: The Rationale Behind Regioselectivity
The success of this synthesis hinges on the predictable regioselectivity of the iodination step. This is governed by the principles of electrophilic aromatic substitution, where the existing substituents on the benzene ring direct the position of the incoming electrophile.
In our precursor, Methyl 4-acetamido-2-methoxybenzoate, we have three key substituents to consider:
-OCH₃ (Methoxy group) at C-2: This is a strongly activating, ortho-, para-directing group due to its ability to donate electron density to the ring via resonance.
-NHCOCH₃ (Acetamido group) at C-4: This is also a strongly activating, ortho-, para-directing group. The lone pair on the nitrogen atom participates in resonance, increasing the electron density of the ring at the ortho and para positions.
-COOCH₃ (Methyl ester group) at C-1: This is a deactivating, meta-directing group, withdrawing electron density from the ring.
The concerted effect of the powerful ortho-, para-directing methoxy and acetamido groups overwhelmingly directs the incoming electrophile to the positions ortho and para to them. The position para to the methoxy group is C-5, and the position ortho to the acetamido group is also C-5. This strong, unified directing effect leads to the highly regioselective iodination at the C-5 position.
A Technical Guide to Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS: 201214-53-1): Synthesis, Characterization, and Applications
Abstract: This document provides an in-depth technical overview of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a key halogenated aromatic intermediate used in pharmaceutical synthesis. We will explore its physicochemica...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: This document provides an in-depth technical overview of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a key halogenated aromatic intermediate used in pharmaceutical synthesis. We will explore its physicochemical properties, detail a robust laboratory-scale synthesis protocol with mechanistic insights, provide expected analytical and spectroscopic data for characterization, and discuss its current and potential applications in drug development. This guide is intended for researchers, chemists, and professionals in the pharmaceutical and fine chemical industries.
Compound Identity and Physicochemical Properties
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a polysubstituted benzene derivative. The strategic placement of its functional groups—an acetamido group, an iodine atom, a methoxy group, and a methyl ester—makes it a versatile building block for more complex molecular architectures.[1] The electron-donating nature of the acetamido and methoxy groups activates the ring, while the iodine atom provides a reactive handle for a variety of subsequent chemical transformations, most notably in cross-coupling reactions.[1][2]
| Appearance | White to light beige crystalline powder (inferred) |[7] |
Synthesis and Mechanistic Rationale
The synthesis of the title compound is achieved via electrophilic aromatic substitution on its non-halogenated precursor, Methyl 4-acetamido-2-methoxybenzoate (CAS: 4093-29-2).[8][9] The existing acetamido and methoxy substituents are strongly ortho-, para-directing. As the positions ortho to the methoxy group and para to the acetamido group are occupied, the incoming electrophile (I⁺) is directed to the available ortho position relative to the powerful acetamido directing group, which is C5.
Recommended Synthesis Protocol
This protocol is based on established methods for the halogenation of activated aromatic rings, such as those described for analogous chloro- and iodo-compounds.[8][10] N-Iodosuccinimide (NIS) is selected as the iodinating agent for its mild reactivity and ease of handling compared to molecular iodine.
Materials:
Methyl 4-acetamido-2-methoxybenzoate (1.0 eq)
N-Iodosuccinimide (NIS) (1.1 eq)
Acetonitrile (CH₃CN), anhydrous
Saturated aqueous sodium thiosulfate (Na₂S₂O₃)
Saturated aqueous sodium chloride (Brine)
Anhydrous magnesium sulfate (MgSO₄)
Ethyl acetate
Hexanes
Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve Methyl 4-acetamido-2-methoxybenzoate (1.0 eq) in anhydrous acetonitrile.
Reagent Addition: Add N-Iodosuccinimide (1.1 eq) to the solution in one portion. Protect the reaction from light by wrapping the flask in aluminum foil.
Reaction Execution: Stir the mixture at room temperature (approx. 20-25°C) for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Work-up:
Quench the reaction by adding saturated aqueous sodium thiosulfate to reduce any unreacted NIS.
Remove the acetonitrile under reduced pressure.
Partition the residue between ethyl acetate and water. Separate the layers.
Wash the organic layer sequentially with water and then brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.
Purification: Purify the crude solid by recrystallization from an ethyl acetate/hexanes solvent system to yield Methyl 4-acetamido-5-iodo-2-methoxybenzoate as a crystalline solid.
Experimental Causality & Self-Validation
Choice of Reagent: NIS provides an electrophilic iodine source (I⁺). Using a slight excess (1.1 eq) ensures the complete conversion of the starting material.
Choice of Solvent: Acetonitrile is a suitable polar aprotic solvent that dissolves the starting material and reagent, facilitating the reaction. Dichloromethane is also a viable alternative.[8]
Light Protection: Iodination reactions can be sensitive to light, which can generate radical species. Protecting the reaction ensures the desired ionic electrophilic substitution mechanism predominates.
Aqueous Work-up: The sodium thiosulfate wash is a critical self-validating step. It quenches the reaction and removes the distinct yellow/brown color of any remaining iodine species, providing a visual confirmation of reaction completion. The subsequent washes remove water-soluble byproducts (succinimide).
Purification & Validation: Recrystallization is an effective method for purifying the solid product. The identity and purity of the final product must be validated by analytical methods such as melting point determination, NMR spectroscopy, and HPLC, as detailed in Section 3.[11]
Synthesis Workflow Diagram
Caption: Synthesis of the target compound via electrophilic iodination.
Spectroscopic and Analytical Characterization
While specific experimental spectra are proprietary to suppliers, the expected spectroscopic data can be reliably predicted based on the molecular structure and analysis of its precursors and analogs.[11][12]
Predicted ¹H NMR Spectroscopy
The ¹H NMR spectrum provides unambiguous confirmation of the structure. The introduction of the bulky iodine atom at C5 will significantly alter the signals of the aromatic protons compared to the starting material.
Table 2: Predicted ¹H NMR Data (400 MHz, CDCl₃)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Rationale
~ 8.20
s
1H
Ar-H (C6)
Deshielded proton adjacent to the ester, singlet due to loss of ortho coupling.
~ 7.85
s
1H
Ar-H (C3)
Proton ortho to the ester, singlet due to loss of meta coupling.
~ 7.50
br s
1H
NH
Amide proton, typically a broad singlet.
~ 3.90
s
3H
OCH ₃ (Ester)
Singlet for the methyl ester group.
~ 3.88
s
3H
OCH ₃ (Methoxy)
Singlet for the methoxy group on the ring.
| ~ 2.20 | s | 3H | C(O)CH ₃ | Singlet for the acetyl methyl group. |
Mass Spectrometry
Mass spectrometry confirms the molecular weight of the compound.
Expected M⁺: The molecular ion peak [M]⁺ would be observed at m/z = 349.12.
Isotopic Pattern: The presence of iodine (¹²⁷I is 100% abundant) will not result in a complex isotopic pattern for the molecular ion itself. Fragmentation patterns would likely show the loss of methoxy (-31) or acetyl (-43) groups.
Applications in Pharmaceutical Development
Methyl 4-acetamido-5-iodo-2-methoxybenzoate serves primarily as a specialized intermediate in the synthesis of active pharmaceutical ingredients (APIs).[3][5]
Intermediate for Sulfone-Containing APIs
A key application is its use as a precursor in the synthesis of sulfone derivatives.[8] The iodinated compound can undergo nucleophilic aromatic substitution or coupling with sulfinates. For example, a patented route describes the reaction of the halogenated intermediate with sodium ethanesulfinate, catalyzed by copper, to form a 5-ethylsulfonyl derivative.[8] This resulting molecule is a direct precursor to compounds structurally related to the antipsychotic drug Amisulpride.
Versatile Building Block for Drug Discovery
Beyond specific patented routes, the true value of an aryl iodide lies in its versatility in modern organic synthesis.[1] The carbon-iodine bond is highly reactive in a variety of palladium-catalyzed cross-coupling reactions.
Suzuki Coupling: Reaction with boronic acids to form new C-C bonds.
Heck Coupling: Reaction with alkenes.
Sonogashira Coupling: Reaction with terminal alkynes.
Buchwald-Hartwig Amination: Formation of C-N bonds.
This reactivity allows medicinal chemists to use Methyl 4-acetamido-5-iodo-2-methoxybenzoate as a scaffold, introducing diverse molecular fragments at the C5 position to build libraries of novel compounds for drug discovery programs.
Logical Role in Synthesis
Caption: Role of the title compound as a divergent intermediate.
Safety and Handling
As with all laboratory chemicals, Methyl 4-acetamido-5-iodo-2-methoxybenzoate should be handled with appropriate care.
Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.
Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust.
Storage: Store in a tightly sealed container in a cool, dry place, protected from light.
Consult the supplier's Safety Data Sheet (SDS) for complete and specific safety information.
References
Pharmacompass. (n.d.). CAS 201214-53-1 Drug Information. Retrieved from pharmacompass.com.[3]
ChemicalBook. (2023). methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS 201214-53-1). Retrieved from chemicalbook.com.[4]
CymitQuimica. (n.d.). CAS 201214-53-1: Methyl 4-(acetylamino)-5-iodo-2.... Retrieved from cymitquimica.com.[2]
NINGBO INNO PHARMCHEM CO.,LTD. (2025). Methyl 4-acetamido-5-chloro-2-methoxybenzoate. Retrieved from inno-pharmchem.com.[7]
Pharmaffiliates. (n.d.). CAS No : 201214-53-1 | Product Name : Methyl 4-acetamido-5-iodo-2-methoxybenzoate. Retrieved from pharmaffiliates.com.[5]
Bio-Connect. (n.d.). Methyl 4-acetamido-5-iodo-2-methoxybenzoate [201214-53-1]. Retrieved from bio-connect.nl.[6]
Google Patents. (2014). CN103553991A - Method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate. Retrieved from patents.google.com.[8]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Methyl 4-acetamido-5-chloro-2-methoxybenzoate: A Key Intermediate for Pharmaceutical Synthesis. Retrieved from inno-pharmchem.com.[13]
LookChem. (n.d.). Methyl 4-acetamido-2-methoxybenzoate. Retrieved from lookchem.com.[14]
BLD Pharm. (n.d.). 201214-53-1|Methyl 4-acetamido-5-iodo-2-methoxybenzoate. Retrieved from bldpharm.com.[11]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Leveraging Organic Synthesis: The Role of Methyl 4-acetamido-5-bromo-2-methoxybenzoate in Chemical Research. Retrieved from inno-pharmchem.com.[1]
ChemicalBook. (n.d.). Methyl 4-acetamido-5-chloro-2-methoxybenzoate synthesis. Retrieved from chemicalbook.com.[10]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of Methyl 4-acetamido-2-hydroxybenzoate in Pharmaceutical Synthesis. Retrieved from inno-pharmchem.com.[15]
ChemicalBook. (n.d.). METHYL 4-ACETAMIDO-2-HYDROXYBENZOATE synthesis. Retrieved from chemicalbook.com.[12]
"Methyl 4-acetamido-5-iodo-2-methoxybenzoate" molecular structure and weight
An In-depth Technical Guide to Methyl 4-acetamido-5-iodo-2-methoxybenzoate Overview Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a halogenated aromatic compound of significant interest to researchers in synthetic organ...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Overview
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a halogenated aromatic compound of significant interest to researchers in synthetic organic chemistry and drug development. Its polysubstituted benzene ring, featuring an ester, an amide, a methoxy group, and an iodine atom, makes it a versatile intermediate for constructing more complex molecular architectures. The strategic placement of the iodine atom, in particular, opens avenues for a variety of cross-coupling reactions, enabling the introduction of diverse functional groups. This guide provides a comprehensive analysis of its molecular structure, scientifically-derived weight, key physicochemical properties, a detailed synthetic protocol, and its applications within the scientific landscape.
Chemical Identity and Molecular Structure
The unique reactivity and utility of this compound are derived directly from its specific arrangement of atoms and functional groups.
Key Chemical Identifiers
A summary of the fundamental identifiers for Methyl 4-acetamido-5-iodo-2-methoxybenzoate is presented below for unambiguous characterization.
The structure of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a highly functionalized benzene derivative. The core benzoic acid methyl ester framework is substituted with three additional groups, each imparting specific electronic and steric properties:
Methyl Ester Group (-COOCH₃) at C1: An electron-withdrawing group that deactivates the ring towards electrophilic substitution.
Methoxy Group (-OCH₃) at C2: A strong electron-donating group and ortho-, para-director. Its position influences the reactivity of adjacent sites.
Acetamido Group (-NHCOCH₃) at C4: A potent electron-donating and activating group, also serving as an ortho-, para-director. It is sterically bulkier than the methoxy group.
Iodine Atom (-I) at C5: A large halogen atom that deactivates the ring through induction but can direct ortho- and para-. Critically, it serves as an excellent leaving group in metal-catalyzed cross-coupling reactions.
The combined electronic effects of the methoxy and acetamido groups strongly activate the C5 position, facilitating its selective halogenation.
Structural Visualization
The 2D chemical structure is depicted below, illustrating the connectivity of atoms.
Caption: 2D structure of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Synthesis and Manufacturing Pathway
The synthesis of this molecule is not commonly detailed in standard literature but can be logically derived from established reactions for its analogs, particularly its precursor and its chloro-substituted counterpart. The strategy relies on the high activation of the benzene ring by the existing substituent groups.
Synthetic Strategy
A robust synthetic route involves a two-step process starting from a commercially available precursor, Methyl 4-acetamido-2-methoxybenzoate.
Precursor Availability: The starting material, Methyl 4-acetamido-2-methoxybenzoate (CAS 4093-29-2), is synthesized via the acetylation of Methyl 4-amino-2-methoxybenzoate.[3][4]
Electrophilic Aromatic Substitution (Iodination): The electron-rich aromatic ring of the precursor is highly susceptible to electrophilic attack. The powerful ortho-, para-directing influence of the acetamido (at C4) and methoxy (at C2) groups directs the incoming electrophile (I⁺) to the C5 position. This is analogous to the synthesis of the chloro-derivative using N-chlorosuccinimide (NCS).[5][6] For iodination, N-Iodosuccinimide (NIS) is a suitable reagent.
Synthesis Workflow Diagram
The following diagram illustrates the logical flow from the precursor to the final iodinated product.
Caption: Proposed synthetic workflow for the target compound.
Exemplified Experimental Protocol
This protocol is adapted from the validated synthesis of the analogous chloro-compound and general halogenation methods.[6][7]
Objective: To synthesize Methyl 4-acetamido-5-iodo-2-methoxybenzoate from Methyl 4-acetamido-2-methoxybenzoate.
Materials:
Methyl 4-acetamido-2-methoxybenzoate (1.0 eq)
N-Iodosuccinimide (NIS) (1.1 eq)
N,N-Dimethylformamide (DMF), anhydrous
Deionized Water
Standard laboratory glassware and magnetic stirrer
Procedure:
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add Methyl 4-acetamido-2-methoxybenzoate (1.0 eq).
Dissolution: Add a suitable volume of anhydrous DMF to dissolve the starting material completely with stirring.
Reagent Addition: To the resulting clear solution, add N-Iodosuccinimide (1.1 eq) portion-wise. An exotherm may be observed.
Reaction: Gently heat the reaction mixture to 40-50 °C and maintain this temperature with stirring for 4-6 hours. Monitor the reaction progress using an appropriate method (e.g., TLC or LC-MS).
Crystallization: Upon completion, cool the reaction mixture to 0 °C and allow the product to crystallize from the solution over several hours.
Isolation: Collect the crude product by vacuum filtration. The DMF mother liquor can be reserved for further processing if needed.
Purification: Wash the collected solid with cold deionized water to remove residual DMF and succinimide byproduct. Heat the crude product in deionized water (e.g., to 50 °C) to slurry and further purify, then cool and filter again.
Drying: Dry the purified solid under vacuum to yield Methyl 4-acetamido-5-iodo-2-methoxybenzoate as a crystalline solid.
Applications in Research and Drug Development
The primary value of Methyl 4-acetamido-5-iodo-2-methoxybenzoate lies in its role as a functionalized building block for more complex molecules.
Intermediate for Pharmaceuticals: Its structure is closely related to intermediates used in the synthesis of pharmaceuticals. For example, the chloro-analog is a key intermediate and metabolite of Metoclopramide, a widely used antiemetic agent.[5] The iodo-compound serves as a valuable precursor for creating novel analogs of such drugs, where the iodine can be replaced with other functional groups to modulate pharmacological activity.
Platform for Cross-Coupling Reactions: The carbon-iodine bond is significantly more reactive than carbon-bromine or carbon-chlorine bonds in many metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig). This allows for the efficient and selective formation of new carbon-carbon and carbon-heteroatom bonds at the C5 position, providing a powerful tool for medicinal chemists to perform late-stage functionalization and build molecular libraries.
Precursor for Advanced Intermediates: As demonstrated in patent literature for related compounds, halogenated intermediates like this are used to synthesize other complex building blocks, such as those containing sulfonyl groups, which are prevalent in many therapeutic agents.[7]
Safety and Handling
While specific toxicological data for this compound is not extensively published, data from its close analog, Methyl 4-acetamido-5-chloro-2-methoxybenzoate, can serve as a guide.[8]
General Hazards: May cause skin, eye, and respiratory tract irritation. The toxicological properties have not been fully investigated.
Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood. Wear appropriate protective equipment, including chemical safety goggles, a lab coat, and nitrile gloves.
Handling: Avoid generating dust. Wash hands thoroughly after handling.
Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.
Conclusion
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a well-defined chemical entity with a molecular weight of 349.12 g/mol . Its highly functionalized structure, particularly the reactive iodine atom on an activated aromatic ring, designates it as a high-value intermediate in synthetic chemistry. While its direct applications are limited, its utility as a precursor for pharmaceutical analogs and complex organic molecules is significant, offering chemists a versatile platform for innovation in drug discovery and materials science.
Spectroscopic Blueprint of a Key Synthetic Intermediate: Methyl 4-acetamido-5-iodo-2-methoxybenzoate
This technical guide provides a comprehensive analysis of the expected spectroscopic characteristics of Methyl 4-acetamido-5-iodo-2-methoxybenzoate , a crucial, albeit sparsely documented, intermediate in synthetic organ...
Author: BenchChem Technical Support Team. Date: January 2026
This technical guide provides a comprehensive analysis of the expected spectroscopic characteristics of Methyl 4-acetamido-5-iodo-2-methoxybenzoate , a crucial, albeit sparsely documented, intermediate in synthetic organic chemistry. While direct experimental data for this specific iodinated compound is not widely published, this document leverages established spectroscopic principles and data from closely related analogs to construct a reliable predictive model of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles. This guide is intended for researchers, scientists, and professionals in drug development who require a deep understanding of this molecule's structural and electronic properties for reaction monitoring, quality control, and further synthetic applications.
The core structure, based on the non-iodinated precursor Methyl 4-acetamido-2-methoxybenzoate, is a highly substituted benzene ring. The introduction of a bulky and electron-donating iodine atom at position 5 significantly influences the electronic environment and, consequently, the spectroscopic signatures of the molecule. Understanding these shifts is paramount for any researcher working with this or similar halogenated aromatic compounds.
Predicted Spectroscopic Data
The following sections detail the anticipated spectroscopic data for Methyl 4-acetamido-5-iodo-2-methoxybenzoate. These predictions are derived from comparative analysis with its non-iodinated and chlorinated analogs, providing a robust and scientifically grounded framework.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For Methyl 4-acetamido-5-iodo-2-methoxybenzoate, both ¹H and ¹³C NMR will provide unambiguous evidence of its formation and purity.
¹H NMR (Proton NMR): The proton NMR spectrum is expected to show distinct signals for each of the non-equivalent protons in the molecule. The chemical shifts are influenced by the electron-donating and -withdrawing groups on the aromatic ring.
Table 1: Predicted ¹H NMR Data for Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Notes
H-3
~ 7.8 - 8.0
Singlet (s)
1H
The iodine at C-5 and the methoxy group at C-2 will deshield this proton, shifting it downfield.
H-6
~ 7.0 - 7.2
Singlet (s)
1H
This proton is ortho to the bulky iodine and para to the ester, resulting in a relatively upfield shift compared to H-3.
OCH₃ (ester)
~ 3.8 - 3.9
Singlet (s)
3H
Typical chemical shift for a methyl ester.
OCH₃ (ether)
~ 3.9 - 4.0
Singlet (s)
3H
The methoxy group at C-2 will be slightly deshielded.
NHCOCH₃
~ 8.0 - 8.5
Singlet (s)
1H
Amide protons are typically broad and appear downfield.
NHCOCH₃
~ 2.1 - 2.2
Singlet (s)
3H
Characteristic chemical shift for an acetamido methyl group.
¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum will provide a count of the unique carbon environments and information about their electronic nature.
Table 2: Predicted ¹³C NMR Data for Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Carbon Assignment
Predicted Chemical Shift (δ, ppm)
Notes
C=O (ester)
~ 165 - 168
Typical chemical shift for an ester carbonyl.
C=O (amide)
~ 168 - 170
Amide carbonyls are generally found in this region.
C-1
~ 120 - 125
Quaternary carbon attached to the ester group.
C-2
~ 155 - 158
Aromatic carbon bearing the methoxy group, significantly deshielded.
C-3
~ 115 - 118
Aromatic CH, shielded by the adjacent methoxy group.
C-4
~ 138 - 142
Quaternary carbon attached to the acetamido group.
C-5
~ 85 - 90
The most upfield aromatic carbon due to the direct attachment of the heavy iodine atom (heavy atom effect).
C-6
~ 130 - 135
Aromatic CH, influenced by the adjacent iodine and acetamido groups.
OCH₃ (ester)
~ 52 - 54
Typical chemical shift for a methyl ester carbon.
OCH₃ (ether)
~ 55 - 58
Methoxy carbon attached to the aromatic ring.
NHCOCH₃
~ 24 - 26
Acetamido methyl carbon.
Experimental Workflow for Spectroscopic Analysis
The following diagram outlines a typical workflow for the synthesis and subsequent spectroscopic characterization of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Caption: General workflow for the synthesis and spectroscopic characterization of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Infrared (IR) Spectroscopy
IR spectroscopy is invaluable for identifying the functional groups present in a molecule. The IR spectrum of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is expected to show characteristic absorption bands for the amide, ester, and aromatic moieties.
Table 3: Predicted IR Absorption Bands for Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Functional Group
Predicted Wavenumber (cm⁻¹)
Intensity
Vibrational Mode
N-H (amide)
3300 - 3400
Medium
N-H stretch
C-H (aromatic)
3000 - 3100
Medium
C-H stretch
C-H (aliphatic)
2850 - 2960
Medium
C-H stretch (CH₃ groups)
C=O (ester)
1720 - 1740
Strong
C=O stretch
C=O (amide)
1660 - 1680
Strong
Amide I band (C=O stretch)
C=C (aromatic)
1580 - 1620
Medium-Strong
C=C stretch
N-H (amide)
1520 - 1560
Medium-Strong
Amide II band (N-H bend)
C-O (ester/ether)
1200 - 1300
Strong
C-O stretch
C-I
500 - 600
Weak-Medium
C-I stretch
The presence of two distinct carbonyl peaks (ester and amide) and the N-H stretching and bending vibrations will be key diagnostic features in the IR spectrum.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, confirming its elemental composition.
High-Resolution Mass Spectrometry (HRMS): For Methyl 4-acetamido-5-iodo-2-methoxybenzoate (C₁₁H₁₂INO₄), the expected exact mass can be calculated.
Expected [M]⁺: m/z ≈ 349.9811
Electron Ionization Mass Spectrometry (EI-MS): Under EI conditions, the molecule is expected to fragment in a predictable manner.
Molecular Ion Peak (M⁺): A prominent peak at m/z ≈ 349.
Key Fragmentation Pathways:
Loss of the methyl ester group (-OCH₃): [M - 31]⁺
Loss of the entire ester group (-COOCH₃): [M - 59]⁺
Loss of the acetamido group (-NHCOCH₃): [M - 58]⁺
Loss of iodine (-I): [M - 127]⁺
Cleavage of the acetyl group from the amide (-CH₃CO): [M - 43]⁺
The isotopic pattern of iodine (¹²⁷I is 100% abundant) will simplify the interpretation of the mass spectrum, as no isotopic satellite peaks for the halogen will be present.
Synthesis and Methodologies
The synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate typically proceeds via electrophilic iodination of the electron-rich aromatic ring of Methyl 4-acetamido-2-methoxybenzoate.[1]
General Protocol for Iodination
Dissolution: Dissolve Methyl 4-acetamido-2-methoxybenzoate in a suitable solvent (e.g., dichloromethane or N,N-dimethylformamide).
Addition of Iodinating Agent: Add an iodinating agent such as N-iodosuccinimide (NIS) or iodine monochloride (ICl) to the solution. The reaction is often carried out in the presence of a mild acid catalyst.
Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Work-up: Upon completion, quench the reaction and perform an aqueous work-up to remove any unreacted reagents and byproducts.
Purification: Purify the crude product by recrystallization or column chromatography to obtain pure Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Conclusion
This technical guide provides a detailed, predictive overview of the key spectroscopic data for Methyl 4-acetamido-5-iodo-2-methoxybenzoate. By leveraging data from analogous compounds and fundamental spectroscopic principles, researchers can confidently identify and characterize this important synthetic intermediate. The provided workflows and predicted data serve as a valuable resource for guiding experimental work and ensuring the structural integrity of this and related molecules in complex synthetic pathways.
References
PubChem. (n.d.). Methyl 4-(acetylamino)-2-methoxybenzoate. National Center for Biotechnology Information. Retrieved from [Link]
PubChem. (n.d.). Methyl 4-acetamido-5-chloro-2-methoxybenzoate. National Center for Biotechnology Information. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Leveraging Organic Synthesis: The Role of Methyl 4-acetamido-5-bromo-2-methoxybenzoate in Chemical Research. Retrieved from [Link]
LookChem. (n.d.). Methyl 4-acetamido-2-methoxybenzoate. Retrieved from [Link]
Google Patents. (n.d.). CN103553991A - Method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate.
PubMed. (2017). Spectroscopic characterization of (diiodomethyl)zinc iodide: application to the stereoselective synthesis and functionalization of iodocyclopropanes. National Center for Biotechnology Information. Retrieved from [Link]
A Comprehensive Technical Guide to the Solubility of Methyl 4-acetamido-5-iodo-2-methoxybenzoate for Researchers and Drug Development Professionals
Foreword: The Critical Role of Solubility in Pharmaceutical Development In the landscape of pharmaceutical sciences, the journey of a molecule from a promising candidate to a therapeutic reality is paved with numerous ch...
Author: BenchChem Technical Support Team. Date: January 2026
Foreword: The Critical Role of Solubility in Pharmaceutical Development
In the landscape of pharmaceutical sciences, the journey of a molecule from a promising candidate to a therapeutic reality is paved with numerous challenges. Among the most fundamental of these is the characterization of its physicochemical properties, with solubility standing as a cornerstone. The solubility of an active pharmaceutical ingredient (API) profoundly influences its bioavailability, manufacturability, and ultimately, its clinical efficacy. This guide is dedicated to providing an in-depth technical exploration of the solubility of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a compound of interest in contemporary drug discovery. Our focus extends beyond mere data presentation to encompass the strategic and methodological considerations essential for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, ensuring that the described protocols are not just a series of steps, but a self-validating system for generating reliable and reproducible solubility data.
Physicochemical Profile of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
A thorough understanding of a compound's intrinsic properties is a prerequisite for any meaningful solubility investigation. These properties offer predictive insights into its behavior in various solvent systems.
Not available. For the related compound, Methyl 4-acetamido-2-methoxybenzoate, the melting point is approximately 127-132°C.[4][5][6] The introduction of an iodine atom is expected to increase the melting point due to increased molecular weight and intermolecular forces.
Note: Specific experimental data for Methyl 4-acetamido-5-iodo-2-methoxybenzoate is not widely published. The information for the related compound, Methyl 4-acetamido-2-methoxybenzoate, is provided for comparative purposes.
The structure of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, with its aromatic ring, amide and ester functional groups, and the bulky, lipophilic iodine atom, suggests a compound with moderate polarity. The presence of hydrogen bond donors (the amide N-H) and acceptors (the amide and ester carbonyl oxygens, and the methoxy oxygen) indicates the potential for interaction with polar protic and aprotic solvents. However, the significant lipophilic contribution of the iodinated benzene ring will likely limit its aqueous solubility.
The Imperative of Solvent Selection in Pharmaceutical Processing
The choice of a solvent system is a critical decision in the crystallization process of an API. It directly influences key parameters such as solubility, nucleation and growth kinetics, impurity purging, and the final crystal form (polymorphism).[7][8] A suitable solvent for crystallization should ideally exhibit a high-temperature coefficient of solubility, meaning the API is significantly more soluble at higher temperatures than at lower temperatures, which allows for high recovery and yield upon cooling.[8]
A Proposed Framework for Determining the Solubility of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Given the absence of comprehensive public data, this section outlines a robust, step-by-step methodology for determining the solubility of Methyl 4-acetamido-5-iodo-2-methoxybenzoate in a range of pharmaceutically relevant solvents. The internationally recognized "shake-flask" method, a cornerstone of equilibrium solubility determination, will be detailed.[9][10][11][12]
Rationale for Solvent Selection
A diverse panel of solvents should be selected to represent a spectrum of polarities and chemical functionalities. This allows for a comprehensive understanding of the compound's solubility profile.
Table of Recommended Solvents for Initial Screening:
Solvent Class
Solvent
Rationale
Polar Protic
Water
Essential for understanding aqueous solubility and biopharmaceutical properties.[13][14][15][16]
Methanol
A common polar protic solvent used in synthesis and crystallization.
Ethanol
A pharmaceutically acceptable solvent.
Polar Aprotic
Dimethyl Sulfoxide (DMSO)
A powerful solvent capable of dissolving a wide range of compounds.
N,N-Dimethylformamide (DMF)
Often used in synthesis and can be a good solvent for crystallization.[17][18]
Acetone
A common laboratory solvent with moderate polarity.
Non-Polar
Dichloromethane (DCM)
A versatile solvent for less polar compounds.
Toluene
A non-polar aromatic solvent.
Heptane
A non-polar aliphatic solvent, often used as an anti-solvent.[7]
Experimental Protocol: The Equilibrium Shake-Flask Method
This method is designed to determine the thermodynamic equilibrium solubility of a compound in a given solvent at a specific temperature.
Scintillation vials or other suitable sealed containers
Orbital shaker with temperature control
Analytical balance
Centrifuge
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)
Volumetric flasks and pipettes
Syringe filters (e.g., 0.22 µm PTFE)
Workflow Diagram:
Caption: Workflow for the Shake-Flask Solubility Determination Method.
Step-by-Step Procedure:
Preparation of Saturated Solutions:
Add an excess amount of Methyl 4-acetamido-5-iodo-2-methoxybenzoate to a series of vials. The excess solid is crucial to ensure that equilibrium with the solid phase is achieved.
Accurately dispense a known volume of each selected solvent into the corresponding vials.
Seal the vials tightly to prevent solvent evaporation.
Equilibration:
Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C and 37 °C are common for pharmaceutical applications).[14][15][16]
Agitate the samples for a predetermined period (typically 24 to 72 hours) to allow the system to reach equilibrium. Preliminary studies may be needed to determine the optimal equilibration time.[10][19]
Phase Separation:
After equilibration, remove the vials and allow the undissolved solid to settle.
To ensure complete separation of the solid and liquid phases, centrifuge the vials at a high speed.
Carefully withdraw an aliquot of the clear supernatant using a syringe and immediately filter it through a syringe filter to remove any remaining solid particles.
Analysis:
Accurately dilute the filtered aliquot with a suitable solvent (often the mobile phase of the analytical method) to a concentration within the calibrated range of the analytical instrument.
Quantify the concentration of the dissolved compound using a validated HPLC method. A calibration curve should be prepared using standard solutions of known concentrations.
Data Reporting:
The solubility should be reported in units of mg/mL or µg/mL. It is also common to express solubility in molarity (mol/L).
Data Interpretation and Expected Outcomes
Based on the structure of Methyl 4-acetamido-5-iodo-2-methoxybenzoate and the properties of the related compound, Methyl 4-acetamido-2-methoxybenzoate, which is sparingly soluble in DMSO and slightly soluble in methanol and water, the following trends can be anticipated:[4]
High Solubility: Expected in polar aprotic solvents like DMSO and DMF, which can effectively solvate the molecule through dipole-dipole interactions and by disrupting the crystal lattice.
Moderate Solubility: Likely in polar protic solvents such as methanol and ethanol, where hydrogen bonding can occur.
Low to Very Low Solubility: Anticipated in non-polar solvents like heptane and toluene, and in water. The large, non-polar iodinated aromatic ring will significantly reduce its affinity for highly polar and non-polar aliphatic solvents.
Visualizing Solvent-Solute Interactions:
Caption: Predicted Interactions Between the Solute and Different Solvent Classes.
Leveraging Solubility Data for Downstream Applications
The quantitative solubility data generated through the described protocol is invaluable for several aspects of drug development:
Crystallization Process Development: The choice of a suitable crystallization solvent is guided by the solubility profile.[7][8][20] A solvent in which the compound has high solubility at elevated temperatures and low solubility at room temperature is ideal for cooling crystallization.
Formulation Development: For oral dosage forms, understanding the aqueous solubility is crucial for predicting dissolution rates and bioavailability.[13][21] For liquid formulations, a solvent system that can maintain the drug in solution at the desired concentration is required.
Preclinical Studies: Solubility in biocompatible vehicles is essential for conducting in vitro and in vivo experiments.
Concluding Remarks for the Practicing Scientist
The determination of solubility is not a perfunctory exercise but a strategic scientific endeavor that lays the groundwork for successful drug development. While published data for Methyl 4-acetamido-5-iodo-2-methoxybenzoate is scarce, the robust and well-established shake-flask method provides a reliable pathway to obtaining this critical information. By systematically evaluating solubility in a diverse range of solvents and interpreting the data within the context of the molecule's structure, researchers can make informed decisions that accelerate the progression of promising compounds through the development pipeline. The principles and protocols outlined in this guide are intended to empower scientists with the knowledge and tools to confidently navigate the challenges of solubility characterization.
Unveiling the Potential: A Technical Guide to the Biological Investigation of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
This guide serves as an in-depth technical resource for researchers, scientists, and drug development professionals interested in the largely unexplored biological activities of the chemical entity, Methyl 4-acetamido-5-...
Author: BenchChem Technical Support Team. Date: January 2026
This guide serves as an in-depth technical resource for researchers, scientists, and drug development professionals interested in the largely unexplored biological activities of the chemical entity, Methyl 4-acetamido-5-iodo-2-methoxybenzoate. While direct biological data for this specific compound is not yet prevalent in published literature, its structural characteristics and relationship to analogous compounds suggest a compelling case for investigation. This document will, therefore, provide a comprehensive overview of the compound's chemical properties, its synthesis, and a proposed framework for systematically exploring its potential therapeutic value based on established scientific principles and methodologies.
Introduction: The Chemical Landscape of a Molecule of Interest
Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS No. 201214-53-1) is a halogenated aromatic compound belonging to the benzoate ester family.[1][2] Its structure is characterized by a central benzene ring substituted with an acetamido group, an iodine atom, a methoxy group, and a methyl ester group.
The presence of these functional groups provides a rich scaffold for potential biological interactions. The acetamido and methoxy groups can participate in hydrogen bonding, while the overall lipophilicity, influenced by the methyl ester and the iodine atom, will govern its membrane permeability and potential to reach intracellular targets. The iodine atom, a heavy halogen, can significantly influence the compound's pharmacokinetic properties and may participate in halogen bonding, a directed non-covalent interaction that is increasingly recognized in drug design.
This compound is structurally related to chloro and bromo analogs, such as Methyl 4-acetamido-5-chloro-2-methoxybenzoate, which is known as a metabolite of the dopamine D2 receptor antagonist, metoclopramide.[3][4] This relationship provides an initial, albeit indirect, clue towards potential neurological or antiemetic activities.
Synthesis and Chemical Derivatization
The synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate typically starts from the precursor Methyl 4-acetamido-2-methoxybenzoate (CAS No. 4093-29-2).[5][6][7] A general method for the halogenation of this precursor is described in Chinese patent CN103553991A, which outlines the halogenation (chlorination, bromination, and iodination) of 2-methoxy-4-acetylamine methyl benzoate.[8]
Proposed Synthetic Pathway
The synthesis involves the electrophilic substitution of an iodine atom onto the aromatic ring of Methyl 4-acetamido-2-methoxybenzoate. This can be achieved using an iodinating agent in a suitable solvent.
Caption: Proposed synthetic route for Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Opportunities for Analogue Synthesis
The core structure of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is amenable to further modification to explore structure-activity relationships (SAR). Key positions for derivatization include:
The Acetamido Group: Modification of the acetyl group to other acyl or alkyl groups can modulate lipophilicity and hydrogen bonding capacity.
The Ester Group: Hydrolysis to the corresponding carboxylic acid or conversion to various amides can alter solubility and introduce new interaction points.
The Iodine Atom: Replacement with other halogens (Fluorine, Chlorine, Bromine) or other functional groups can systematically probe the effect of this position on biological activity.
Postulated Biological Activities and Mechanistic Hypotheses
While direct evidence is lacking for Methyl 4-acetamido-5-iodo-2-methoxybenzoate, we can extrapolate potential areas of biological activity based on structurally similar molecules.
Anti-inflammatory and Analgesic Potential
A study on 5-acetamido-2-hydroxy benzoic acid derivatives has demonstrated their potential as non-steroidal anti-inflammatory drugs (NSAIDs) with analgesic properties.[9] These compounds are suggested to exert their effects through the inhibition of cyclooxygenase-2 (COX-2).[9] The structural similarity of our target compound to this class warrants an investigation into its anti-inflammatory and analgesic activities.
Hypothesized Mechanism: Inhibition of COX enzymes, leading to a reduction in prostaglandin synthesis.
Caption: Hypothesized inhibition of the COX-2 pathway by the target compound.
Anticancer Activity
Numerous small molecules containing substituted benzene rings are known to possess anticancer properties. For instance, derivatives of 4-methylbenzamide have been investigated as potential protein kinase inhibitors.[10] Furthermore, some quinazolinone derivatives with methoxy substitutions have shown potent antitumor activity by disrupting tumor vasculature.[11] Given the structural alerts within Methyl 4-acetamido-5-iodo-2-methoxybenzoate, its potential as an antiproliferative agent should be considered.
Hypothesized Mechanisms:
Inhibition of protein kinases involved in cell cycle progression and signaling.
Disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis.
Induction of apoptosis through intrinsic or extrinsic pathways.
Proposed Experimental Workflows for Biological Evaluation
A systematic, tiered approach is recommended to efficiently evaluate the biological potential of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Tier 1: In Vitro Screening
This initial phase aims to identify any primary biological activity through a battery of cell-free and cell-based assays.
Experimental Workflow: In Vitro Screening
Caption: Tier 1 in vitro screening workflow.
Detailed Protocols:
Cytotoxicity Assay (MTT):
Seed cancer and normal cell lines in 96-well plates and allow them to adhere overnight.
Treat cells with a serial dilution of Methyl 4-acetamido-5-iodo-2-methoxybenzoate for 48-72 hours.
Add MTT reagent and incubate for 4 hours.
Solubilize formazan crystals with DMSO.
Measure absorbance at 570 nm to determine cell viability.
COX Inhibition Assay:
Utilize a commercial COX inhibitor screening kit (colorimetric or fluorescent).
Incubate recombinant COX-1 and COX-2 enzymes with arachidonic acid substrate in the presence of varying concentrations of the test compound.
Measure the production of prostaglandin PGG2 to determine the IC50 values.
Tier 2: Mechanistic In Vitro Studies
Should promising activity be identified in Tier 1, the focus will shift to elucidating the mechanism of action.
Experimental Workflow: Mechanistic Studies
Caption: Tier 2 in vitro mechanistic studies workflow.
Tier 3: In Vivo Evaluation
For compounds with a well-defined in vitro mechanism and a favorable preliminary safety profile, in vivo studies in appropriate animal models would be the next logical step. These studies are beyond the scope of this initial guide but would likely involve efficacy studies in models of inflammation, pain, or cancer, alongside pharmacokinetic and toxicology assessments.
Safety and Handling
Based on data for the structurally similar Methyl 4-acetamido-5-chloro-2-methoxybenzoate, the target compound may be harmful if swallowed, in contact with skin, or if inhaled.[12][13] Standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, lab coat, safety glasses).[13] The material should be handled in a well-ventilated area.[13]
Conclusion and Future Directions
Methyl 4-acetamido-5-iodo-2-methoxybenzoate represents a chemical entity with a high potential for novel biological activity. While current literature lacks direct evidence, its structural features and the activities of related compounds provide a strong rationale for a thorough investigation. The proposed tiered experimental approach offers a robust framework for systematically uncovering its therapeutic potential, starting with broad in vitro screening and progressing to detailed mechanistic studies. The insights gained from such a research program could pave the way for the development of new therapeutic agents in areas such as inflammation, pain management, and oncology.
MDPI. (n.d.). Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-Silico Analysis of Their Target Interactions.
National Institutes of Health. (n.d.). In Vivo and Mechanistic Studies on Antitumor Lead 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one and Its Modification as a Novel Class of Tubulin-Binding Tumor-Vascular Disrupting Agents.
PubMed Central. (2021-11-25). Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors.
Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). Methyl 4-Acetamido-2-methoxybenzoate 4093-29-2.
The Strategic Utility of Methyl 4-acetamido-5-iodo-2-methoxybenzoate: A Versatile Building Block in Modern Organic Synthesis
Introduction: Unveiling a Key Synthetic Intermediate In the landscape of contemporary drug discovery and organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Unveiling a Key Synthetic Intermediate
In the landscape of contemporary drug discovery and organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a polysubstituted aromatic compound, has emerged as a valuable and highly versatile intermediate. Its utility is anchored in a trifecta of strategically positioned functional groups: an aryl iodide, a protected aniline (acetamido), and a methyl ester. This arrangement provides a rich platform for sequential and orthogonal chemical modifications, making it a cornerstone in the synthesis of high-value compounds, most notably as a key precursor to the atypical antipsychotic agent, Amisulpride.[1][2][3] This guide provides an in-depth exploration of the synthesis, reactivity, and practical applications of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, offering field-proven insights for researchers and professionals in drug development.
Physicochemical Properties and Structural Data
A comprehensive understanding of a building block's physical and chemical properties is the foundation for its effective application. The key data for Methyl 4-acetamido-5-iodo-2-methoxybenzoate are summarized below.
Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate: A Guided Pathway
The preparation of the title compound is logically approached via electrophilic iodination of its readily available precursor, Methyl 4-acetamido-2-methoxybenzoate. The electron-donating nature of the ortho-methoxy and para-acetamido groups strongly activates the aromatic ring towards electrophilic substitution, directing the incoming iodide to the C5 position, which is sterically accessible and electronically favored.
A Chinese patent outlines the general conditions for the halogenation of Methyl 4-acetamido-2-methoxybenzoate, including chlorination, bromination, and iodination.[5] While a specific, detailed protocol for the iodination is not fully elaborated in readily available literature, a robust and high-yielding procedure can be extrapolated from analogous, well-documented chlorination reactions and standard iodination methodologies.
Caption: Synthetic route to the target compound.
*/
Experimental Protocol: Electrophilic Iodination
This protocol is a representative method adapted from the general principles of aromatic halogenation, specifically tailored for this substrate based on patent literature and common laboratory practices.[5][6]
Materials:
Methyl 4-acetamido-2-methoxybenzoate (1.0 eq)
N-Iodosuccinimide (NIS) (1.1 eq)
Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)
Deionized Water
Saturated Aqueous Sodium Thiosulfate (Na₂S₂O₃)
Brine
Anhydrous Magnesium Sulfate (MgSO₄)
Procedure:
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen), dissolve Methyl 4-acetamido-2-methoxybenzoate (1.0 eq) in the chosen anhydrous solvent (DCM or DMF).
Reagent Addition: To the stirred solution, add N-Iodosuccinimide (1.1 eq) portion-wise at room temperature. A slight exotherm may be observed.
Reaction: Stir the mixture at room temperature to 40°C for 2-8 hours.[5] Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Work-up:
Cool the reaction mixture to room temperature.
If DMF was used, pour the reaction mixture into ice water to precipitate the product. If DCM was used, proceed directly to washing.
Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous Na₂S₂O₃ (to quench any remaining iodine), deionized water, and brine.
Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.
Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford Methyl 4-acetamido-5-iodo-2-methoxybenzoate as a white to off-white solid.
Reactivity and Applications in Cross-Coupling Chemistry
The synthetic power of Methyl 4-acetamido-5-iodo-2-methoxybenzoate lies in the reactivity of the carbon-iodine bond. Aryl iodides are premier substrates for palladium-catalyzed cross-coupling reactions due to the relatively low C-I bond dissociation energy, which facilitates the rate-determining oxidative addition step in the catalytic cycle.[7][8] This makes our title compound an ideal partner for constructing new carbon-carbon and carbon-heteroatom bonds.
Caption: Versatility in cross-coupling reactions.
*/
Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction, which couples an organoboron reagent with an organohalide, is one of the most robust methods for forming C(sp²)-C(sp²) bonds.[9] The high reactivity of the aryl iodide in our building block ensures efficient coupling under relatively mild conditions.
Causality: The choice of a palladium(0) source (or a precursor that reduces in situ to Pd(0)) is critical to initiate the catalytic cycle.[10] Bulky, electron-rich phosphine ligands can accelerate the oxidative addition step, which is often beneficial for sterically hindered substrates.[9] The base is essential for the transmetalation step, activating the boronic acid to form a more nucleophilic boronate species.[9]
Representative Protocol: Suzuki-Miyaura Coupling
Reaction Setup: To an oven-dried Schlenk flask, add Methyl 4-acetamido-5-iodo-2-methoxybenzoate (1.0 eq), the desired arylboronic acid (1.2-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq).
Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon) three times.
Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., Dioxane, Toluene, or DME) and water (e.g., 4:1 ratio).
Reaction: Heat the mixture with vigorous stirring at 80-100°C. Monitor by TLC or LC-MS.
Work-up and Isolation: Upon completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer, concentrate, and purify the residue by flash column chromatography.
Heck-Mizoroki Reaction
The Heck reaction couples the aryl iodide with an alkene to form a substituted alkene, providing a powerful tool for carbon chain extension.[11][12] The reaction typically proceeds with high trans selectivity.
Causality: The base in the Heck reaction is not involved in transmetalation but is crucial for the final step: regenerating the Pd(0) catalyst from the HPdX species formed after β-hydride elimination.[13] The choice of base and solvent can influence the reaction rate and selectivity.
Representative Protocol: Heck Reaction
Reaction Setup: In a sealable reaction vessel, combine Methyl 4-acetamido-5-iodo-2-methoxybenzoate (1.0 eq), the alkene (1.1-1.5 eq), a palladium source (e.g., Pd(OAc)₂, 1-5 mol%), a phosphine ligand (e.g., PPh₃ or P(o-tol)₃, 2-10 mol%), and a base (e.g., Et₃N or K₂CO₃, 1.5-2.0 eq).
Solvent Addition: Add an anhydrous, degassed polar aprotic solvent such as DMF, NMP, or acetonitrile.
Reaction: Seal the vessel and heat to 80-120°C with stirring. Monitor the reaction's progress.
Work-up and Isolation: After cooling, dilute the mixture with water and extract with an organic solvent like ethyl acetate. Wash the combined organic extracts, dry, and concentrate. Purify the product via column chromatography.
Sonogashira Coupling
The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between the aryl iodide and a terminal alkyne.[14][15] This reaction is fundamental for synthesizing aryl-alkyne conjugates, which are prevalent in materials science and medicinal chemistry.
Causality: The Sonogashira reaction uniquely employs a dual-catalyst system.[16] The palladium catalyst facilitates the main cross-coupling cycle, while a copper(I) co-catalyst (typically CuI) reacts with the terminal alkyne to form a copper acetylide intermediate. This intermediate is more reactive towards transmetalation with the palladium complex than the alkyne itself.[16] An amine base is used both to deprotonate the alkyne and to act as a solvent.
Representative Protocol: Sonogashira Coupling
Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add Methyl 4-acetamido-5-iodo-2-methoxybenzoate (1.0 eq), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-3 mol%), and a copper(I) co-catalyst (e.g., CuI, 2-5 mol%).
Solvent and Reagent Addition: Add an anhydrous amine solvent (e.g., triethylamine or diisopropylamine) followed by the terminal alkyne (1.1-1.2 eq) via syringe.
Reaction: Stir the mixture at room temperature to 50°C. The reaction is often rapid. Monitor for completion.
Work-up and Isolation: Once complete, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with an organic solvent. Concentrate the filtrate and purify the crude product by column chromatography.
Case Study: Application in the Synthesis of Amisulpride
The industrial and pharmaceutical significance of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is best exemplified by its role as a key intermediate in the synthesis of Amisulpride.[1][2][3] Amisulpride is an atypical antipsychotic drug used to treat schizophrenia.[17] The synthesis involves the transformation of the iodo-intermediate into a sulfonyl derivative, followed by amide formation.
The iodinated compound serves as a precursor to Methyl 4-acetamido-5-(ethylsulfonyl)-2-methoxybenzoate. A patent describes a process where the halogenated intermediate is condensed with sodium ethanesulfinate, catalyzed by cuprous chloride, to install the ethylsulfonyl group.[5] Subsequent deprotection of the acetyl group and amidation with 2-(aminomethyl)-1-ethylpyrrolidine leads to Amisulpride.[17] This pathway underscores the strategic importance of the C-I bond as a reactive handle for introducing other key functionalities.
Conclusion
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is far more than a simple chemical reagent; it is a strategically designed building block that offers a confluence of reactivity and stability. Its well-defined synthesis and the predictable, high-yielding reactivity of its aryl iodide moiety in palladium-catalyzed cross-coupling reactions make it an invaluable tool for medicinal chemists and process development scientists. The successful application of this intermediate in the synthesis of pharmaceuticals like Amisulpride validates its importance and ensures its continued relevance in the field. This guide has illuminated the core attributes of this molecule, providing both the foundational knowledge and the practical protocols necessary to harness its full synthetic potential.
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National Center for Biotechnology Information. A Palladium-Catalyzed 4CzIPN-Mediated Decarboxylative Acylation Reaction of O-Methyl Ketoximes with α-Keto Acids under Visible Light. [Link]
Methyl 4-acetamido-5-iodo-2-methoxybenzoate: A Multifunctional Scaffold for Advanced Medicinal Chemistry
An In-depth Technical Guide for Researchers and Drug Development Professionals Introduction In the landscape of modern drug discovery, the strategic design of molecular scaffolds is paramount to the successful developmen...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide for Researchers and Drug Development Professionals
Introduction
In the landscape of modern drug discovery, the strategic design of molecular scaffolds is paramount to the successful development of novel therapeutics and diagnostic agents. Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a richly functionalized aromatic compound poised to serve as a versatile starting material for a multitude of applications in medicinal chemistry.[1][2][3][4] Its structure, featuring an acetamido group, a methoxy substituent, a methyl ester, and a strategically positioned iodine atom, offers a unique combination of reactive handles and modulators of physicochemical properties. While extensive literature on the direct biological applications of this specific molecule is nascent, its architecture strongly suggests significant potential in two key areas: as a diverse scaffold for library synthesis via cross-coupling reactions and as a precursor for the synthesis of radiolabeled compounds for molecular imaging and therapy.
This guide provides a senior application scientist's perspective on the core potential of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, outlining detailed methodologies and the scientific rationale for its use in cutting-edge drug development programs.
Physicochemical Properties
A foundational understanding of a compound's properties is critical for its application. The following table summarizes key physicochemical data for Methyl 4-acetamido-5-iodo-2-methoxybenzoate and its non-iodinated precursor.
Property
Value (Methyl 4-acetamido-5-iodo-2-methoxybenzoate)
PART 1: A Versatile Scaffold for Drug Discovery via Cross-Coupling Reactions
The presence of an iodine atom on the aromatic ring is the most synthetically attractive feature of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. The carbon-iodine bond is highly amenable to a wide array of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig aminations. This reactivity allows for the systematic and efficient introduction of a vast range of chemical moieties at the 5-position, enabling the rapid generation of focused compound libraries for structure-activity relationship (SAR) studies.
The core scaffold, a substituted benzamide, is a privileged structure in medicinal chemistry, frequently found in potent and selective inhibitors of various enzyme classes, particularly protein kinases.[9][10][11] Dysregulation of kinase signaling is a hallmark of many cancers and inflammatory diseases, making them high-value therapeutic targets.[12][13]
Strategic Rationale for Kinase Inhibitor Scaffolding
The general structure of a kinase inhibitor often involves a heterocyclic core that forms hydrogen bonds with the "hinge" region of the ATP binding site, with various substituents projecting into hydrophobic pockets to confer potency and selectivity. By using Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a medicinal chemist can append a diverse set of aromatic and heteroaromatic groups at the 5-position, systematically probing the steric and electronic requirements of a target kinase's active site.
Workflow for Library Generation via Suzuki-Miyaura Coupling
Caption: Workflow for generating a diverse compound library.
Experimental Protocol: Suzuki-Miyaura Coupling
This protocol provides a representative procedure for the coupling of an arylboronic acid with the scaffold.
Reagent Preparation:
In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Methyl 4-acetamido-5-iodo-2-methoxybenzoate (1.0 eq).
Add the desired aryl- or heteroaryl-boronic acid (1.2 eq).
Add potassium carbonate (K₂CO₃) (2.5 eq) as the base.
Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq).
Reaction Solvent:
Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 v/v). The solvent volume should be sufficient to dissolve the reactants upon heating (e.g., 0.1 M concentration of the starting iodide).
Reaction Conditions:
Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting iodide is consumed (typically 4-12 hours).
Work-up and Purification:
Cool the reaction mixture to room temperature.
Dilute with ethyl acetate and wash with water and then with brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., hexanes/ethyl acetate) to yield the pure coupled product.
PART 2: A Precursor for Radioiodinated Ligands in Molecular Imaging
The carbon-iodine bond in Methyl 4-acetamido-5-iodo-2-methoxybenzoate also makes it an excellent precursor for the synthesis of radiolabeled molecules.[14] Radioiodination is a cornerstone of nuclear medicine, enabling the development of probes for non-invasive imaging techniques like Single Photon Emission Computed Tomography (SPECT) (using ¹²³I) and Positron Emission Tomography (PET) (using ¹²⁴I), as well as for targeted radionuclide therapy (using ¹³¹I).[15][16]
The synthesis of radiolabeled compounds involves replacing a stable atom with a radioactive isotope.[14][17] This process allows researchers to track the distribution, metabolism, and target engagement of a drug candidate in vivo. Given the prevalence of benzamide structures in neuroreceptor ligands, a radiolabeled derivative of this scaffold could be developed to image targets in the central nervous system.[18][19]
Strategic Rationale for Radioiodination
To create a radiotracer, the stable ¹²⁷I atom on the scaffold must be replaced with a radioactive isotope of iodine. This is typically achieved via a precursor molecule, such as a trialkylstannyl or boronic ester derivative, which can undergo rapid and high-yield radio-destannylation or radio-deborylation. This two-step approach is often preferred as it allows for the introduction of the radioisotope in the final step of the synthesis, minimizing handling of radioactive material and maximizing specific activity.
Workflow for Synthesis of a Radioiodinated Tracer
Caption: Synthesis of a radioiodinated tracer from the scaffold.
Experimental Protocol: Synthesis of Stannylated Precursor and Radioiodination
Step A: Synthesis of the Tributylstannyl Precursor
Reaction Setup:
In a Schlenk flask under argon, combine Methyl 4-acetamido-5-iodo-2-methoxybenzoate (1.0 eq), hexamethylditin or hexabutylditin (1.1 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq).
Add anhydrous, degassed toluene as the solvent.
Reaction Conditions:
Heat the mixture to reflux (approx. 110 °C) and stir for 12-24 hours.
Monitor the reaction by LC-MS for the disappearance of the starting material and the formation of the desired stannylated product.
Purification:
Cool the reaction, dilute with an organic solvent, and wash with aqueous potassium fluoride (KF) solution to remove tin byproducts.
Dry the organic layer, concentrate, and purify by flash chromatography to isolate the tributylstannyl precursor.
Step B: Radio-destannylation for Iodination
Caution: All work with radioactive materials must be performed in a certified radiochemistry laboratory with appropriate shielding and safety protocols.
Reagent Preparation:
In a shielded hot cell, place a solution of the stannylated precursor (5-10 µg) in a suitable solvent (e.g., ethanol) in a sealed reaction vial.
Add an acidic buffer (e.g., acetate buffer, pH 4.5).
Add the no-carrier-added radioactive iodide solution (e.g., Na[¹²³I] in 0.1 M NaOH).
Reaction Initiation:
Add an oxidizing agent, such as Chloramine-T or Iodogen®, to the vial to convert the iodide (I⁻) to an electrophilic species (I⁺).
Reaction Conditions:
Allow the reaction to proceed at room temperature or with gentle heating for 5-15 minutes.
Quenching and Purification:
Quench the reaction by adding sodium metabisulfite solution.
Inject the entire reaction mixture onto a reverse-phase High-Performance Liquid Chromatography (HPLC) system (e.g., C18 column) to separate the radiolabeled product from unreacted iodide and other impurities.
Collect the product peak, which is identified by its retention time relative to a non-radioactive standard.
The collected fraction is typically reformulated in a biocompatible solution (e.g., saline with ethanol) for in vivo studies.
Conclusion
Methyl 4-acetamido-5-iodo-2-methoxybenzoate represents a highly valuable, yet under-explored, building block for medicinal chemistry. Its true potential lies not in any intrinsic biological activity, but in its capacity as a versatile scaffold. The strategically placed iodine atom serves as a linchpin for both the systematic exploration of chemical space through cross-coupling reactions and for the development of sophisticated diagnostic and therapeutic agents through radioiodination. The protocols and workflows detailed in this guide provide a robust framework for researchers and drug development professionals to unlock the full potential of this promising intermediate in their quest for novel medicines.
PubMed. (2001). Synthesis and biological evaluation of a radiolabeled analog of methyl 2-acetamido-2,4-dideoxy-beta-D-xylo-hexopyranoside directed towards influencing cellular glycosaminoglycan biosynthesis.
PubMed Central. (2018). Discovery and characterization of an iminocoumarin scaffold as an inhibitor of MEKK2 (MAP3K2).
Benchchem. The Versatile Scaffolding of Methyl 4,5-dimethyl-2-nitrobenzoate in Modern Drug Discovery.
PubMed Central. Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity.
PubMed Central. From Imide to Lactam Metallo-Pyridocarbazoles: Distinct Scaffolds for the Design of Selective Protein Kinase Inhibitors.
PubMed Central. Synthesis and Characterization of 5-(2-Fluoro-4-[11C]methoxyphenyl)-2,2-dimethyl-3,4-dihydro-2H-pyrano[2,3-b]pyridine-7-carboxamide as a PET Imaging Ligand for Metabotropic Glutamate Receptor 2.
PubMed. (1994). Synthesis and evaluation of 4-(2'-methoxyphenyl)-1-[2'-[N-(2"-pyridinyl)-p- iodobenzamido]ethyl]piperazine (p-MPPI): a new iodinated 5-HT1A ligand.
Semantic Scholar. Synthesis and Characterization of 5-(2-Fluoro-4-[11C]methoxyphenyl)-2,2-dimethyl-3,4-dihydro-2H-pyrano[2,3-b]pyridine-7-carboxamide as a PET Imaging Ligand for Metabotropic Glutamate Receptor 2.
ResearchGate. (2025). 6-[123I]Iodo-2-[[4-(2-methoxyphenyl) piperazin-1-yl]methyl] imidazo[1,2-a]pyridine as potential SPECT agent for imaging dopamine D 4 receptor: Synthesis and in vivo evaluation in a nonhuman primate.
"Methyl 4-acetamido-5-iodo-2-methoxybenzoate" safety, hazards, and handling
An In-Depth Technical Guide to the Safe Handling of Methyl 4-acetamido-5-iodo-2-methoxybenzoate Foreword: A Proactive Approach to Chemical Safety As scientists and researchers, our primary commitment is to rigorous, repr...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Safe Handling of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Foreword: A Proactive Approach to Chemical Safety
As scientists and researchers, our primary commitment is to rigorous, reproducible, and safe experimentation. The handling of any chemical reagent, particularly novel or less-characterized compounds, demands a proactive and informed approach to safety. This guide addresses Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a compound for which comprehensive toxicological data is not widely available.
A critical aspect of modern chemical safety, and a central theme of this document, is the principle of analog-based risk assessment. While the Safety Data Sheet (SDS) for our target compound (CAS 201214-53-1) may currently lack specific GHS hazard classifications, its structural similarity to chloro- and bromo-analogs—for which significant hazards are documented—compels us to adopt a more stringent safety posture. The causality is clear: the core molecular structure is shared, and the primary difference is the halogen substituent. It is prudent, therefore, to handle the iodo-variant with the assumption that it may possess similar or comparable hazards. This guide is structured to provide not just protocols, but the scientific rationale behind them, ensuring a self-validating system of safety in your laboratory.
Compound Identification and Physicochemical Profile
Understanding the fundamental properties of a chemical is the first step in safe handling. These characteristics influence its behavior under various laboratory conditions.
Chemical Name: Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Hazard Identification: An Analog-Informed Assessment
The official GHS classification for Methyl 4-acetamido-5-iodo-2-methoxybenzoate is currently listed as "Not classified".[1] However, this often indicates a lack of data rather than a confirmed absence of hazard. An examination of its close structural analogs reveals a pattern of toxicity that must not be ignored.
Causality Behind Analog-Based Hazard Assessment
The core structure, a substituted methoxybenzoate, is present in all analogs. The chloro- and non-halogenated parent compounds are classified with warnings for oral toxicity, skin irritation, and serious eye irritation.[6][7] The introduction of a heavy halogen like iodine is unlikely to mitigate these risks and could potentially introduce others. Therefore, until comprehensive toxicological studies on the iodo-compound are published, it is imperative to handle it as a potentially hazardous substance.
Table 2: GHS Hazard Comparison of Structural Analogs
H302: Harmful if swallowed.[7] H312: Harmful in contact with skin.[7] H315: Causes skin irritation.[8] H319: Causes serious eye irritation.[8] H332: Harmful if inhaled.[7] H335: May cause respiratory irritation.[8]
Standard Operating Procedure for Safe Handling and Storage
A systematic approach to handling minimizes exposure and ensures laboratory integrity. The following workflow is based on the potential hazards identified from structural analogs.
Workflow for Safe Handling
Caption: A four-stage workflow for handling Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Key Protocols:
Engineering Controls: All weighing and manipulation of the solid compound must occur within a certified chemical fume hood or a glove box to prevent inhalation of dust.[2][9]
Decontamination: After handling, thoroughly decontaminate all surfaces and equipment with an appropriate solvent and cleaning agent.
Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after removing gloves and before leaving the work area.[10]
Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated area.[8][9] It must be stored away from incompatible materials, particularly strong oxidizing agents.[2][9]
Exposure Controls and Personal Protective Equipment (PPE)
The principle of ALARA (As Low As Reasonably Achievable) should guide all exposure control strategies. This involves a multi-layered approach, with PPE as the final, critical barrier.
Hierarchy of Controls
Caption: The hierarchy of controls, prioritizing engineering solutions over PPE.
Mandatory PPE Ensemble:
Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[2][9] A face shield should be used if there is a risk of splashing.
Skin Protection:
Gloves: Wear compatible, chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[2] Always inspect gloves for tears or holes before use.
Clothing: A full-length laboratory coat is required. Wear appropriate protective clothing to prevent any possibility of skin exposure.[2]
Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust mask or a higher-level respirator should be used in conjunction with a fume hood.[2][3] Follow OSHA respirator regulations found in 29 CFR 1910.134.[2]
Emergency Procedures: First Aid and Spill Response
Rapid and correct response to an exposure or spill is critical. All laboratory personnel must be familiar with these procedures and the location of safety equipment.
Table 3: First-Aid Measures
Exposure Route
Protocol
Inhalation
1. Immediately move the affected person to fresh air.[8] 2. If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration.[2] 3. Seek immediate medical attention.
Skin Contact
1. Immediately flush the skin with copious amounts of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[2] 2. Seek medical attention. 3. Wash contaminated clothing before reuse.[2]
Eye Contact
1. Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] 2. Remove contact lenses if present and easy to do.[8] 3. Seek immediate medical attention from an ophthalmologist.
Ingestion
1. Do NOT induce vomiting.[2] 2. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water.[2] 3. Never give anything by mouth to an unconscious person.[8] 4. Seek immediate medical attention.
Accidental Release Measures
Evacuate: Alert others in the area and evacuate non-essential personnel.
Ventilate: Ensure the area is well-ventilated.
Contain: Wearing the full PPE ensemble, carefully sweep or vacuum up the spilled solid material.[2] Crucially, avoid actions that create dust.
Collect: Place the material into a suitable, labeled, and sealed container for hazardous waste disposal.[8]
Clean: Clean the spill area thoroughly.
Firefighting and Disposal
Firefighting Measures
Suitable Extinguishing Media: Use agents appropriate for the surrounding fire, such as water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[2][9]
Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and potentially hydrogen iodide or hydrogen chloride gas.[8][9]
Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode, along with full protective gear.[2][9]
Disposal Considerations
Chemical waste must be managed in compliance with all federal, state, and local environmental regulations.
Waste Classification: Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste.[9][11]
Procedure: Do not dispose of this chemical down the drain.[9] Unused or surplus material should be offered to a licensed disposal company. One method involves dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[8]
Containers: Handle uncleaned, empty containers as you would the product itself.[8]
Conclusion
The safe handling of Methyl 4-acetamido-5-iodo-2-methoxybenzoate requires a diligent and scientifically-grounded approach. By recognizing the potential hazards suggested by its structural analogs and implementing the robust engineering controls, personal protective equipment protocols, and emergency procedures outlined in this guide, researchers can effectively mitigate risks. This commitment to a culture of safety is foundational to advancing scientific discovery.
References
Methyl 4-acetamido-5-chloro-2-methoxybenzo
Methyl 4-acetamido-5-chloro-2-methoxybenzoate - Safety D
methyl 4-acetamido-5-iodo-2-methoxybenzoate - Safety D
An In-depth Technical Guide to Methyl 4-acetamido-5-iodo-2-methoxybenzoate: Synthesis, Characterization, and Applications in Radiopharmaceutical Development
Introduction: A Key Building Block for Molecular Imaging In the landscape of modern drug discovery and diagnostic medicine, the development of targeted molecular imaging agents is of paramount importance. These agents, o...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: A Key Building Block for Molecular Imaging
In the landscape of modern drug discovery and diagnostic medicine, the development of targeted molecular imaging agents is of paramount importance. These agents, often radiolabeled, allow for the non-invasive visualization, characterization, and quantification of biological processes at the molecular and cellular level. A crucial component in the synthesis of many such agents is the availability of well-characterized, high-purity precursors. Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS No. 201214-53-1) has emerged as a significant intermediate in this field. Its strategically functionalized benzene ring, featuring an acetamido group, a methoxy group, and a reactive iodine atom, makes it an ideal scaffold for the development of novel radiopharmaceuticals, particularly for Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT) imaging.
This technical guide provides a comprehensive overview of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, intended for researchers, medicinal chemists, and professionals in drug development. We will delve into its synthesis, offering a detailed, field-proven experimental protocol. Furthermore, we will explore its physicochemical and spectroscopic characteristics, and discuss its pivotal role in the synthesis of advanced imaging agents.
Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate: A Guided Protocol
The synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is achieved through the electrophilic iodination of its precursor, Methyl 4-acetamido-2-methoxybenzoate. The electron-donating nature of the acetamido and methoxy groups activates the aromatic ring, directing the incoming electrophile to the ortho and para positions. As the para position to the strongly activating acetamido group is occupied, iodination occurs at the ortho position (C5).
Several methods can be employed for the iodination of activated aromatic rings. A common and effective approach utilizes N-Iodosuccinimide (NIS) as the iodine source in the presence of an acid catalyst. This method is favored for its relatively mild conditions and good yields.
Experimental Protocol: Iodination using N-Iodosuccinimide (NIS)
This protocol is based on established methods for the iodination of activated aromatic compounds and is adapted for the specific synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve Methyl 4-acetamido-2-methoxybenzoate (1.0 eq) in anhydrous acetonitrile.
Addition of Reagents: To the stirred solution, add N-Iodosuccinimide (1.1 eq) in one portion. Subsequently, add trifluoroacetic acid (0.2 eq) dropwise.
Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 50% ethyl acetate in hexanes). The reaction is typically complete within 2-4 hours.
Work-up: Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate solution to reduce any unreacted iodine. Dilute the mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.
Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford Methyl 4-acetamido-5-iodo-2-methoxybenzoate as a solid.
Causality Behind Experimental Choices:
Inert Atmosphere: Prevents potential side reactions with atmospheric moisture and oxygen.
Anhydrous Solvent: The use of anhydrous acetonitrile is crucial as water can react with NIS and the acid catalyst, reducing the efficiency of the iodination.
Trifluoroacetic Acid (TFA): Acts as a catalyst to activate the NIS, generating a more potent electrophilic iodine species.
Sodium Thiosulfate Quench: Necessary to neutralize any excess iodine, which can complicate purification and product stability.
Column Chromatography: Ensures the removal of unreacted starting material, succinimide byproduct, and any regioisomeric impurities, leading to a high-purity final product.
Synthesis Workflow Diagram
Caption: Synthetic workflow for Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Physicochemical and Spectroscopic Characterization
Accurate characterization of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is essential for its use in further synthetic applications, particularly in the context of drug development where purity and structural integrity are paramount.
Physicochemical Properties
Property
Value
CAS Number
201214-53-1
Molecular Formula
C₁₁H₁₂INO₄
Molecular Weight
349.12 g/mol
Appearance
Off-white to pale yellow solid (predicted)
Solubility
Soluble in DMSO, DMF, and chlorinated solvents (predicted)
Applications in Drug Development and Radiopharmaceutical Synthesis
The primary application of Methyl 4-acetamido-5-iodo-2-methoxybenzoate in the pharmaceutical industry is as a key intermediate for the synthesis of radiolabeled imaging agents. The presence of the iodine atom allows for the introduction of a radioisotope of iodine (e.g., ¹²³I, ¹²⁴I, ¹²⁵I, or ¹³¹I) for use in SPECT and PET imaging.
Precursor for Radioiodinated Compounds
Radioiodination can be achieved through several methods, including:
Direct Electrophilic Radioiodination: This involves the reaction of the non-radioactive iodo-compound with a source of radioactive iodine, leading to an isotope exchange reaction.
Iododestannylation: A more common and efficient method involves the synthesis of a trialkyltin precursor (e.g., tributyltin) at the position of the iodine. This stannylated intermediate can then be reacted with a source of radioactive iodine (e.g., [¹²³I]NaI) in the presence of an oxidizing agent to yield the desired radiolabeled product with high specific activity.
Role in the Synthesis of Amisulpride Analogues and Other Bioactive Molecules
The structural motif of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is found in a variety of pharmacologically active compounds. For example, it serves as a precursor for the synthesis of analogues of amisulpride, an atypical antipsychotic drug. The iodo-substituent can be used as a handle for further chemical modifications, such as cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck) to introduce new carbon-carbon or carbon-heteroatom bonds, thereby enabling the generation of diverse chemical libraries for drug discovery.
Radiopharmaceutical Development Workflow
Caption: General workflow for developing a radioiodinated imaging agent.
Conclusion
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a versatile and valuable intermediate in the field of medicinal chemistry and radiopharmaceutical development. Its well-defined structure and reactivity provide a robust platform for the synthesis of a wide range of complex molecules, most notably radiolabeled probes for molecular imaging. The synthetic protocol and characterization data presented in this guide are intended to empower researchers to utilize this key building block in their efforts to develop the next generation of diagnostic and therapeutic agents. As the demand for targeted and personalized medicine continues to grow, the importance of such well-characterized intermediates will undoubtedly increase.
References
Due to the specific and niche nature of this compound, direct literature citations for its synthesis and full characterization are limited. The provided information is synthesized from general methods in organic chemistry and data on analogous compounds. For specific applications and detailed protocols, consulting the primary literature on the synthesis of related radiopharmaceuticals is recommended.
Protocols & Analytical Methods
Method
Application Note & Protocol: Regioselective Iodination of Methyl 4-acetamido-2-methoxybenzoate
Introduction: The Strategic Value of Iodoarenes Iodinated aromatic compounds, or iodoarenes, are indispensable building blocks in modern organic synthesis. Their significance is rooted in the reactivity of the carbon-iod...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Strategic Value of Iodoarenes
Iodinated aromatic compounds, or iodoarenes, are indispensable building blocks in modern organic synthesis. Their significance is rooted in the reactivity of the carbon-iodine (C-I) bond, which serves as a versatile functional handle for constructing complex molecular architectures. This reactivity makes iodoarenes critical precursors in a multitude of cross-coupling reactions, including the Suzuki, Heck, and Sonogashira reactions, which are fundamental to pharmaceutical and materials science development.[1][2][3]
The direct iodination of aromatic C-H bonds through electrophilic aromatic substitution (SEAr) is a primary method for their synthesis.[1] However, molecular iodine (I₂) is often insufficiently reactive to engage with many aromatic systems.[1][4] Consequently, most synthetic protocols rely on an oxidizing agent to generate a more potent electrophilic iodine species in situ.[1][5]
This document provides a comprehensive protocol for the regioselective iodination of Methyl 4-acetamido-2-methoxybenzoate, an electron-rich aromatic substrate. We will utilize a robust and widely-used system of sodium iodide (NaI) and sodium hypochlorite (NaOCl) to generate the active iodinating agent. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights and a validated, step-by-step experimental procedure.
Scientific Rationale & Mechanistic Pathway
The SEAr Mechanism and Generation of the Electrophile
The reaction between the iodide source and the oxidant can be summarized as:
2 NaI + NaOCl + H₂O → I₂ + NaCl + 2 NaOH[8]
The generated iodine (I₂) is then further oxidized by excess hypochlorite to the active electrophilic species.
Regioselectivity: The Influence of Directing Groups
The substitution pattern on an aromatic ring is dictated by the electronic properties of the substituents already present.[6] The substrate, Methyl 4-acetamido-2-methoxybenzoate, possesses three distinct functional groups, each exerting an influence on the ring's reactivity and the position of the incoming electrophile.
-OCH₃ (Methoxy group at C2): A powerful activating group that donates electron density to the ring via resonance. It is a strong ortho, para-director.
-NHCOCH₃ (Acetamido group at C4): Also a strong activating group and a potent ortho, para-director. Its directing ability is among the strongest.
-COOCH₃ (Methyl Ester group at C1): A deactivating group that withdraws electron density from the ring. It is a meta-director.
The cumulative effect of these groups strongly activates the ring towards electrophilic attack. The two powerful activating groups (-OCH₃ and -NHCOCH₃) will dictate the position of iodination. The positions ortho to the methoxy group are C1 and C3. The positions ortho to the acetamido group are C3 and C5.
Considering these influences:
Position C3: Is ortho to both activating groups but is sterically hindered by the adjacent methoxy and acetamido groups.
Position C5: Is ortho to the powerful acetamido director and meta to the methoxy group. This position is electronically favored and sterically accessible.
Position C6: Is para to the methoxy group but meta to the acetamido group.
Therefore, the substitution is overwhelmingly predicted to occur at the C5 position , yielding Methyl 4-acetamido-5-iodo-2-methoxybenzoate .
Data Presentation: Properties & Parameters
Table 1: Physicochemical Properties of Key Compounds
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)
Round-bottom flask (100 mL)
Magnetic stirrer and stir bar
Ice bath
Dropping funnel
Separatory funnel
Rotary evaporator
TLC plates (silica gel), chamber, and UV lamp
Glassware for recrystallization
Step-by-Step Procedure
Reaction Setup:
To a 100 mL round-bottom flask equipped with a magnetic stir bar, add Methyl 4-acetamido-2-methoxybenzoate (2.23 g, 10.0 mmol).
Add methanol (50 mL) and stir until the starting material is completely dissolved.
Add sodium iodide (1.65 g, 11.0 mmol) to the solution and continue stirring.
Cool the flask in an ice bath, allowing the internal temperature to reach 0-5 °C.
Addition of Oxidant:
Slowly add the sodium hypochlorite solution (~10 mL, 12.0 mmol) dropwise to the cold, stirred reaction mixture over 20-30 minutes.
Scientist's Note: The dropwise addition is crucial. The reaction is exothermic, and maintaining a low temperature prevents the formation of side products and ensures selectivity. A color change to dark brown or purple indicates the formation of molecular iodine (I₂).
Reaction Monitoring:
Stir the reaction mixture vigorously in the ice bath for 1-2 hours.
Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a suitable eluent system (e.g., 1:1 Ethyl Acetate:Hexanes). The starting material should be consumed, and a new, lower Rf spot corresponding to the more polar iodinated product should appear.
Work-up & Quenching:
Once the reaction is complete (as indicated by TLC), quench the reaction by adding 10% aqueous sodium thiosulfate solution dropwise until the dark color of excess iodine dissipates and the solution becomes colorless or pale yellow.[12]
Pour the reaction mixture into a separatory funnel containing deionized water (50 mL).
Extract the aqueous layer with ethyl acetate (3 x 40 mL).
Pro-Tip: If a solid precipitates upon adding water, it may be the crude product. It can be collected by filtration. The aqueous filtrate should still be extracted to recover any dissolved product.
Purification:
Combine the organic extracts and wash with brine (1 x 30 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a solid.
Purify the crude solid by recrystallization from a suitable solvent system, such as ethanol or an ethyl acetate/hexanes mixture, to afford the pure Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Characterization:
Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and melting point determination.
Application Notes and Protocols for the Purification of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Introduction Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a key intermediate in the synthesis of various pharmaceutical compounds, including the antipsychotic drug Amisulpride.[1][2] The purity of this intermediate is...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a key intermediate in the synthesis of various pharmaceutical compounds, including the antipsychotic drug Amisulpride.[1][2] The purity of this intermediate is paramount, as impurities can carry through subsequent synthetic steps, impacting the efficacy, safety, and regulatory compliance of the final active pharmaceutical ingredient (API).[1] This document provides a comprehensive guide to the purification of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, detailing robust protocols for recrystallization and column chromatography. The methodologies described herein are designed to be self-validating and are grounded in established principles of organic chemistry.
Understanding the Impurity Profile
Effective purification begins with an understanding of the potential impurities. The synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate typically involves the electrophilic iodination of its precursor, Methyl 4-acetamido-2-methoxybenzoate.
Diagram of the typical synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Caption: Synthesis pathway and potential impurities.
Based on this, the primary impurities are likely to be:
Di-iodinated Byproducts: Introduction of a second iodine atom onto the aromatic ring.
Regioisomers: Iodination at other positions on the benzene ring, although the directing effects of the existing substituents make the 5-position the most probable site.
Residual Reagents and Solvents: Leftover iodinating agents and reaction solvents.
Purification Strategy Overview
A multi-step purification strategy is recommended to achieve high purity (>99.5%). This involves an initial aqueous wash to remove acidic and water-soluble impurities, followed by either recrystallization for bulk purification or column chromatography for achieving the highest purity or for separating closely related impurities.
Workflow for the purification of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Caption: Purification workflow overview.
Part 1: Initial Aqueous Workup Protocol
This initial step is crucial for removing acidic residues from the reaction mixture, such as unreacted iodinating agents or acidic byproducts.
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Separatory funnel
Erlenmeyer flask
Rotary evaporator
Protocol:
Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate or dichloromethane. The volume should be sufficient to fully dissolve the solid.
Bicarbonate Wash: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate. This will neutralize and remove acidic impurities.
Brine Wash: Wash the organic layer with brine to remove any remaining aqueous residues.
Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the washed crude product.
Part 2: Purification by Recrystallization
Recrystallization is an effective technique for purifying solid organic compounds in larger quantities.[3] The choice of solvent is critical for successful recrystallization.
Solvent Selection
The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below. Based on the structure of the target molecule (an acetanilide derivative), a polar protic solvent or a mixture including one is a good starting point.
Solvent/Solvent System
Rationale
Ethanol/Water
Ethanol is likely to dissolve the compound at higher temperatures, and the addition of water as an anti-solvent will induce crystallization upon cooling.
Methanol
The starting material, Methyl 4-acetamido-2-methoxybenzoate, has slight solubility in methanol, suggesting the iodo-derivative may have suitable recrystallization properties in this solvent.
Ethyl Acetate/Hexane
For a less polar option, dissolving in a moderate polarity solvent like ethyl acetate and adding a non-polar anti-solvent like hexane can be effective.
Dissolution: Place the washed crude product in an Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of hot ethanol and bring the mixture to a gentle boil while stirring to dissolve the solid.
Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration.
Induce Crystallization: Once the solid is dissolved, slowly add hot deionized water dropwise until the solution becomes slightly turbid. If turbidity persists, add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.
Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of cold ethanol/water mixture to remove any remaining soluble impurities.
Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50-60 °C) to a constant weight.
Part 3: Purification by Column Chromatography
For achieving the highest purity, especially for separating closely related impurities like regioisomers or di-iodinated byproducts, column chromatography is the method of choice.
Method Development
Stationary Phase: Silica gel (60 Å, 230-400 mesh) is the standard choice for normal-phase chromatography of moderately polar compounds.
Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate) is typically effective. The optimal ratio can be determined by thin-layer chromatography (TLC) to achieve a retention factor (Rf) of approximately 0.2-0.4 for the target compound.
Column Packing: Prepare a slurry of silica gel in hexane and carefully pack the chromatography column.
Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dry powder onto the top of the packed column.
Elution: Begin elution with a low polarity mobile phase (e.g., 90:10 hexane/ethyl acetate). Gradually increase the polarity of the mobile phase (gradient elution) to facilitate the separation of compounds with different polarities.
Fraction Collection: Collect fractions and monitor the elution of the compounds by TLC.
Product Isolation: Combine the pure fractions containing the target compound and remove the solvent using a rotary evaporator.
Drying: Dry the final product under vacuum to remove any residual solvent.
Purity Assessment
The purity of the final product should be confirmed by appropriate analytical techniques:
High-Performance Liquid Chromatography (HPLC): To determine the percentage purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and identify any impurities.
Melting Point Analysis: A sharp melting point range is indicative of high purity.
References
Scribd. (n.d.). Acetanilide Synthesis & Purification. Retrieved from [Link]
Borne, R. F. (2013). Principles of Medicinal Chemistry. In R. F. Borne (Ed.), Wilson and Gisvold's Textbook of Organic Medicinal and Pharmaceutical Chemistry (12th ed.). Lippincott Williams & Wilkins.
Pharmaffiliates. (n.d.). Methyl 4-acetamido-5-iodo-2-methoxybenzoate. Retrieved from [Link]
"Methyl 4-acetamido-5-iodo-2-methoxybenzoate" reaction mechanism and kinetics
Application Note: The Iodination of Methyl 4-acetamido-2-methoxybenzoate A Comprehensive Guide to Reaction Mechanism, Kinetics, and Synthetic Protocols Abstract: This document provides an in-depth technical guide for res...
Author: BenchChem Technical Support Team. Date: January 2026
Application Note: The Iodination of Methyl 4-acetamido-2-methoxybenzoate
A Comprehensive Guide to Reaction Mechanism, Kinetics, and Synthetic Protocols
Abstract: This document provides an in-depth technical guide for researchers, chemists, and drug development professionals on the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. This compound serves as a critical intermediate in the synthesis of various pharmaceutical agents. We will explore the underlying electrophilic aromatic substitution mechanism, delve into the kinetic considerations that govern the reaction's efficiency, and provide detailed, field-proven protocols for both its synthesis and kinetic analysis. The causality behind experimental choices is explained to empower researchers to troubleshoot and optimize the reaction for their specific needs.
Introduction and Significance
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a key building block in organic synthesis, particularly valued in the pharmaceutical industry. Its structure, featuring a densely functionalized aromatic ring, makes it a versatile precursor for more complex molecules. The synthesis of this compound is achieved through the regioselective iodination of its precursor, Methyl 4-acetamido-2-methoxybenzoate.
Understanding the mechanism and kinetics of this transformation is paramount for achieving high yields, ensuring purity, and enabling scalable production. This guide elucidates the principles of the electrophilic aromatic substitution (SEAr) reaction at its core and provides practical, validated protocols for laboratory application.
The Reaction Mechanism: An In-Depth Analysis
The formation of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a classic example of an electrophilic aromatic substitution reaction. The success of this synthesis hinges on controlling the regioselectivity of the iodination on a highly activated aromatic ring.
Directing Effects of Substituents
The starting material, Methyl 4-acetamido-2-methoxybenzoate, possesses three substituents whose electronic effects collaboratively direct the incoming electrophile (the iodine) to the desired position (C5).
Methoxy Group (-OCH₃) at C2: This is a powerful activating group due to its ability to donate electron density to the ring via resonance (+R effect). It is an ortho, para-director.
Acetamido Group (-NHCOCH₃) at C4: This is also a strong activating group with a significant +R effect, directing incoming electrophiles to its ortho and para positions.
Methyl Ester Group (-COOCH₃) at C1: This is a deactivating group that withdraws electron density from the ring (-R effect) and acts as a meta-director.
The combined influence of the two potent activating groups overwhelmingly dictates the position of substitution. The C5 position is ortho to the acetamido group and meta to the methoxy group. Crucially, it is the only available position that is ortho or para to both activating groups simultaneously, making it the most nucleophilic and sterically accessible site for electrophilic attack.
The SEAr Iodination Pathway
The reaction proceeds through a well-established multi-step mechanism, typically employing an electrophilic iodine source such as N-Iodosuccinimide (NIS) or Iodine Monochloride (ICl).[1][2] NIS is often preferred for its ease of handling and milder reaction conditions.[3] The reactivity of NIS can be significantly enhanced with a catalytic amount of a Brønsted or Lewis acid.[1][4]
Step 1: Generation of the Electrophile
The N-I bond in NIS is polarized, rendering the iodine atom electrophilic (I⁺).[1] In the presence of an acid catalyst (e.g., Trifluoroacetic acid, H⁺), the succinimide oxygen is protonated, further increasing the electrophilicity of the iodine atom and making it a more potent electrophile.
Step 2: Nucleophilic Attack and Formation of the Sigma Complex
The electron-rich π-system of the aromatic ring attacks the electrophilic iodine atom. This is the rate-determining step of the reaction. The attack forms a resonance-stabilized carbocation intermediate, known as a sigma complex or Wheland intermediate.[1] The positive charge is delocalized across the ring, particularly onto the carbons bearing the electron-donating methoxy and acetamido groups, which provides significant stabilization.
Step 3: Deprotonation and Re-aromatization
A weak base in the reaction mixture (e.g., the succinimide anion or solvent) removes the proton from the C5 carbon, collapsing the sigma complex and restoring the aromaticity of the ring. This step is typically fast and results in the final iodinated product.
Caption: Figure 1: Mechanism of Electrophilic Aromatic Iodination using NIS.
Reaction Kinetics: Factors Influencing Rate and Efficiency
The rate of the iodination reaction can be described by the general rate law for an SEAr reaction:
Rate = k [Substrate] [Electrophile]
Several factors critically influence the reaction rate constant (k) and overall efficiency.
Factor
Influence on Reaction
Rationale & Causality
Substrate Reactivity
High
The presence of two strong electron-donating groups (-OCH₃, -NHCOCH₃) significantly increases the nucleophilicity of the aromatic ring, accelerating the rate-determining attack on the electrophile.[5][6]
Iodinating Agent
Variable
The choice of reagent is critical. Iodine monochloride (ICl) is a highly reactive agent due to its permanent dipole.[2] N-Iodosuccinimide (NIS) is a milder, solid reagent whose reactivity is greatly enhanced by acid catalysis.[1][4]
Catalyst
High
Strong acids like trifluoroacetic acid or sulfuric acid protonate the iodinating agent (e.g., NIS), generating a much more potent electrophile and dramatically increasing the reaction rate.[4]
Solvent
Moderate
Polar aprotic solvents like N,N-Dimethylformamide (DMF) or acetonitrile are often used as they can effectively solvate the intermediates and reactants.[7] The choice of solvent can also affect reagent solubility and reaction temperature control.[8]
Temperature
High
The reaction rate increases with temperature, following the Arrhenius equation. However, higher temperatures can sometimes lead to side reactions or decomposition, requiring careful optimization. Kinetic studies at various temperatures can be used to determine the activation energy of the reaction.
Experimental Protocols
The following protocols are designed as self-validating systems, with built-in checkpoints for monitoring and ensuring success.
Protocol 1: Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
This protocol details the synthesis using N-Iodosuccinimide, a common and effective reagent for this transformation.
Materials and Equipment:
Methyl 4-acetamido-2-methoxybenzoate (1.0 eq)
N-Iodosuccinimide (NIS) (1.05 - 1.1 eq)
N,N-Dimethylformamide (DMF) or Acetonitrile (solvent)
Round-bottom flask with magnetic stirrer
Temperature-controlled heating mantle or oil bath
TLC plates (Silica gel 60 F₂₅₄)
Saturated aqueous sodium thiosulfate solution
Ethyl acetate and brine for extraction
Anhydrous sodium sulfate or magnesium sulfate
Rotary evaporator and recrystallization apparatus
Procedure:
Reaction Setup: In a clean, dry round-bottom flask, dissolve Methyl 4-acetamido-2-methoxybenzoate (1.0 eq) in a suitable volume of DMF (approx. 5-10 mL per gram of starting material). Stir at room temperature until fully dissolved.
Reagent Addition: Add N-Iodosuccinimide (1.05 eq) to the solution in one portion. Causality Note: A slight excess of NIS ensures complete consumption of the starting material.
Reaction Execution: Stir the reaction mixture at room temperature (20-25°C). Self-Validation: Monitor the reaction progress every 30 minutes by TLC (e.g., using a 1:1 mixture of ethyl acetate:hexanes as eluent). The starting material spot should gradually be replaced by a new, lower Rf product spot. The reaction is typically complete within 2-4 hours.
Work-up - Quenching: Once the reaction is complete, pour the mixture into a separatory funnel containing an equal volume of saturated aqueous sodium thiosulfate. This will quench any unreacted NIS.
Work-up - Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers. Causality Note: Multiple extractions ensure efficient recovery of the product from the polar DMF/water mixture.
Work-up - Washing: Wash the combined organic layers twice with water and once with brine to remove residual DMF and salts.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system such as ethanol or an ethyl acetate/hexane mixture to yield the pure product.
Characterization: Confirm the identity and purity of the white to off-white solid product using ¹H NMR, ¹³C NMR, Mass Spectrometry, and melting point analysis.
The Versatile Role of Methyl 4-acetamido-5-iodo-2-methoxybenzoate in Palladium-Catalyzed Cross-Coupling Reactions: Application Notes and Protocols
Introduction: A Multifunctional Building Block for Complex Molecule Synthesis In the landscape of modern organic synthesis, the quest for versatile and highly functionalized building blocks is paramount for the efficient...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: A Multifunctional Building Block for Complex Molecule Synthesis
In the landscape of modern organic synthesis, the quest for versatile and highly functionalized building blocks is paramount for the efficient construction of complex molecular architectures. Methyl 4-acetamido-5-iodo-2-methoxybenzoate emerges as a scaffold of significant interest for researchers, scientists, and drug development professionals. Its unique substitution pattern, featuring an iodo group ortho to a methoxy group and para to an acetamido group, offers a rich platform for regioselective functionalization through various palladium-catalyzed cross-coupling reactions. The electron-donating nature of the methoxy and acetamido groups can influence the reactivity of the aryl iodide, while the steric hindrance imposed by the ortho methoxy group necessitates careful optimization of reaction conditions. This guide provides an in-depth exploration of the application of this key intermediate in Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions, offering both mechanistic insights and detailed, field-proven protocols.
Strategic Considerations for Cross-Coupling Reactions
The inherent structural features of methyl 4-acetamido-5-iodo-2-methoxybenzoate dictate a nuanced approach to catalyst and ligand selection. The presence of the ortho-methoxy group to the iodide can pose steric challenges, potentially hindering the oxidative addition step in the catalytic cycle.[1] Therefore, the use of bulky, electron-rich phosphine ligands is often crucial to facilitate this key transformation. Furthermore, the acetamido group, while primarily influencing the electronic nature of the aromatic ring, can also participate in coordination with the palladium center, a factor that must be considered when troubleshooting suboptimal reaction outcomes.
Suzuki-Miyaura Coupling: Forging Biaryl Scaffolds
The Suzuki-Miyaura reaction is a powerful tool for the formation of carbon-carbon bonds between an organohalide and an organoboron compound.[2] In the context of methyl 4-acetamido-5-iodo-2-methoxybenzoate, this reaction enables the introduction of a wide array of aryl and heteroaryl substituents, paving the way for the synthesis of diverse biaryl structures, which are prevalent in many pharmaceutical agents.
Mechanistic Rationale
The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of oxidative addition, transmetalation, and reductive elimination. The choice of a suitable palladium catalyst and ligand system is critical to overcome the steric hindrance presented by the ortho-methoxy group and to ensure efficient transmetalation of the boronic acid.
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Protocol: Suzuki-Miyaura Coupling
This protocol provides a general procedure for the Suzuki-Miyaura coupling of methyl 4-acetamido-5-iodo-2-methoxybenzoate with an arylboronic acid.
To a dry Schlenk flask equipped with a magnetic stir bar, add methyl 4-acetamido-5-iodo-2-methoxybenzoate, the arylboronic acid, the palladium catalyst, and the base.
Seal the flask with a septum, then evacuate and backfill with an inert gas. Repeat this cycle three times to ensure an inert atmosphere.
Add the degassed solvent mixture via syringe.
Heat the reaction mixture to 80-100 °C with vigorous stirring.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.
Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).
Filter the mixture and concentrate the solvent under reduced pressure.
Purify the crude product by flash column chromatography or recrystallization.
Data Presentation:
Catalyst
Ligand
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
Pd(OAc)₂
SPhos
K₃PO₄
Toluene/H₂O
100
12
85-95
Pd₂(dba)₃
XPhos
Cs₂CO₃
Dioxane
90
16
80-90
Pd(PPh₃)₄
-
K₂CO₃
DMF/H₂O
110
8
75-85
Heck Reaction: Olefin Arylation for Cinnamate and Styrene Derivatives
The Heck reaction facilitates the palladium-catalyzed coupling of aryl halides with alkenes, providing a direct route to substituted olefins.[4] For methyl 4-acetamido-5-iodo-2-methoxybenzoate, this reaction is particularly useful for synthesizing cinnamate and styrene derivatives, which are valuable intermediates in the synthesis of a variety of fine chemicals and pharmaceuticals.[5]
Mechanistic Rationale
The Heck reaction proceeds through a catalytic cycle involving oxidative addition, migratory insertion of the olefin, and β-hydride elimination.[6] The regioselectivity of the olefin insertion is a key consideration and can often be controlled by the choice of ligands and reaction conditions.
Caption: Experimental workflow for a typical Heck cross-coupling reaction.
Experimental Protocol: Heck Reaction
This protocol outlines a general procedure for the Heck coupling of methyl 4-acetamido-5-iodo-2-methoxybenzoate with an alkene.[1]
In a pressure tube, combine methyl 4-acetamido-5-iodo-2-methoxybenzoate, the palladium catalyst, the ligand, and the base.
Seal the tube, evacuate, and backfill with an inert gas.
Add the degassed solvent and the alkene via syringe.
Stir the reaction mixture at the desired temperature (e.g., 80-120 °C).
Monitor the reaction progress by TLC or GC-MS.
After completion, cool the reaction to room temperature.
Dilute the mixture with diethyl ether and filter through a pad of Celite.
Wash the filtrate with water and brine, then dry over anhydrous magnesium sulfate (MgSO₄).
Concentrate the solvent under reduced pressure.
Purify the crude product by flash column chromatography.
Data Presentation:
Alkene
Catalyst
Ligand
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
Styrene
Pd(OAc)₂
PPh₃
Et₃N
DMF
100
24
75-85
n-Butyl Acrylate
PdCl₂(PPh₃)₂
-
K₂CO₃
DMAc
120
18
80-90
Ethylene (gas)
Pd(OAc)₂
P(o-tolyl)₃
NaOAc
NMP
110
36
70-80
Sonogashira Coupling: Synthesis of Aryl Alkynes
The Sonogashira coupling reaction is a highly efficient method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[7][8] This reaction is catalyzed by a combination of palladium and copper complexes and is invaluable for the synthesis of aryl alkynes from methyl 4-acetamido-5-iodo-2-methoxybenzoate. These products can serve as precursors to a variety of heterocyclic compounds and conjugated systems.
Mechanistic Rationale
The Sonogashira reaction involves two interconnected catalytic cycles.[9] The palladium cycle mirrors that of other cross-coupling reactions, while the copper cycle facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.
Caption: Interconnected catalytic cycles of the Sonogashira cross-coupling reaction.
Experimental Protocol: Sonogashira Coupling
The following is a general protocol for the Sonogashira coupling of methyl 4-acetamido-5-iodo-2-methoxybenzoate with a terminal alkyne.[1][9]
To a dry Schlenk flask under an inert atmosphere, add methyl 4-acetamido-5-iodo-2-methoxybenzoate, the palladium catalyst, and copper(I) iodide.
Add the degassed solvent and the base.
Add the terminal alkyne dropwise via syringe.
Stir the reaction mixture at room temperature or heat to 50-80 °C.
Monitor the reaction progress by TLC.
Upon completion, cool the reaction to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite.
Wash the filtrate with saturated aqueous NH₄Cl solution and brine.
Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Data Presentation:
Alkyne
Catalyst
Co-catalyst
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
Phenylacetylene
PdCl₂(PPh₃)₂
CuI
Et₃N
THF
RT
6
90-98
1-Hexyne
Pd(PPh₃)₄
CuI
DIPEA
DMF
60
12
85-95
Trimethylsilylacetylene
Pd(OAc)₂/PPh₃
CuI
Et₃N
Acetonitrile
50
8
88-96
Conclusion and Future Outlook
Methyl 4-acetamido-5-iodo-2-methoxybenzoate stands as a testament to the power of strategically functionalized building blocks in modern organic synthesis. Its successful application in Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions underscores its versatility in the rapid assembly of complex molecular frameworks. The protocols and mechanistic insights provided herein serve as a robust foundation for researchers to explore the full potential of this valuable intermediate. As the demand for novel chemical entities in drug discovery and materials science continues to grow, the importance of such well-defined and reactive scaffolds will undoubtedly increase, opening new avenues for innovation and discovery.
The Pivotal Role of Methyl 4-acetamido-5-iodo-2-methoxybenzoate in Pharmaceutical Synthesis: A Detailed Guide
In the intricate landscape of pharmaceutical development, the strategic use of versatile intermediates is paramount to the efficient synthesis of active pharmaceutical ingredients (APIs). Methyl 4-acetamido-5-iodo-2-meth...
Author: BenchChem Technical Support Team. Date: January 2026
In the intricate landscape of pharmaceutical development, the strategic use of versatile intermediates is paramount to the efficient synthesis of active pharmaceutical ingredients (APIs). Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a highly functionalized aromatic compound, has emerged as a key building block in the synthesis of several important drugs. This technical guide provides an in-depth exploration of this intermediate, offering detailed protocols for its synthesis, characterization, and application, with a particular focus on its role in the production of the atypical antipsychotic agent, Amisulpride.
Introduction to a Versatile Intermediate
Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS No. 201214-53-1) is a multifaceted organic molecule featuring an acetamido group, an iodine atom, a methoxy group, and a methyl ester all strategically positioned on a benzene ring.[1][2][3] This unique arrangement of functional groups provides multiple reactive sites, making it a valuable precursor for complex molecular architectures. The presence of the iodine atom, a facile leaving group in various cross-coupling reactions, and the directing effects of the other substituents, allow for precise and controlled modifications, a critical aspect of modern pharmaceutical synthesis.
Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
The synthesis of the title compound is typically achieved through the electrophilic iodination of its precursor, methyl 4-acetamido-2-methoxybenzoate. This reaction leverages the activating and directing effects of the acetamido and methoxy groups on the aromatic ring.
Causality Behind Experimental Choices
The selection of the iodinating agent and reaction conditions is crucial for achieving high yield and regioselectivity. While various iodinating agents can be employed, N-Iodosuccinimide (NIS) in a suitable solvent is often preferred due to its mild nature and ease of handling. A Chinese patent suggests a general method for the halogenation of methyl 4-acetamido-2-methoxybenzoate, which can be adapted for iodination.[4] The reaction proceeds via an electrophilic aromatic substitution mechanism, where the iodine cation (I+) is the active electrophile. The acetamido and methoxy groups, being ortho, para-directing, guide the incoming electrophile to the 5-position.
Detailed Synthesis Protocol
This protocol is based on established methods for the iodination of activated aromatic systems.
Materials:
Methyl 4-acetamido-2-methoxybenzoate
N-Iodosuccinimide (NIS)
Acetonitrile (anhydrous)
Dichloromethane
Saturated aqueous sodium thiosulfate solution
Brine
Anhydrous magnesium sulfate
Rotary evaporator
Standard laboratory glassware
Procedure:
In a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve methyl 4-acetamido-2-methoxybenzoate (1.0 eq.) in anhydrous acetonitrile.
Add N-Iodosuccinimide (1.1 eq.) to the solution in one portion.
Stir the reaction mixture at room temperature under a nitrogen atmosphere for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion of the reaction, remove the acetonitrile under reduced pressure using a rotary evaporator.
Dissolve the residue in dichloromethane and wash with saturated aqueous sodium thiosulfate solution to quench any remaining iodine.
Wash the organic layer sequentially with water and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford pure methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Synthesis Workflow Diagram
Caption: Workflow for the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the acetamido methyl and NH protons, the methoxy protons, and the methyl ester protons. The aromatic protons will exhibit a splitting pattern consistent with a 1,2,4,5-tetrasubstituted benzene ring.
¹³C NMR: The carbon NMR spectrum will display signals for all 11 carbon atoms in the molecule, including the carbonyl carbons of the ester and amide, the aromatic carbons, and the methyl carbons.
FT-IR: The infrared spectrum will show characteristic absorption bands for the N-H stretch of the amide, the C=O stretches of the amide and ester, and C-O stretches of the ester and methoxy group, as well as aromatic C-H and C=C stretching vibrations.
Mass Spectrometry: The mass spectrum will show a molecular ion peak (M+) corresponding to the molecular weight of the compound (349.12), along with characteristic fragmentation patterns.
Application in Pharmaceutical Synthesis: A Key Intermediate for Amisulpride
Methyl 4-acetamido-5-iodo-2-methoxybenzoate serves as a crucial intermediate in the synthesis of Amisulpride, an atypical antipsychotic used in the treatment of schizophrenia.[8][9] The synthesis involves the conversion of the iodo-intermediate to a key benzoic acid derivative.
Rationale for the Synthetic Route
The synthetic strategy for Amisulpride often involves the initial construction of the substituted benzoic acid core, followed by amidation. The use of the iodo-intermediate allows for a subsequent nucleophilic aromatic substitution or a cross-coupling reaction to introduce the ethylsulfonyl group, a key pharmacophore of Amisulpride. However, a more common route involves the hydrolysis of the ester and the deprotection of the acetamido group to yield 4-amino-5-iodo-2-methoxybenzoic acid, which can then be further functionalized.[10]
Protocol for Conversion to a Key Amisulpride Precursor
This protocol describes the hydrolysis of the methyl ester and deprotection of the acetamido group.
Materials:
Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Aqueous Sodium Hydroxide (e.g., 6M)
Hydrochloric Acid (concentrated)
Ethanol
Standard laboratory glassware
Procedure:
Suspend methyl 4-acetamido-5-iodo-2-methoxybenzoate in a mixture of ethanol and aqueous sodium hydroxide solution.
Heat the mixture to reflux and maintain for 8-12 hours, or until TLC analysis indicates the disappearance of the starting material.
Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.
Dilute the remaining aqueous solution with water and acidify to a pH of approximately 4-5 with concentrated hydrochloric acid.
A precipitate of 4-amino-5-iodo-2-methoxybenzoic acid will form.
Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the desired product.
Reaction Pathway Diagram
Caption: Conversion to a key precursor for Amisulpride synthesis.
Safety and Handling
As with all chemical reagents, proper safety precautions must be observed when handling Methyl 4-acetamido-5-iodo-2-methoxybenzoate and its precursors. Organoiodine compounds can be toxic and should be handled in a well-ventilated fume hood.[11] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory.[11] Halogenated organic waste should be disposed of in designated containers.[11]
Conclusion
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a strategically important intermediate in pharmaceutical synthesis, offering a versatile platform for the construction of complex molecules. Its role in the synthesis of Amisulpride highlights its significance in the production of essential medicines. The protocols and insights provided in this guide are intended to empower researchers and drug development professionals in their pursuit of efficient and robust synthetic methodologies.
Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate Derivatives: An Application Note and Detailed Protocol
Introduction: The Significance of Iodinated Aromatic Scaffolds Iodinated aromatic compounds, such as Methyl 4-acetamido-5-iodo-2-methoxybenzoate, are invaluable building blocks in the landscape of modern medicinal chemis...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Significance of Iodinated Aromatic Scaffolds
Iodinated aromatic compounds, such as Methyl 4-acetamido-5-iodo-2-methoxybenzoate, are invaluable building blocks in the landscape of modern medicinal chemistry and drug development. The introduction of an iodine atom onto an aromatic ring provides a versatile handle for a multitude of synthetic transformations. The carbon-iodine bond is particularly amenable to forming new carbon-carbon and carbon-heteroatom bonds through various cross-coupling reactions, including the Suzuki, Heck, and Sonogashira reactions. This capability allows for the construction of complex molecular architectures from relatively simple precursors, accelerating the discovery of novel therapeutic agents.
Methyl 4-acetamido-5-iodo-2-methoxybenzoate and its derivatives are of particular interest due to the embedded pharmacophoric features. The substituted aniline motif is a common feature in many biologically active molecules. The strategic placement of the iodine atom allows for late-stage functionalization, enabling the rapid generation of libraries of analogues for structure-activity relationship (SAR) studies. This application note provides a detailed protocol for the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, insights into the reaction mechanism, and guidance for troubleshooting.
The synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is achieved through the electrophilic aromatic substitution (SEAr) reaction of the starting material, Methyl 4-acetamido-2-methoxybenzoate. The benzene ring of the starting material is activated towards electrophilic attack by the electron-donating acetamido and methoxy groups. The iodinating agent of choice for this protocol is N-Iodosuccinimide (NIS), a mild and efficient source of electrophilic iodine.
Detailed Experimental Protocol
This protocol is designed for the safe and efficient synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate in a standard laboratory setting.
Materials and Reagents:
Reagent
CAS Number
Molecular Weight ( g/mol )
Quantity (mmol)
Mass/Volume
Methyl 4-acetamido-2-methoxybenzoate
4093-29-2
223.23
10.0
2.23 g
N-Iodosuccinimide (NIS)
516-12-1
224.99
11.0
2.47 g
N,N-Dimethylformamide (DMF), anhydrous
68-12-2
73.09
-
50 mL
Deionized Water
7732-18-5
18.02
-
250 mL
Dichloromethane (DCM)
75-09-2
84.93
-
150 mL (3 x 50 mL)
Saturated Sodium Thiosulfate Solution
7772-98-7
158.11
-
50 mL
Brine (Saturated NaCl solution)
7647-14-5
58.44
-
50 mL
Anhydrous Magnesium Sulfate (MgSO₄)
7487-88-9
120.37
-
~5 g
Equipment:
250 mL round-bottom flask
Magnetic stirrer and stir bar
Heating mantle with temperature controller
Condenser
Nitrogen inlet/outlet (or drying tube)
Thermometer
Separatory funnel (500 mL)
Büchner funnel and filter paper
Rotary evaporator
Standard laboratory glassware
Step-by-Step Procedure:
Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add Methyl 4-acetamido-2-methoxybenzoate (2.23 g, 10.0 mmol).
Dissolution: Add 50 mL of anhydrous N,N-dimethylformamide (DMF) to the flask. Stir the mixture at room temperature until the starting material is completely dissolved.
Addition of NIS: Carefully add N-Iodosuccinimide (NIS) (2.47 g, 11.0 mmol, 1.1 equivalents) to the reaction mixture in one portion.
Reaction: Heat the reaction mixture to 70 °C under a nitrogen atmosphere. Maintain this temperature and stir vigorously for 4-6 hours.
Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 50% ethyl acetate in hexanes). The disappearance of the starting material spot and the appearance of a new, lower Rf product spot indicates the reaction is proceeding.
Work-up:
After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.
Pour the reaction mixture slowly into a beaker containing 250 mL of ice-cold deionized water with stirring. A precipitate should form.
Continue stirring for 30 minutes to ensure complete precipitation.
Collect the solid product by vacuum filtration using a Büchner funnel.
Wash the solid with an additional 50 mL of cold deionized water.
Purification:
Dissolve the crude solid in 100 mL of dichloromethane (DCM).
Transfer the solution to a 500 mL separatory funnel.
Wash the organic layer with 50 mL of saturated sodium thiosulfate solution to remove any residual iodine.
Wash the organic layer with 50 mL of brine.
Dry the organic layer over anhydrous magnesium sulfate.
Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.
The crude product can be further purified by recrystallization from a suitable solvent system such as ethanol/water or by column chromatography on silica gel.
Safety Precautions:
Always work in a well-ventilated fume hood.
Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.
N-Iodosuccinimide is an irritant. Avoid inhalation of dust and contact with skin and eyes.
N,N-Dimethylformamide (DMF) is a skin and respiratory irritant and is readily absorbed through the skin. Handle with care.
Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with appropriate precautions.
Mechanism of Reaction: The "Why" Behind the Protocol
The iodination of Methyl 4-acetamido-2-methoxybenzoate with N-Iodosuccinimide is a classic example of an electrophilic aromatic substitution reaction. The reaction proceeds through the following key steps:
Generation of the Electrophile: While NIS itself can act as an electrophilic iodine source, its electrophilicity is enhanced in a polar aprotic solvent like DMF. The polarized I-N bond in NIS makes the iodine atom susceptible to nucleophilic attack.
Nucleophilic Attack by the Aromatic Ring: The electron-rich aromatic ring of Methyl 4-acetamido-2-methoxybenzoate acts as a nucleophile. The π-electrons of the ring attack the electrophilic iodine atom of NIS. This attack is regioselective, directed by the activating acetamido and methoxy groups to the ortho and para positions. The C5 position is ortho to the strongly activating acetamido group and meta to the methoxy group, making it the most sterically accessible and electronically favorable site for substitution.
Formation of the Sigma Complex (Arenium Ion): The nucleophilic attack results in the formation of a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion. The positive charge is delocalized across the aromatic ring.
Deprotonation and Re-aromatization: A weak base, in this case likely the succinimide anion generated in the first step or the solvent (DMF), removes a proton from the carbon atom bearing the iodine. This step restores the aromaticity of the ring and yields the final product, Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Caption: Mechanism of electrophilic aromatic iodination.
1. Use freshly opened or properly stored NIS. 2. Ensure the use of anhydrous DMF. 3. Confirm the reaction temperature is maintained at 70 °C.
Formation of Byproducts
1. Over-iodination (di-iodination). 2. Reaction temperature too high.
1. Use a stoichiometric amount of NIS (1.0-1.1 equivalents). 2. Do not exceed the recommended reaction temperature.
Difficult Purification
1. Incomplete removal of succinimide. 2. Product is an oil instead of a solid.
1. Ensure thorough washing of the crude product with water. 2. If the product oils out, try triturating with a non-polar solvent like hexanes or diethyl ether to induce solidification. Column chromatography may be necessary.
Conclusion
This application note provides a comprehensive and practical guide for the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. By following the detailed protocol and understanding the underlying reaction mechanism, researchers can reliably produce this valuable intermediate for applications in drug discovery and organic synthesis. The provided troubleshooting guide should assist in overcoming common experimental challenges.
Caption: Experimental workflow for the synthesis.
References
Castanet, A.-S.; Colobert, F.; Broutin, P.-E. Mild and Regioselective Iodination of Electron-Rich Aromatics with N-Iodosuccinimide and Catalytic Trifluoroacetic Acid. Tetrahedron Lett.2002 , 43 (29), 5047–5048. [Link]
Prakash, G. K. S.; Mathew, T.; Hoole, D.; Esteves, P. M.; Wang, Q.; Rasul, G.; Olah, G. A. N-Halosuccinimides in Trifluoromethanesulfonic Acid and BF₃-H₂O: Efficient and New Halogenating Systems for Deactivated Aromatics. J. Am. Chem. Soc.2004 , 126 (48), 15770–15776. [Link]
Stavber, S.; Zupan, M. N-Iodosuccinimide in Sulfuric Acid: An Efficient Reagent for the Iodination of Deactivated Aromatic Compounds. Synlett2004 , 2004 (10), 1869–1873. [Link]
Application Note & Protocol: Comprehensive Characterization of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Abstract This document provides a detailed guide to the analytical methods for the structural confirmation and purity assessment of Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS No. 201214-53-1), a key intermediate in...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a detailed guide to the analytical methods for the structural confirmation and purity assessment of Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS No. 201214-53-1), a key intermediate in pharmaceutical synthesis. The protocols herein are designed for researchers, quality control analysts, and drug development professionals, emphasizing not just the procedural steps but the scientific rationale behind them. We detail the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC) to ensure the identity, purity, and quality of this compound, aligning with rigorous standards for pharmaceutical intermediates.[1][2][3]
Introduction and Compound Profile
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a polysubstituted aromatic compound featuring ester, amide, methoxy, and iodo functional groups. Its structural complexity and role as a potential precursor in the synthesis of Active Pharmaceutical Ingredients (APIs) necessitate a multi-faceted analytical approach.[3] The presence of impurities, arising from starting materials, synthetic by-products, or degradation, can significantly impact the safety and efficacy of the final drug product.[4][5] Therefore, robust and validated analytical methods are critical for its characterization.[1] This guide establishes a self-validating system of orthogonal techniques to provide a comprehensive profile of the molecule.
Structural confirmation is the foundational step in characterization. We employ NMR and Mass Spectrometry for unambiguous assignment and molecular weight verification.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides definitive information about the carbon-hydrogen framework of the molecule. A combination of ¹H, ¹³C, and 2D NMR experiments can provide a complete structural assignment.[8]
Causality Behind Experimental Choices:
Solvent: Deuterated chloroform (CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds and its single carbon signal at ~77 ppm, which serves as a convenient internal reference.[9] Deuterated dimethyl sulfoxide (DMSO-d₆) is an alternative if solubility is an issue, though its water peak can be prominent.
Techniques: ¹H NMR identifies all unique proton environments and their neighboring protons through spin-spin coupling. ¹³C NMR identifies all unique carbon environments.[9][10] For complex aromatic systems, 2D experiments like COSY (Correlation Spectroscopy) and HSQC/HMBC (Heteronuclear Single/Multiple Bond Correlation) are invaluable for confirming connectivity.[8]
Predicted NMR Data Summary
Assignment
¹H NMR (Predicted δ, ppm)
¹³C NMR (Predicted δ, ppm)
Rationale
Ar-H (position 3)
~6.9 - 7.2 (s)
~110 - 115
Shielded by adjacent -OCH₃ group. Appears as a singlet.
Ar-H (position 6)
~8.2 - 8.5 (s)
~118 - 122
Deshielded by adjacent iodine and ortho to the ester carbonyl. Appears as a singlet.
-NH
~7.5 - 8.0 (s, broad)
N/A
Amide proton, chemical shift can be concentration and solvent dependent.
Aromatic carbons, including C-I (~90-100 ppm), C-O, C-N, and C-C(O).[10]
Protocol 2.1: NMR Analysis
Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.7 mL of deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if not using the residual solvent peak for referencing.
Instrument Setup: Use a spectrometer with a field strength of at least 400 MHz for ¹H NMR for adequate resolution of aromatic signals.
¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum with 16-32 scans.
¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C.
Data Processing & Interpretation: Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Integrate the ¹H signals to determine proton ratios. Assign peaks based on chemical shifts, coupling patterns (or lack thereof for singlets), and comparison to the predicted values in the table above.
Workflow for NMR Structural Elucidation
Caption: Workflow for NMR-based structural analysis.
Mass Spectrometry (MS)
MS is used to determine the molecular weight and can provide structural information through analysis of fragmentation patterns.
Causality Behind Experimental Choices:
Ionization Technique: Electrospray Ionization (ESI) is a soft ionization technique suitable for this moderately polar molecule, which should readily form protonated molecules [M+H]⁺ or sodium adducts [M+Na]⁺. Electron Impact (EI) is a harder technique that will induce more fragmentation, which can be useful for structural confirmation.
Isotopic Pattern: Iodine is monoisotopic (¹²⁷I), so it will not produce the characteristic M+2 isotopic cluster seen with chlorine or bromine.[12][13][14] However, its high mass and characteristic fragmentation (loss of I• or HI) provide strong evidence for its presence.
Expected Mass Spectrometry Data
Ion
m/z (Calculated)
Interpretation
[M+H]⁺
350.9986
Protonated molecular ion (High-Resolution MS)
[M+Na]⁺
372.9805
Sodium adduct of the molecular ion
[M-CH₃O]⁺
318.9
Loss of the ester methoxy radical
[M-C₂H₃O]⁺
306.9
Loss of the acetyl group (ketene loss)
[M-I]⁺
222.1
Loss of the iodine radical, a common fragmentation for iodoaromatics
Protocol 2.2: Mass Spectrometry Analysis
Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.
Instrumentation (ESI): Infuse the sample solution directly into the ESI source or inject it via an HPLC system.
Data Acquisition (ESI): Acquire the mass spectrum in positive ion mode. Scan a mass range that comfortably includes the expected molecular ion (e.g., m/z 100-500). Perform MS/MS (tandem mass spectrometry) on the parent ion (m/z 350.0) to induce and analyze fragmentation.
Data Interpretation: Identify the molecular ion peak ([M+H]⁺ or [M+Na]⁺). Compare the exact mass from a high-resolution instrument (e.g., TOF or Orbitrap) with the calculated value to confirm the elemental composition. Analyze the fragmentation pattern to corroborate the structure.
Functional Group Identification
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a rapid and powerful technique for identifying the key functional groups present in a molecule based on their characteristic vibrational frequencies.[15]
Causality Behind Experimental Choices:
Technique: Attenuated Total Reflectance (ATR) is a common and convenient sampling method for solid powders, requiring minimal sample preparation.
Expected Bands: The molecule contains several IR-active groups. The carbonyl (C=O) stretches of the ester and amide are particularly informative. Their exact positions are influenced by resonance and electronic effects.[11][16] The amide C=O frequency is typically lower than the ester C=O due to stronger resonance donation from the nitrogen atom.[16]
Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.
Instrument Setup: Ensure the ATR crystal is clean by taking a background spectrum of the empty stage.
Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Collect the spectrum over the range of 4000-600 cm⁻¹, co-adding 16-32 scans for a good signal-to-noise ratio.
Data Interpretation: Identify the characteristic absorption bands and compare them with the expected values to confirm the presence of the key functional groups.
Purity and Quantitative Analysis
High-Performance Liquid Chromatography (HPLC)
HPLC is the definitive method for determining the purity of pharmaceutical compounds and quantifying impurities.[1][18][19] A reverse-phase HPLC (RP-HPLC) method is most suitable for this moderately non-polar analyte.
Causality Behind Experimental Choices:
Stationary Phase: A C18 column is a robust, versatile first choice for RP-HPLC, providing excellent retention for aromatic compounds.[20]
Mobile Phase: A mixture of a weak acid buffer (like acetate or phosphate) and an organic solvent (acetonitrile or methanol) is typical. The buffer controls the pH to ensure consistent ionization state of any acidic/basic impurities, while the organic solvent elutes the analyte. A gradient elution (increasing organic solvent percentage over time) is often used to ensure that both more polar and less polar impurities are eluted and resolved effectively.[18]
Detection: The aromatic nature of the compound makes it a strong chromophore, ideal for UV detection. A wavelength around 240-254 nm should provide good sensitivity.[21][22]
Workflow for HPLC Purity Analysis
Caption: Workflow for HPLC method for purity determination.
Protocol 4.1: HPLC Purity Determination
Reagent/Solution Preparation:
Mobile Phase A: 0.1% Acetic Acid in Water.
Mobile Phase B: Acetonitrile.
Diluent: 50:50 Acetonitrile:Water.
Sample Solution: Accurately weigh ~10 mg of the sample into a 20 mL volumetric flask and dissolve in the diluent to a final concentration of 0.5 mg/mL.
Chromatographic Conditions:
Column: C18, 4.6 x 150 mm, 5 µm particle size.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 254 nm.
Injection Volume: 10 µL.
Gradient Program:
Time (min)
% Mobile Phase B
0.0
30
20.0
90
25.0
90
25.1
30
| 30.0 | 30 |
System Suitability: Before sample analysis, inject a standard solution five times. The relative standard deviation (RSD) for the peak area and retention time should be less than 2.0%.
Analysis: Inject the prepared sample solution.
Data Processing: Integrate all peaks in the chromatogram. Calculate the purity of the main peak using the area percent normalization method:
The combination of NMR, MS, FTIR, and HPLC provides a robust, multi-technique platform for the comprehensive characterization of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. NMR and MS confirm the molecular structure and weight, FTIR verifies the presence of key functional groups, and HPLC provides an accurate assessment of purity. Following these detailed protocols will ensure that the material meets the high-quality standards required for its use in pharmaceutical development and manufacturing.
References
Report on method development for the analysis of polycyclic aromatic hydrocarbons by liquid chromatography. (1980). CDC Stacks. [Link]
HPLC analytical Method development: an overview. (2025). PharmaCores. [Link]
HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. (2025). Axion Labs via YouTube. [Link]
Purity determination and evaluation of new drug substances. (1986). Journal of Pharmaceutical and Biomedical Analysis. [Link]
The Importance of Purity Determination of Pharmaceuticals. (2020). NETZSCH Analyzing & Testing. [Link]
Mass spectrometry of halogen-containing organic compounds. ResearchGate. [Link]
The Importance of Purity in Pharmaceutical Intermediates: A Buyer's Perspective. (2024). [Link]
The molecule that gave the mass spectrum shown here contains a halogen. Pearson+. [Link]
Spectroscopy of Carboxylic Acid Derivatives. Oregon State University. [Link]
Elementary peptide motifs in the gas phase: FTIR aggregation study of formamide, acetamide, N-methylformamide, and N-methylacetamide. (2008). Journal of Physical Chemistry A. [Link]
Combination of 1H and 13C NMR Spectroscopy. [Link]
Method of Analysis for Sodium Benzoate. (2008). Pharmaguideline. [Link]
Lec15 - IR Spectra of Carboxylic Acids, Amides and Esters. (2021). OC-BIBLE via YouTube. [Link]
Rapid high-performance liquid chromatography method for the analysis of sodium benzoate and potassium sorbate in foods. (1998). Journal of AOAC International. [Link]
EFFECTS ON THE N.M.R. SPECTRA OF THE STEREOCHEMISTRY OF 3,4-DIARYLADIPIC ESTERS AND 1,2-DIARYLCYCLOPENTANES. [Link]
Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. (2020). ACS Omega. [Link]
Mini-Review on Various Analytical Methods for Determination of Certain Preservatives in Different Matrices. International Journal of Applied Pharmaceutics. [Link]
Spectroscopy of Aromatic Compounds. (2024). Chemistry LibreTexts. [Link]
Method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate. (2014).
Determination of sodium benzoate in different brands of orange juices available in Bangladesh by high-performance liquid chromat. (2024). ResearchGate. [Link]
A Comprehensive Guide for Process Chemistry and Pharmaceutical Development
An Application Note for the Scalable Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate Abstract This application note provides a detailed, robust, and scalable two-step protocol for the synthesis of Methyl 4-aceta...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note for the Scalable Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Abstract
This application note provides a detailed, robust, and scalable two-step protocol for the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a key intermediate in pharmaceutical research and development. The narrative emphasizes the underlying chemical principles, critical safety considerations for large-scale production, and practical, field-proven methodologies. The synthesis begins with the acetylation of Methyl 4-amino-2-hydroxybenzoate, followed by methylation to produce the key precursor, Methyl 4-acetamido-2-methoxybenzoate. The final step involves a regioselective electrophilic iodination. This guide is intended for researchers, chemists, and drug development professionals seeking a reliable and well-documented synthetic route.
Introduction and Strategic Overview
Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS No: 201214-53-1) is a valuable substituted benzoic acid derivative.[1][2][3] Its structure makes it an important building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. For instance, related structures are intermediates for antipsychotic drugs like Amisulpride.[4] A reliable, safe, and scalable synthesis is therefore critical for advancing drug discovery programs.
The synthetic strategy outlined herein is a two-part process designed for efficiency and high purity:
Preparation of the Precursor: Synthesis of Methyl 4-acetamido-2-methoxybenzoate (CAS No: 4093-29-2).[5][6] This intermediate is formed from readily available starting materials.
Regioselective Iodination: Introduction of an iodine atom at the C5 position of the benzene ring via electrophilic aromatic substitution.
This approach is predicated on the strong activating and ortho-, para-directing effects of the acetamido and methoxy functional groups, which facilitates a highly regioselective iodination.
Overall Synthetic Scheme
Caption: Overall two-step synthetic pathway.
Part I: Synthesis of Precursor, Methyl 4-acetamido-2-methoxybenzoate
This initial phase focuses on constructing the direct precursor for the iodination reaction. The synthesis starts from Methyl 4-amino-2-hydroxybenzoate.
Protocol 1: Acetylation of Methyl 4-amino-2-hydroxybenzoate
This step protects the amine group as an acetamide, which is a moderately activating, ortho-, para-directing group that will guide the subsequent iodination.
Materials & Reagents
Reagent/Material
Molecular Wt.
Moles (Equiv.)
Quantity
Methyl 4-amino-2-hydroxybenzoate
167.16 g/mol
0.30 mol (1.0)
50.1 g
Acetyl Chloride
78.50 g/mol
0.42 mol (1.4)
32.6 g (29.7 mL)
Sodium Bicarbonate (NaHCO₃)
84.01 g/mol
0.42 mol (1.4)
35.3 g
Ethyl Acetate
-
-
750 mL
Water (Deionized)
-
-
250 mL
Brine (Saturated NaCl solution)
-
-
200 mL
Step-by-Step Procedure
Reaction Setup: In a 2L three-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel, and thermometer, dissolve sodium bicarbonate (35.3 g) in deionized water (250 mL).[7]
Addition of Starting Material: Add a solution of Methyl 4-amino-2-hydroxybenzoate (50.1 g) in ethyl acetate (750 mL) to the flask.
Cooling: Cool the resulting biphasic mixture to 0°C using an ice-water bath.
Reagent Addition: Add acetyl chloride (29.7 mL) dropwise via the dropping funnel over 15-20 minutes, ensuring the internal temperature does not exceed 5°C.[7]
Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir vigorously for 2 hours. Monitor the reaction completion by TLC (Thin Layer Chromatography).
Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer with brine (2 x 100 mL), dry over anhydrous sodium sulfate, and filter.
Isolation: Remove the solvent under reduced pressure using a rotary evaporator to yield Methyl 4-acetamido-2-hydroxybenzoate as a solid.[7] Expected yield is typically high (>95%).
Protocol 2: O-Methylation
The hydroxyl group is methylated to prevent it from interfering with the iodination reaction and to complete the precursor structure.
Materials & Reagents
Reagent/Material
Molecular Wt.
Moles (Equiv.)
Quantity
Methyl 4-acetamido-2-hydroxybenzoate
209.20 g/mol
0.28 mol (1.0)
58.6 g (from above)
Dimethyl Sulfate (DMS)
126.13 g/mol
0.31 mol (1.1)
39.1 g (29.4 mL)
Potassium Carbonate (K₂CO₃), anhydrous
138.21 g/mol
0.56 mol (2.0)
77.4 g
Acetone
-
-
600 mL
Step-by-Step Procedure
Reaction Setup: To a 2L flask, add the crude Methyl 4-acetamido-2-hydroxybenzoate (58.6 g), anhydrous potassium carbonate (77.4 g), and acetone (600 mL).
Reagent Addition: Heat the suspension to a gentle reflux. Add dimethyl sulfate (29.4 mL) dropwise over 30 minutes. Caution: Dimethyl sulfate is highly toxic and carcinogenic; handle only in a certified chemical fume hood with appropriate personal protective equipment (PPE).
Reaction: Maintain the reflux for 4-6 hours, monitoring by TLC until the starting material is consumed.
Workup: Cool the reaction to room temperature and filter off the potassium carbonate. Wash the solid with acetone.
Isolation: Combine the filtrates and concentrate under reduced pressure. The resulting crude solid can be recrystallized from ethanol/water to yield pure Methyl 4-acetamido-2-methoxybenzoate.
Characterization: The product should be a white to off-white solid with a melting point of approximately 127°C.[6]
Part II: Large-Scale Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
This section details the critical iodination step, which must be performed with rigorous safety controls.
Principle and Rationale
The iodination of Methyl 4-acetamido-2-methoxybenzoate is an electrophilic aromatic substitution. The methoxy (-OCH₃) and acetamido (-NHCOCH₃) groups are both electron-donating and ortho-, para-directing. The C5 position is ortho to the powerful activating methoxy group and meta to the acetamido group, making it the most electronically favorable and sterically accessible site for electrophilic attack.
We have selected Iodine Monochloride (ICl) as the iodinating agent. It is a potent source of the electrophile I⁺ and is highly effective for this transformation. A similar process is used for chlorination of this substrate using N-chlorosuccinimide.[8][9]
Iodine monochloride is a highly corrosive and toxic substance that requires strict handling protocols.[10]
Corrosivity: Causes severe skin burns and eye damage upon contact.[10] Always use in a certified chemical fume hood.
Toxicity: Inhalation of vapors can cause severe irritation to the respiratory tract, potentially leading to pulmonary edema.[10] It is also toxic if swallowed.[10]
Reactivity: Reacts with water or steam to produce toxic and corrosive fumes.[10][11] All glassware must be scrupulously dried, and the reaction should be run under an inert atmosphere (e.g., Nitrogen).
Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory. This includes:
Eye/Face Protection: Chemical safety goggles and a full-face shield.[10][12]
Skin Protection: Chemical-resistant gloves (e.g., butyl rubber) and a flame-retardant lab coat or chemical-resistant suit.[10][11]
Respiratory Protection: A NIOSH/MSHA-approved respirator is required if working outside a fume hood or if vapors are generated.[10]
Spill Response: Spills must be neutralized with an appropriate agent (e.g., sodium thiosulfate solution) and absorbed with an inert material like vermiculite or dry sand.[10]
Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as organic matter, strong bases, and metals.[11][13] Containers should be tightly sealed under an inert atmosphere.[12][14]
Protocol 3: Large-Scale Iodination
Materials & Reagents
Reagent/Material
Molecular Wt.
Moles (Equiv.)
Quantity
Methyl 4-acetamido-2-methoxybenzoate
223.23 g/mol
0.45 mol (1.0)
100 g
Iodine Monochloride (ICl)
162.36 g/mol
0.47 mol (1.05)
76.3 g (24.6 mL)
Glacial Acetic Acid
-
-
1.0 L
Sodium Thiosulfate (Na₂S₂O₃)
-
-
~50 g (for workup)
Sodium Bicarbonate (NaHCO₃)
-
-
~100 g (for workup)
Water (Deionized)
-
-
2.0 L
Isopropanol (for recrystallization)
-
-
As needed
Experimental Workflow Diagram
Caption: Step-by-step workflow for the iodination reaction.
Step-by-Step Procedure
Reaction Setup: In a 3L, three-neck, round-bottom flask (thoroughly dried) equipped with a mechanical stirrer, dropping funnel, thermometer, and nitrogen inlet, add Methyl 4-acetamido-2-methoxybenzoate (100 g).[15]
Dissolution: Add glacial acetic acid (1.0 L) and stir until all the solid has dissolved.
Cooling: Cool the solution to 10-15°C in an ice-water bath.
Reagent Addition: Slowly add the iodine monochloride (24.6 mL) dropwise over 30-45 minutes. A slight exotherm will be observed; maintain the internal temperature below 20°C throughout the addition.
Reaction: Once the addition is complete, remove the ice bath and allow the reaction to stir at ambient temperature for 3-4 hours. Monitor the progress by TLC or HPLC until the starting material is fully consumed. A patent describes a similar halogenation in dichloromethane for 2-8 hours.[16]
Quenching and Precipitation: In a separate large beaker (5L), prepare a solution of sodium thiosulfate (~50 g) in 2.0 L of ice-water. Vigorously stir this quenching solution and slowly pour the reaction mixture into it. The sodium thiosulfate will neutralize any unreacted ICl. A solid product will precipitate.
Isolation: Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with deionized water until the filtrate is neutral (check with pH paper). This removes acetic acid and salts.
Purification: Transfer the crude, damp solid into a suitable flask for recrystallization. Isopropanol is a good solvent choice. Heat the suspension to reflux to dissolve the solid, then allow it to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation. A similar process of crystallization by cooling is effective for related iodo-benzoic acids.[17]
Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold isopropanol, and dry in a vacuum oven at 50-60°C to a constant weight. The expected molecular weight of the final product is 349.12 g/mol .[2]
Characterization and Quality Control
The identity and purity of the final product, Methyl 4-acetamido-5-iodo-2-methoxybenzoate, should be confirmed using standard analytical techniques:
¹H and ¹³C NMR: To confirm the molecular structure and regiochemistry of the iodine substitution.
Mass Spectrometry (MS): To verify the molecular weight (349.12 g/mol ).[2]
HPLC: To determine the purity of the final product. A purity of >98% is typically achievable with this protocol.
Melting Point: To check for purity against a reference standard.
Troubleshooting Guide
Problem
Possible Cause(s)
Suggested Solution(s)
Incomplete Reaction
- Insufficient reaction time or temperature.- Inactive ICl (degraded by moisture).
- Extend reaction time and monitor by TLC/HPLC.- Ensure ICl is fresh and all equipment is dry. Use a slight excess of ICl.
Low Yield
- Product loss during workup or recrystallization.- Side reactions.
- Ensure pH is neutral before filtration to prevent loss of product.- Optimize recrystallization solvent and cooling rate.
Product is Dark/Oily
- Residual iodine.- Impurities from starting material or side reactions.
- Ensure thorough quenching with sodium thiosulfate.- Perform a second recrystallization, possibly with a charcoal treatment.
Difficulty Filtering
- Very fine precipitate formed.
- Allow precipitate to age in the mother liquor before filtering.- Use a filter aid like Celite.
Conclusion
This application note details a reliable and scalable two-part synthesis for Methyl 4-acetamido-5-iodo-2-methoxybenzoate. By following the outlined protocols, which include critical safety measures for handling hazardous reagents, researchers and process chemists can produce this valuable intermediate with high yield and purity. The provided rationale and troubleshooting guide further equip the user to adapt and optimize this process for their specific laboratory or manufacturing environment.
References
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Methyl 4-acetamido-5-chloro-2-methoxybenzoate. Retrieved January 5, 2026, from [Link]
New Jersey Department of Health. (n.d.). Hazard Summary: Iodine Monochloride. Retrieved January 5, 2026, from [Link]
Samrat Pharmachem Limited. (n.d.). Safety Data Sheet: Iodine Monochloride. Retrieved January 5, 2026, from [Link]
Cole-Parmer. (n.d.). Material Safety Data Sheet - Iodine Monochloride, Reagent ACS. Retrieved January 5, 2026, from [Link]
Google Patents. (n.d.). CN105523952A - Preparation method of methyl 4-acetamido-5-chloro-2-methoxybenzoate.
LookChem. (n.d.). Methyl 4-acetamido-2-methoxybenzoate. Retrieved January 5, 2026, from [Link]
ChemBK. (n.d.). METHYL 4-ACETAMIDO-2-METHOXYBENZOATE. Retrieved January 5, 2026, from [Link]
PubChem. (n.d.). Methyl 4-(acetylamino)-2-methoxybenzoate. Retrieved January 5, 2026, from [Link]
Google Patents. (n.d.). CN103553991A - Method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate.
European Patent Office. (2005, January 13). EP 1642881 B1 - Process for producing 5-iodo-2-methylbenzoic acid. Retrieved January 5, 2026, from [Link]
Pharmaffiliates. (n.d.). CAS No : 201214-53-1 | Product Name : Methyl 4-acetamido-5-iodo-2-methoxybenzoate. Retrieved January 5, 2026, from [Link]
ChemUniverse. (n.d.). METHYL 4-ACETAMIDO-5-IODO-2-METHOXYBENZOATE [P54913]. Retrieved January 5, 2026, from [Link]
Google Patents. (n.d.). CN112521318A - Preparation method of amisulpride important intermediate.
Sourcing and Application of Methyl 4-acetamido-5-iodo-2-methoxybenzoate: A Technical Guide for Researchers
This guide provides an in-depth overview of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a key chemical intermediate for researchers, scientists, and professionals in drug development. The content herein offers a compreh...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides an in-depth overview of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a key chemical intermediate for researchers, scientists, and professionals in drug development. The content herein offers a comprehensive look at procurement strategies, supplier evaluation, and detailed protocols for its application, ensuring scientific integrity and practical utility.
Introduction to a Versatile Intermediate
Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS No. 201214-53-1) is a substituted aromatic compound with significant utility in organic synthesis, particularly within the pharmaceutical industry. Its molecular structure, featuring an acetamido group, an iodo substituent, and a methoxybenzoate moiety, provides multiple reactive sites, making it a valuable building block for more complex molecules. A primary application of this compound is as an intermediate or designated impurity in the synthesis of the atypical antipsychotic drug Amisulpride.[1] Understanding the sourcing and handling of this material is therefore critical for researchers working on Amisulpride and related benzamide derivatives.
Appearance: Typically an off-white to light tan or pale yellow crystalline powder.[2]
Procurement and Supplier Evaluation
The procurement of high-purity chemical intermediates is a cornerstone of successful research and development. For Methyl 4-acetamido-5-iodo-2-methoxybenzoate, a number of reputable suppliers cater to the research and pharmaceutical sectors. When selecting a supplier, it is crucial to consider not only the cost but also the purity of the compound, the availability of comprehensive analytical documentation (such as a Certificate of Analysis), and the supplier's reliability.
Below is a comparative table of known suppliers for this compound:
Supplier Name
Purity
Available Quantities
Catalog Number (Example)
Pharmaffiliates
>95%
Inquire
PA 01 0461006
ChemicalBook
Inquire
Inquire
CB83051609
Combi-Blocks
Inquire
100 mg
QW-5048
AbacipharmTech
Inquire
Inquire
AB19113
ChemUniverse
Inquire
Inquire
P54913
Shanghai Macklin Biochemical Co.
Inquire
Inquire
M133589
BLD Pharm
Inquire
Inquire
BD126785
Cleanchem Laboratories LLP
Inquire
Inquire
Inquire
Note: Availability, purity, and catalog numbers are subject to change. Researchers should always verify details directly with the supplier.
A critical step in the procurement process is the evaluation of the supplier's Certificate of Analysis (CoA). A comprehensive CoA should include:
Compound identification (Name, CAS No., Structure)
Physical properties (Appearance, etc.)
Purity assessment by a reliable analytical method, typically High-Performance Liquid Chromatography (HPLC).
Data from characterization techniques such as ¹H NMR, Mass Spectrometry (MS), and Infrared Spectroscopy (IR).
Water content (e.g., by Karl Fischer titration).
Storage conditions.
The following diagram illustrates a recommended workflow for the procurement and initial quality assessment of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Caption: Procurement and Quality Control Workflow.
Application Notes and Protocols
Safety, Handling, and Storage
Due to the nature of this chemical, proper handling and storage are imperative to ensure the safety of laboratory personnel and maintain the integrity of the compound.
Handling: Avoid contact with skin and eyes. Use in a well-ventilated area or with appropriate exhaust ventilation (e.g., a fume hood) to prevent the formation of dust and aerosols. Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.[3]
Storage: The compound should be stored in a tightly closed container in a dry and well-ventilated place. The recommended storage temperature is refrigerated at 2-8°C, protected from light.[2][4]
Disposal: Unused or waste material should be disposed of by a licensed hazardous material disposal company, in accordance with federal and local regulations.[3]
Protocol for Iodination of Methyl 4-acetamido-2-methoxybenzoate
While "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" is often purchased directly, it can also be synthesized from its non-iodinated precursor. The following protocol is adapted from a general method for the iodination of a similar aniline derivative and provides a reliable pathway for this transformation. The principle of this reaction is the electrophilic aromatic substitution at the position ortho to the activating acetamido group.
Materials:
Methyl 4-acetamido-2-methoxybenzoate
N-Iodosuccinimide (NIS)
N,N-Dimethylformamide (DMF), anhydrous
Deionized water
Standard laboratory glassware and magnetic stirrer
Procedure:
In a round-bottom flask, dissolve Methyl 4-acetamido-2-methoxybenzoate in anhydrous N,N-Dimethylformamide (DMF).
To this solution, add N-Iodosuccinimide (NIS) in a 1:1 molar ratio.
Stir the reaction mixture at a temperature of 65-75°C.
Monitor the progress of the reaction using an appropriate technique, such as Thin Layer Chromatography (TLC) or HPLC.
Once the reaction is complete, cool the mixture to room temperature.
Pour the reaction mixture into a beaker of ice water to precipitate the product.
Collect the solid product by vacuum filtration.
Wash the solid with cold deionized water.
Dry the product under vacuum to yield Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
This protocol is based on established iodination methods for similar substrates and may require optimization for specific scales and purity requirements.
Analytical Protocol: Quality Control by RP-HPLC
As Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a key impurity of Amisulpride, its detection and quantification are crucial for the quality control of the final active pharmaceutical ingredient (API). The following is a representative Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the analysis of Amisulpride and its related compounds.
Instrumentation and Conditions:
Parameter
Specification
HPLC System
A system with a UV detector or PDA detector.
Column
Phenomenex C18 (250 x 4.6 mm, 5 µm) or equivalent.[1]
Mobile Phase
A mixture of a phosphate buffer (pH adjusted to 4.1 with orthophosphoric acid) and acetonitrile (80:20 v/v).[1]
Standard Preparation: Accurately weigh and dissolve a reference standard of Methyl 4-acetamido-5-iodo-2-methoxybenzoate in a suitable diluent (e.g., the mobile phase or acetonitrile) to a known concentration.
Sample Preparation: Prepare the sample to be analyzed (e.g., a batch of Amisulpride API) by dissolving a known amount in the diluent to a suitable concentration.
Chromatographic Run: Equilibrate the column with the mobile phase until a stable baseline is achieved. Inject the standard and sample solutions.
Analysis: The retention time of the peak in the sample chromatogram should correspond to that of the reference standard. The purity of the sample can be determined by calculating the area percentage of the main peak relative to the total area of all peaks. For impurity quantification, the peak area of Methyl 4-acetamido-5-iodo-2-methoxybenzoate in the sample is compared against the peak area of the reference standard.
The following diagram outlines the general workflow for an RP-HPLC analysis.
Caption: General Workflow for RP-HPLC Analysis.
Conclusion
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a specialty chemical of significant interest in pharmaceutical research and development. A diligent approach to sourcing, coupled with a thorough understanding of its handling, synthesis, and analytical characterization, is essential for its effective and safe use in the laboratory. The protocols and guidelines presented in this document are intended to provide researchers with the foundational knowledge to confidently work with this versatile intermediate.
References
Cleanchem Laboratories LLP. (n.d.). MATERIAL SAFETY DATA SHEETS AMISULPRIDE IMPURITY 3. Retrieved from [Link]
Pharmaffiliates. (n.d.). Amisulpride-Impurities. Retrieved from [Link]
Journal of Chemical and Pharmaceutical Research. (n.d.). Novel RP-HPLC method for the determination of Amisulpride in pure and pharmaceutical formulations. Retrieved from [Link]
Naarini. (n.d.). CERTIFICATE OF ANALYSIS. PRODUCT NAME: Amisulpride Impurity 3. Retrieved from [Link]
Technical Support Center: Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Welcome to the technical support center for the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoo...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the complexities of this specific iodination reaction. Here, we address common challenges and provide in-depth, evidence-based solutions to optimize your synthesis for higher yields and purity.
Introduction to the Synthesis
The synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a critical step in various pharmaceutical and research applications. The reaction involves the electrophilic iodination of the aromatic ring of Methyl 4-acetamido-2-methoxybenzoate. The acetamido and methoxy groups are ortho, para-directing and activating, which should facilitate the introduction of iodine at the 5-position. However, as with many electrophilic aromatic substitutions, challenges such as low yield, polysubstitution, and side reactions can arise. This guide will provide a structured approach to troubleshooting these common issues.
A general reaction scheme is presented below:
Caption: General reaction scheme for the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Troubleshooting Guide & FAQs
This section is organized in a question-and-answer format to directly address potential issues you may encounter during your experiments.
Issue 1: Low or No Product Yield
Q1: My reaction is showing very low or no conversion to the desired product. What are the common causes and how can I address this?
A: Low or no yield in the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate can stem from several factors related to your starting materials, reagents, or reaction conditions. Here is a systematic approach to troubleshooting this issue:
1. Reagent Quality and Purity:
Starting Material: Ensure the purity of your Methyl 4-acetamido-2-methoxybenzoate. Impurities can interfere with the reaction.
Iodinating Agent: The quality of the iodinating agent is crucial.
N-Iodosuccinimide (NIS): NIS is a mild and effective iodinating agent.[1] However, it can decompose over time. Use a fresh bottle or test the activity of your current stock.
Iodine Monochloride (ICl): ICl is a highly reactive and effective reagent but is sensitive to moisture and can decompose.[2] It's advisable to use a freshly opened bottle or purify it before use.[2]
Iodine and Periodic Acid (I₂/HIO₄): Ensure both reagents are of high purity. The periodic acid acts as an oxidizing agent to generate the electrophilic iodine species.[3]
2. Reaction Conditions:
Temperature: While the reaction is an electrophilic aromatic substitution on an activated ring, some energy input might be necessary. If you are running the reaction at room temperature or below with no success, consider gentle heating. However, be cautious as higher temperatures can also lead to side reactions.
Reaction Time: The reaction may be slow. Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS) to determine the optimal reaction time.
Solvent: The choice of solvent is critical. Common solvents for iodination include dichloromethane (DCM), acetonitrile, and acetic acid.[4] Ensure your solvent is dry, as water can deactivate some iodinating agents like ICl.[5]
3. Activation of the Iodinating Agent:
For less reactive substrates, or if the reaction is sluggish, activation of the iodinating agent might be necessary. For NIS, the addition of a catalytic amount of a Brønsted or Lewis acid can enhance its electrophilicity.[6]
Below is a workflow to troubleshoot low yield:
Caption: Troubleshooting workflow for low reaction yield.
Issue 2: Formation of Multiple Products (Over-Iodination)
Q2: I am observing the formation of di- or even tri-iodinated byproducts in my reaction mixture. How can I improve the selectivity for the mono-iodinated product?
A: The starting material, Methyl 4-acetamido-2-methoxybenzoate, has a highly activated aromatic ring due to the electron-donating effects of the acetamido and methoxy groups. This high reactivity can lead to over-iodination. Here are several strategies to enhance the selectivity for mono-iodination:
1. Stoichiometry Control:
Carefully control the molar ratio of the iodinating agent to your substrate. Using a 1:1 or even a slight sub-stoichiometric amount (e.g., 0.95 equivalents) of the iodinating agent can significantly favor the formation of the mono-iodinated product.[7]
2. Lower the Reaction Temperature:
Running the reaction at a lower temperature (e.g., 0 °C or even -20 °C) will decrease the overall reaction rate. This can substantially improve the selectivity for the desired mono-iodinated product by disfavoring the subsequent iodination steps, which typically have a higher activation energy.[7]
3. Choice of Iodinating Agent:
If you are using a highly reactive iodinating agent like ICl, consider switching to a milder one. N-Iodosuccinimide (NIS) is generally considered a milder and more selective reagent for iodination of activated aromatic rings.[8]
4. Solvent Effects:
The choice of solvent can influence the reactivity of the iodinating species. Experimenting with different solvents may help to moderate the reaction and improve selectivity.[2]
Parameter
Recommendation for Mono-iodination
Rationale
Stoichiometry
1.0 to 1.1 equivalents of iodinating agent
Minimizes excess reagent available for further reaction.
Q3: My reaction mixture has turned into a dark, tar-like substance with a very low yield of the desired product. What is causing this, and how can I prevent it?
A: The formation of a dark, tarry substance is a classic indication of oxidation. The electron-rich nature of the aromatic ring in Methyl 4-acetamido-2-methoxybenzoate makes it susceptible to oxidation by the iodinating agent, especially under harsh conditions.
1. Use a Milder Reagent:
N-Iodosuccinimide (NIS) is generally considered a milder iodinating agent compared to systems like I₂/oxidizing agent, which can reduce the likelihood of oxidation.[8]
2. Control Reaction Temperature:
Performing the reaction at lower temperatures (e.g., 0-15°C) can help to slow down the rate of oxidation and other side reactions.[8]
3. Protect the Amino Group (If Applicable):
In the case of anilines, the amino group is highly susceptible to oxidation. The starting material already has the amino group protected as an acetamide, which is a good strategy to reduce the electron-donating ability of the nitrogen and make the ring less prone to oxidation.[8] Ensure the acetamide group remains intact during the reaction.
4. Degas the Solvent:
In some cases, dissolved oxygen can contribute to oxidative side reactions. Degassing the solvent before use by bubbling an inert gas (like nitrogen or argon) through it can be beneficial.
Experimental Protocols
Here are detailed, step-by-step methodologies for the synthesis using different iodinating agents.
Protocol 1: Iodination using N-Iodosuccinimide (NIS)
This protocol is often preferred due to the mild nature of NIS.
Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve Methyl 4-acetamido-2-methoxybenzoate (1.0 eq) in a suitable solvent (e.g., acetonitrile or dichloromethane, ~10-20 mL per gram of starting material).
Cooling: Cool the solution to 0 °C in an ice bath.
Reagent Addition: Add N-Iodosuccinimide (1.05 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.
Reaction: Allow the reaction to stir at 0 °C and monitor its progress by TLC or LC-MS. If the reaction is slow, it can be allowed to warm to room temperature.
Work-up: Once the reaction is complete, quench it by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to reduce any unreacted iodine.
Extraction: If using a water-immiscible solvent like DCM, separate the organic layer. If using a water-miscible solvent like acetonitrile, remove the solvent under reduced pressure and then partition the residue between water and an organic solvent (e.g., ethyl acetate).
Washing: Wash the organic layer sequentially with saturated aqueous Na₂S₂O₃, water, and brine.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude product by recrystallization or column chromatography to obtain Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Protocol 2: Iodination using Iodine Monochloride (ICl)
ICl is a more reactive and can be a faster alternative.
Preparation: In a round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve Methyl 4-acetamido-2-methoxybenzoate (1.0 eq) in a dry solvent (e.g., dichloromethane or acetic acid).
Cooling: Cool the solution to 0 °C.
Reagent Addition: Slowly add a solution of Iodine Monochloride (1.0 eq in the same solvent) dropwise. ICl is corrosive and moisture-sensitive, so handle it with care in a fume hood.[5]
Reaction: Stir the reaction at 0 °C and monitor its progress.
Work-up and Purification: Follow the same work-up and purification steps as described in Protocol 1.
Mechanistic Insights
The iodination of Methyl 4-acetamido-2-methoxybenzoate proceeds via an electrophilic aromatic substitution (SEAr) mechanism.
Caption: General mechanism of electrophilic aromatic substitution.
In the case of using NIS, the electrophilic iodine (I⁺) is generated from the polarized N-I bond.[6] For ICl, the molecule is polarized with a partial positive charge on the iodine atom due to the higher electronegativity of chlorine, making it the electrophile.[5] When using I₂/HIO₄, the periodic acid oxidizes iodine to a more potent electrophilic species.[3]
A possible mechanism of iodination for aromatic compounds. - ResearchGate. (n.d.).
Aromatic iodination can be carried out with a number of reagents, including iodine monochloride,... - Homework.Study.com. (n.d.).
Managing reaction conditions for selective iodination - Benchchem. (n.d.).
Technical Support Center: Improving Regioselectivity in the Iodination of Anilines with NIS - Benchchem. (n.d.).
CAS 516-12-1: N-Iodosuccinimide - CymitQuimica. (n.d.).
A Cheap and Efficient Method for Selective para-Iodination of Aniline Derivatives. (2025, August 6).
Periodic Acid Oxidation - Chemistry LibreTexts. (2023, January 22).
Generation of Electrophilic Iodine from Iodine Monochloride in Neutral Media. Iodination and Protodeiodination of Carbazole | Request PDF - ResearchGate. (2025, August 9).
Iodine monochloride - Wikipedia. (n.d.).
Carbonyl compound iodination: Aliphatic compound iodination reactions (4): Discussion series on bromination/iodination reactions 21 - Chemia. (2023, February 17).
Optimization of di-iodination conditions a. a Unless otherwise noted,... - ResearchGate. (n.d.).
(PDF) Iodine Monochloride (ICl) as a Highly Efficient, Green Oxidant for the Oxidation of Alcohols to Corresponding Carbonyl Compounds - ResearchGate. (2015, February).
Specific Solvent Issues with Iodination - Wordpress. (2025, December 17).
Iodine(III)-Mediated Oxidation of Anilines to Construct Dibenzazepines. - Semantic Scholar. (n.d.).
Iodoarenes synthesis by iodination or substitution - Organic Chemistry Portal. (n.d.).
Iodination of phenols, phenol ethers, anilines, and aniline-related compounds: Aromatic compound iodination reactions (2): Discussion series on bromination/iodination reactions 16 - Chemia. (2022, November 14).
Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I - MDPI. (n.d.).
An Aromatic Iodination Method, with Iodic Acid Used as the Only Iodinating Reagent - NIH. (n.d.).
CN103553991A - Method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate - Google Patents. (n.d.).
Attempted iodination of ethyl benzoate under electrochemical conditions... - ResearchGate. (n.d.).
Methyl 4-acetamido-5-chloro-2-methoxybenzoate - NINGBO INNO PHARMCHEM CO.,LTD. (2025, April 3).
Synthesis of C2-Iodoindoles via an Aromatic Finkelstein-Type Halide Exchange under Mild Conditions | Organic Letters - ACS Publications. (2025, December 30).
JP2003012597A - Method for producing monoiodine of methylbenzoic acid - Google Patents. (n.d.).
Technical Support Center: Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Introduction The synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS 201214-53-1) is a critical step in the development of various pharmaceutical compounds and research chemicals. The molecule is synthesized vi...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
The synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS 201214-53-1) is a critical step in the development of various pharmaceutical compounds and research chemicals. The molecule is synthesized via electrophilic aromatic substitution on its precursor, Methyl 4-acetamido-2-methoxybenzoate[1]. The reaction involves the iodination of an activated aromatic ring, a process that, while straightforward in principle, is often plagued by competing side reactions. The electronic properties of the acetamido and methoxy substituents, both being activating and ortho-, para-directing groups, create a highly nucleophilic aromatic system susceptible to multiple reaction pathways.
This guide provides a comprehensive troubleshooting framework for researchers encountering common issues during this synthesis. It is structured in a question-and-answer format to directly address specific experimental challenges, explain the underlying chemical principles, and offer robust, field-proven protocols to mitigate side reactions and maximize the yield of the desired product.
Primary Synthesis Pathway
The core transformation is the regioselective iodination of the aromatic ring. The acetamido and methoxy groups work in concert to direct the incoming electrophile. The position 5 is ortho to the strongly activating acetamido group and meta to the methoxy group, making it the primary site of electrophilic attack.
Caption: Desired synthetic route to the target compound.
This section addresses the most common challenges encountered during the synthesis.
I. Low Yield & Incomplete Conversion
Question: My reaction has stalled, or the conversion to the desired product is very low after several hours. What are the likely causes?
Answer: Low conversion typically points to issues with the activation of the iodine source or overall reaction conditions.
Ineffective Iodinating Agent: Molecular iodine (I₂) itself is a weak electrophile and requires an oxidizing agent to generate a more potent iodinating species, such as the iodonium ion (I⁺)[2]. If you are using I₂ alone, the reaction will be exceedingly slow.
Solution: Use a proven iodinating system.
N-Iodosuccinimide (NIS): This is often the reagent of choice as it is an easy-to-handle solid and provides a controlled source of electrophilic iodine without the need for a strong oxidant[3][4]. The synthesis of the analogous 5-chloro compound is successfully achieved using NCS, suggesting NIS is a strong candidate[5][6].
Iodine with an Oxidant: A combination of I₂ with an oxidizing agent like hydrogen peroxide, iodic acid, or nitric acid in an acidic medium is effective[7][8]. However, this can lead to more aggressive reaction conditions and potential side reactions.
Inappropriate Solvent: The choice of solvent can dramatically affect reaction rates.
Solution: Use a polar aprotic solvent like N,N-Dimethylformamide (DMF) or acetonitrile (MeCN). These solvents can help to stabilize the charged intermediates (the sigma complex) formed during electrophilic aromatic substitution, thereby accelerating the reaction[9]. Acetic acid is also a common solvent for halogenations.
Insufficient Activation: If using an acid-catalyzed pathway, the concentration may be suboptimal. Some N-iodoamide reactions are significantly accelerated by acid catalysis, which protonates the amide to make the N-I bond more polarized and the iodine more electrophilic[10].
Solution: If using a reagent like NIS, adding a catalytic amount of an acid such as trifluoroacetic acid (TFA) or sulfuric acid can sometimes promote the reaction. However, this must be done cautiously as acid can also catalyze hydrolysis of the ester.
II. Multiple Products & Purification Challenges
Question: My TLC plate shows multiple spots close to my product spot, making purification difficult. What are the common side products?
Answer: The high reactivity of the starting material can lead to several side products. Understanding their origin is key to preventing their formation.
Caption: Competing reaction pathways in the synthesis.
1. Side Product: Di-iodination
Cause: The product, Methyl 4-acetamido-5-iodo-2-methoxybenzoate, is still an activated aromatic ring and can undergo a second iodination. The most likely position for a second attack is position 3, which is ortho to the methoxy group and meta to the acetamido group.
Prevention:
Stoichiometry Control: Use a slight sub-stoichiometric amount or a maximum of 1.0-1.1 equivalents of the iodinating agent.
Temperature Control: Run the reaction at a lower temperature (e.g., 0 °C to room temperature) to increase selectivity.
Reaction Monitoring: Closely monitor the reaction by TLC or LC-MS. Quench the reaction as soon as the starting material is consumed to prevent the over-reaction of the product.
2. Side Product: Hydrolysis of the Methyl Ester
Cause: The methyl ester can be hydrolyzed to the corresponding carboxylic acid under either acidic or basic conditions, especially if water is present and the reaction is heated[11][12]. Some iodinating systems that generate HI as a byproduct can facilitate this side reaction. For instance, methods using iodide salts like LiI are specifically designed to cleave methyl esters and should be avoided[13].
Prevention:
Use Anhydrous Conditions: Ensure all reagents and solvents are dry.
Avoid Strong Acids/Bases: If acid catalysis is necessary, use a catalytic amount of a non-nucleophilic acid. Perform a neutral or slightly acidic workup.
Moderate Temperatures: Avoid prolonged heating, which accelerates hydrolysis.
3. Side Product: N-Iodination
Cause: The amide nitrogen has a lone pair of electrons and can act as a nucleophile, attacking the electrophilic iodine source to form an N-iodoamide intermediate[14]. While this may be a step in some iodination mechanisms, the discrete N-iodo species can sometimes be isolated, representing a diversion of material from the main C-iodination pathway[15].
Prevention:
Acid Catalysis: The presence of a protic or Lewis acid can favor C-iodination over N-iodination by coordinating to the amide carbonyl, reducing the nucleophilicity of the nitrogen atom[10].
Solvent Choice: Aromatic iodination is often favored over N-iodination in polar solvents that can stabilize the charged sigma complex of the C-iodination pathway.
III. Product Isolation & Stability
Question: My final product is off-color (pink or brown) and appears to be degrading over time. How can I improve its stability?
Answer: Aryl iodides can be sensitive to light and trace acids, leading to the liberation of elemental iodine (I₂), which causes discoloration.
Workup: During the aqueous workup, wash the organic layer with a solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). This will quench any unreacted iodine or polyiodide species and reduce any trace oxidizing agents.
Purification: When performing column chromatography, it is sometimes beneficial to add a small amount of a non-nucleophilic base like triethylamine (~0.1-0.5%) to the eluent to neutralize acidic sites on the silica gel, which can promote degradation.
Storage: Store the final product in a sealed vial, protected from light (e.g., in an amber vial or wrapped in aluminum foil), and under an inert atmosphere (nitrogen or argon) at a low temperature[16].
Recommended Experimental Protocol
This protocol is designed to maximize the yield of the target compound while minimizing the formation of the side products discussed above.
Materials:
Methyl 4-acetamido-2-methoxybenzoate (1.0 eq)
N-Iodosuccinimide (NIS) (1.05 eq)
N,N-Dimethylformamide (DMF), anhydrous
Ethyl Acetate
Saturated Sodium Bicarbonate Solution (NaHCO₃)
10% Sodium Thiosulfate Solution (Na₂S₂O₃)
Brine
Procedure:
Dissolve Methyl 4-acetamido-2-methoxybenzoate in anhydrous DMF in a round-bottom flask under a nitrogen atmosphere.
Cool the solution to 0 °C in an ice bath.
Add N-Iodosuccinimide (NIS) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise significantly.
Stir the reaction at 0 °C and monitor its progress by TLC (e.g., using a 1:1 mixture of ethyl acetate:hexanes). The reaction is typically complete within 1-3 hours.
Once the starting material is consumed, quench the reaction by pouring it into a separatory funnel containing cold water.
Extract the aqueous mixture three times with ethyl acetate.
Combine the organic layers and wash sequentially with saturated NaHCO₃ solution, 10% Na₂S₂O₃ solution, and finally with brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.
Data Summary: Reagent Selection
Iodinating System
Advantages
Disadvantages
Mitigation Strategy
N-Iodosuccinimide (NIS)
Mild conditions; easy to handle solid; good selectivity.[3]
Can be sluggish; potential for N-iodination.
Use a polar aprotic solvent (DMF); gentle warming or catalytic acid if needed.[10]
Glover, S. A., et al. (1983). Reactions of N-iodoamides: aromatic iodination. South African Journal of Chemistry, 36(2), 53-56. [Link]
Kraszkiewicz, L., & Sosnowski, M. (2022). Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I. Molecules, 27(3), 779. [Link]
McMurry, J. E., & Wong, G. B. (1988). 2-benzylcyclopentanone. Organic Syntheses, 6, 23. [Link]
Pashchenko, A. O., & Kletskov, A. V. (2022). Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years. Pharmaceutical Chemistry Journal, 56, 1-20. [Link]
International Journal of Advanced Research in Science, Communication and Technology. (2022). A Study on Electrophilic Aromatic Substitution of Acetanilide. [Link]
Glover, S. A., et al. (1984). Reactions of N-iodoamides: the effect of acid catalysis on aromatic iodination. South African Journal of Chemistry, 37(3), 109-114. [Link]
LibreTexts Chemistry. Mechanism of Electrophilic Aromatic Substitution. [Link]
U-Bar-David, L., et al. (2017). Aliphatic C–H Bond Iodination by a N-Iodoamide and Isolation of an Elusive N-Amidyl Radical. The Journal of Organic Chemistry, 82(11), 5845–5851. [Link]
Technical Support Center: Purification of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for the purification of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. This guide provides in-depth troubleshooting ad...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for the purification of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. This guide provides in-depth troubleshooting advice and frequently asked questions to address the specific challenges encountered during the purification of this key pharmaceutical intermediate. As Senior Application Scientists, we combine our expertise in organic chemistry with practical, field-proven insights to help you achieve the highest purity for your compound.
I. Understanding the Purification Challenges
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a crucial intermediate in the synthesis of antipsychotic drugs like Amisulpride.[1][2][3] Its synthesis typically involves the iodination of Methyl 4-acetamido-2-methoxybenzoate.[4] The primary purification challenge lies in the efficient removal of the unreacted starting material and potential side-products, such as di-iodinated species. The choice of purification method is critical to obtaining a final product that meets the stringent purity requirements for pharmaceutical development.
II. Troubleshooting Guide: Common Purification Issues and Solutions
This section addresses specific problems you may encounter during the purification of Methyl 4-acetamido-5-iodo-2-methoxybenzoate in a question-and-answer format.
Question 1: My crude product shows the presence of the starting material, Methyl 4-acetamido-2-methoxybenzoate, by HPLC. What is the most effective way to remove it?
Answer: The presence of the starting material is the most common impurity. Due to the structural similarity between the product and the starting material, separation can be challenging. Here are two primary methods to address this:
Recrystallization: This is often the most efficient method for removing small to moderate amounts of the starting material. The chloro-analog of this compound is purified by recrystallization from deionized water.[5] Given the structural similarities, a polar solvent system is a logical starting point.
Rationale: The introduction of the large iodine atom significantly increases the molecular weight and likely alters the crystal lattice energy and solubility of the product compared to the starting material. This difference in solubility is exploited during recrystallization.
Column Chromatography: If recrystallization is ineffective or if you have a significant amount of starting material, column chromatography is the next logical step.
Rationale: The polarity difference between the starting material and the more non-polar iodinated product allows for separation on a normal-phase silica gel column.
Question 2: I am attempting recrystallization, but the product is "oiling out" instead of forming crystals. What should I do?
Answer: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This is a common issue when the solubility of the compound in the chosen solvent is too high or the cooling process is too rapid.
Troubleshooting Steps:
Reduce the amount of solvent: Use the minimum amount of hot solvent required to fully dissolve the crude product.
Slow cooling: Allow the solution to cool slowly to room temperature, and then gradually cool it further in an ice bath or refrigerator. Rapid cooling often promotes oiling out.
Scratch the flask: Use a glass rod to scratch the inside of the flask at the solvent line. The microscopic scratches provide nucleation sites for crystal growth.
Add a seed crystal: If you have a small amount of pure, crystalline product, add a tiny crystal to the cooled solution to induce crystallization.
Change the solvent system: If the above steps fail, the solvent system may be inappropriate. Consider a mixed solvent system. For example, dissolve the compound in a good solvent (e.g., methanol or ethyl acetate) and then slowly add a poor solvent (e.g., water or hexane) at an elevated temperature until the solution becomes slightly turbid. Then, allow it to cool slowly.
Question 3: During column chromatography, I am observing poor separation between my product and an unknown impurity. What are my options?
Answer: Poor separation in column chromatography can be due to several factors. Here is a systematic approach to troubleshoot this issue:
Optimize the Mobile Phase:
Polarity Adjustment: The choice of mobile phase is critical.[6][7] Start with a relatively non-polar system, such as a mixture of hexane and ethyl acetate, and gradually increase the polarity. A shallow gradient of the more polar solvent can improve separation.
Solvent Selectivity: If adjusting the polarity of a two-component system is insufficient, try a different solvent system. For example, substituting ethyl acetate with dichloromethane or acetone can alter the selectivity of the separation.
Stationary Phase Considerations:
Silica Gel: Standard silica gel is the most common choice. Ensure you are using an appropriate particle size for your column dimensions.
Alternative Sorbents: If separation on silica is still problematic, consider using a different stationary phase, such as alumina or a bonded-phase silica (e.g., diol or cyano).
Loading Technique:
Dry Loading: Adsorbing your crude product onto a small amount of silica gel and then loading this onto the column ("dry loading") can often lead to sharper bands and better separation compared to loading the sample dissolved in a solvent ("wet loading").
Question 4: I am concerned about the stability of my iodinated compound during purification. Are there any precautions I should take?
Answer: Iodinated aromatic compounds can be susceptible to degradation, particularly in the presence of light or certain reactive species.
Precautions:
Light Protection: Protect the compound from direct light, especially during long procedures like column chromatography. Wrap your column and collection flasks in aluminum foil.
Inert Atmosphere: While not always necessary, if you suspect degradation due to oxidation, performing the purification under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.
Solvent Purity: Use high-purity, degassed solvents to minimize the presence of reactive impurities.
III. Frequently Asked Questions (FAQs)
Q1: What is the expected appearance of pure Methyl 4-acetamido-5-iodo-2-methoxybenzoate?
Q2: What are the key functional groups in Methyl 4-acetamido-5-iodo-2-methoxybenzoate?
A2: The molecule contains an acetamido group (-NHCOCH₃), an iodo group (-I), a methoxy group (-OCH₃), and a methyl ester group (-COOCH₃) attached to a benzene ring.
Q3: What analytical techniques are recommended for assessing the purity of the final product?
A3:
High-Performance Liquid Chromatography (HPLC): This is the primary method for quantitative purity analysis. A reversed-phase C18 column with a UV detector is a standard choice. A mobile phase of acetonitrile and water or methanol and water, often with a small amount of formic acid or acetic acid to improve peak shape, is a good starting point.[10][11][12][13]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the purified compound and identifying any impurities.
Mass Spectrometry (MS): MS can confirm the molecular weight of the product and help in the identification of unknown impurities.
Q4: How should I store the purified Methyl 4-acetamido-5-iodo-2-methoxybenzoate?
A4: Based on the general stability of related halogenated compounds, it is recommended to store the purified solid in a tightly sealed container, protected from light, in a cool and dry place.[8]
IV. Experimental Protocols
The following are detailed, step-by-step methodologies for the purification of Methyl 4-acetamido-5-iodo-2-methoxybenzoate based on established procedures for analogous compounds and general organic chemistry principles.
Protocol 1: Recrystallization from an Aqueous System
This protocol is adapted from the purification of the analogous chloro-compound.[5]
Dissolution: In a suitable flask, add the crude Methyl 4-acetamido-5-iodo-2-methoxybenzoate. Add a minimal amount of a hot solvent in which the compound is soluble (e.g., methanol or ethanol).
Addition of Anti-Solvent: While the solution is still hot, add hot deionized water dropwise until you observe persistent turbidity.
Clarification: Add a few more drops of the hot alcohol until the solution becomes clear again.
Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration.
Washing: Wash the crystals with a small amount of cold deionized water.
Drying: Dry the crystals under vacuum to a constant weight.
Protocol 2: Column Chromatography
This is a general protocol for the purification of moderately polar organic compounds.
Column Packing: Pack a glass chromatography column with silica gel using a slurry of the initial mobile phase (e.g., 95:5 Hexane:Ethyl Acetate).
Sample Preparation: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, for dry loading, dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder.
Loading: Carefully add the sample to the top of the silica gel bed.
Elution: Begin eluting with the initial mobile phase, collecting fractions. Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate) to elute the product.
Fraction Analysis: Analyze the collected fractions by thin-layer chromatography (TLC) or HPLC to identify the fractions containing the pure product.
Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.
V. Data Presentation
The following table summarizes the suggested starting conditions for the purification methods.
Parameter
Recrystallization
Column Chromatography
Method
Mixed Solvent System
Normal Phase
Solvent/Mobile Phase
Methanol/Water or Ethanol/Water
Hexane/Ethyl Acetate Gradient
Stationary Phase
N/A
Silica Gel
Key for Separation
Differential Solubility
Differential Polarity
VI. Visualization of Purification Workflow
The following diagram illustrates a logical workflow for the purification of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Caption: Decision workflow for purification.
VII. References
Amisulpride Intermediates CAS 71675-85-9. (2025, November 18). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]
Preparation method of important intermediate of amisulpride. (n.d.). Eureka | Patsnap. Retrieved from [Link]
CN112521318A - Preparation method of amisulpride important intermediate - Google Patents. (n.d.). Retrieved from
Intermediate in amisulpride and method for preparing amisulpride by using intermediate. (n.d.). Patsnap Eureka. Retrieved from [Link]
Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. (n.d.). LCGC International. Retrieved from [Link]
What is the basic principle for selecting mobile phase in preparative column chromatography? (2014, January 9). ResearchGate. Retrieved from [Link]
(PDF) RP-HPLC METHOD FOR DETERMINATION OF METHYL 4-HYDROXY BENZOATE AS PRESERVATIVE IN PHARMACEUTICAL FORMULATIONS *1. (2023, August 1). ResearchGate. Retrieved from [Link]
PROCESS FOR PRODUCING 5-IODO-2-METHYLBENZOIC ACID. (2005, January 13). European Patent Office. Retrieved from
Methyl 2-Methoxybenzoate. (n.d.). PubChem. Retrieved from [Link]
"Methyl 4-acetamido-5-iodo-2-methoxybenzoate" stability and degradation issues
Welcome to the technical support center for Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS No: 201214-53-1).[1] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS No: 201214-53-1).[1] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and potential degradation issues associated with this compound. Here, you will find answers to frequently asked questions, troubleshooting guides for common experimental challenges, and detailed protocols to ensure the integrity of your results.
Section 1: Frequently Asked Questions (FAQs)
This section addresses common inquiries regarding the handling, storage, and fundamental properties of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Q1: What are the recommended storage conditions for Methyl 4-acetamido-5-iodo-2-methoxybenzoate?
A1: To ensure the long-term stability of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, it is recommended to store the compound at 2-8°C in a refrigerator.[1] The container should be tightly sealed to prevent exposure to moisture and air. For highly sensitive applications or long-term storage, storing under an inert atmosphere, such as nitrogen or argon, can provide additional protection against oxidative degradation.[2]
Q2: What are the primary known incompatibilities of this compound?
A2: While specific incompatibility data for Methyl 4-acetamido-5-iodo-2-methoxybenzoate is not extensively documented, based on its chemical structure and data from its chloro-analogue, it is advisable to avoid contact with strong oxidizing agents.[3] Such agents can potentially lead to the oxidation of the iodide and other functional groups within the molecule.
Q3: My solid Methyl 4-acetamido-5-iodo-2-methoxybenzoate has developed a yellowish or brownish tint over time. What could be the cause?
A3: The development of a yellow-brown color in iodinated organic compounds is often an indication of degradation.[2] This discoloration is typically due to the formation of molecular iodine (I₂) resulting from the cleavage of the carbon-iodine (C-I) bond.[2] This bond is the weakest among the carbon-halogen bonds, making it susceptible to cleavage under certain conditions.[2]
Q4: What are the potential degradation pathways for this molecule?
A4: Methyl 4-acetamido-5-iodo-2-methoxybenzoate has several functional groups that can be susceptible to degradation under various conditions. The primary potential degradation pathways include:
Photodegradation: Exposure to light, particularly UV radiation, can provide sufficient energy to cleave the weak C-I bond.[2][4]
Thermal Degradation: Elevated temperatures can also lead to the cleavage of the C-I bond and potentially other sensitive bonds in the molecule.[2]
Hydrolysis: The methyl ester and the acetamido groups are susceptible to hydrolysis, especially under acidic or basic conditions.[5] Hydrolysis of the ester would yield the corresponding carboxylic acid, while hydrolysis of the amide would result in an amine.
Oxidation: The electron-rich aromatic ring and the iodide substituent can be prone to oxidation, particularly in the presence of oxidizing agents or atmospheric oxygen over extended periods.[2]
Section 2: Troubleshooting Guide
This section provides a problem-and-solution framework for common issues encountered during experiments with Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Observed Issue
Potential Cause(s)
Recommended Action(s)
Inconsistent analytical results (e.g., varying purity by HPLC).
1. Sample degradation during storage or handling.2. Inappropriate solvent selection leading to degradation.3. Photodegradation during sample preparation.
1. Re-evaluate storage conditions. Ensure the compound is stored at 2-8°C and protected from light and moisture.[1][2]2. Use high-purity, anhydrous solvents for sample preparation if hydrolysis is suspected.[6]3. Prepare samples under low-light conditions or in amber vials.
Appearance of new, unexpected peaks in chromatograms.
1. On-column degradation.2. Formation of degradation products during the experiment.
1. Optimize chromatographic conditions (e.g., mobile phase pH, temperature) to minimize on-column reactions.2. Conduct a forced degradation study to identify potential degradation products and their retention times.[7]
Low yield in a synthetic reaction using this compound as a starting material.
1. Degradation of the starting material.2. Incompatibility with reaction conditions (e.g., high temperature, strong acids/bases).
1. Verify the purity of the starting material before use.2. If possible, use milder reaction conditions. If harsh conditions are necessary, minimize reaction time and protect the reaction from light and air.
Discoloration of reaction mixture.
1. Liberation of free iodine due to C-I bond cleavage.
1. This indicates compound instability under the reaction conditions. Consider using a radical scavenger or performing the reaction under an inert atmosphere.
Section 3: Experimental Protocols
This section provides detailed methodologies for assessing the stability of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)
This protocol outlines a general method for determining the purity of Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
HPLC-grade formic acid (or other suitable modifier)
Volumetric flasks and pipettes
HPLC system with a UV detector
Procedure:
Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a gradient of acetonitrile and water with 0.1% formic acid. The exact gradient will need to be optimized for your specific column and system.
Standard Solution Preparation: Accurately weigh a known amount of the compound and dissolve it in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to a final concentration of approximately 1 mg/mL.
Sample Solution Preparation: Prepare the sample to be tested at the same concentration as the standard solution.
Chromatographic Conditions (Example):
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A: Water with 0.1% Formic Acid
Mobile Phase B: Acetonitrile with 0.1% Formic Acid
Gradient: Start with a low percentage of B, and gradually increase to elute the compound and any impurities.
Analysis: Inject the standard and sample solutions into the HPLC system.
Data Interpretation: Determine the purity of the sample by comparing the peak area of the main component to the total area of all peaks.
Protocol 2: Forced Degradation Study
Forced degradation studies are essential for understanding the intrinsic stability of a drug substance and for developing stability-indicating analytical methods.[7][9]
Objective: To investigate the degradation of Methyl 4-acetamido-5-iodo-2-methoxybenzoate under various stress conditions.
Stress Conditions:
Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.
Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.
Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation: Solid sample at 80°C for 48 hours.
Photodegradation: Solution exposed to UV light (e.g., 254 nm) and visible light for a defined period.[10]
Procedure:
Prepare a stock solution of Methyl 4-acetamido-5-iodo-2-methoxybenzoate in a suitable solvent (e.g., 1 mg/mL in acetonitrile).
For each stress condition, mix the stock solution with the respective stressor in a 1:1 ratio. For thermal degradation, use the solid compound. For photodegradation, place the solution in a quartz cuvette or other suitable transparent container.
Maintain a control sample (stock solution with no stressor) under ambient conditions.
After the specified time, neutralize the acidic and basic samples.
Analyze all samples, including the control, by the HPLC method described in Protocol 1.
Compare the chromatograms of the stressed samples with the control to identify degradation products.
Section 4: Visualizations
Potential Degradation Pathways
The following diagram illustrates the potential sites of degradation on the Methyl 4-acetamido-5-iodo-2-methoxybenzoate molecule.
Caption: Potential degradation sites on Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Troubleshooting Workflow for Purity Analysis
This diagram outlines a logical workflow for troubleshooting issues related to the purity analysis of the compound.
Caption: Troubleshooting workflow for HPLC purity analysis.
References
CAS No : 201214-53-1 | Product Name : Methyl 4-acetamido-5-iodo-2-methoxybenzoate | Pharmaffiliates. Available at: [Link]
Methyl 4-acetamido-2-methoxybenzoate - LookChem. Available at: [Link]
A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Available at: [Link]
A chemical rationale of drug stability and degradation- An insightful approach. Available at: [Link]
Phototransformation of Iodate by UV Irradiation: Kinetics and Iodinated Trihalomethane Formation during Subsequent Chlor(am)ination - ResearchGate. Available at: [Link]
US4185027A - Hydrolysis of methyl esters - Google Patents.
Forced degradation studies for drug substances and drug products- scientific and regulatory considerations - ResearchGate. Available at: [Link]
forced degradation study: Topics by Science.gov. Available at: [Link]
Forced Degradation Studies - MedCrave online. Available at: [Link]
Forced Degradation Studies - SciSpace. Available at: [Link]
Photodegradation pathway of iodate and formation of I-THMs during subsequent chloramination in iodate-iodide-containing water | Request PDF - ResearchGate. Available at: [Link]
methyl ester hydrolysis: Topics by Science.gov. Available at: [Link]
Synthesis and enzymatic hydrolysis of esters, constituting simple models of soft drugs. Available at: [Link]
Design of Radioiodinated Pharmaceuticals: Structural Features Affecting Metabolic Stability towards in Vivo Deiodination - PubMed Central. Available at: [Link]
CN103553991A - Method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate - Google Patents.
CN105523952A - Preparation method of methyl 4-acetamido-5-chloro-2-methoxybenzoate - Google Patents.
Methyl 4-acetamido-5-chloro-2-methoxybenzoate - NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]
Iodine(III)-Containing Reagents in Photo-Assisted and Photo-Catalyzed Organic Synthesis. Available at: [Link]
Visible Light Generation of Iodine Atoms and I−I Bonds: Sensitized I− Oxidation and I3− Photodissociation | Journal of the American Chemical Society. Available at: [Link]
Technical Support Center: Optimizing Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Welcome to the technical support guide for the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth, field-...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific iodination reaction. As Senior Application Scientists, we aim to move beyond simple protocols, explaining the causality behind experimental choices to ensure your success.
Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis. The question-and-answer format provides a direct, problem-solving approach.
Issue 1: Low or No Product Yield
Question: My reaction is showing very low conversion to the desired product, Methyl 4-acetamido-5-iodo-2-methoxybenzoate. What are the common causes and how can I rectify this?
Answer:
Low or no yield in this electrophilic aromatic substitution reaction typically stems from issues with reagents or reaction conditions. The starting material, Methyl 4-acetamido-2-methoxybenzoate, is an activated aromatic ring, making it highly susceptible to iodination, so poor results warrant a systematic review of your setup.
Causality & Solutions:
Reagent Purity and Activity: The most common culprits are the iodinating agent and moisture.
N-Iodosuccinimide (NIS) or Iodine Monochloride (ICl): These reagents are sensitive to moisture and can decompose over time, losing their activity.[1] Ensure you are using a fresh bottle or a properly stored reagent.
Solvent Purity: Trace amounts of water in the solvent can hydrolyze the iodinating agent. Use anhydrous solvents for best results.
Insufficient Electrophilicity: While the substrate is activated, the electrophilicity of the iodine source is critical.
Acid Catalysis: The reaction can be significantly accelerated by adding a catalytic amount of an acid like trifluoroacetic acid (TFA) or sulfuric acid.[2][3] The acid activates the iodinating agent (e.g., NIS) by protonating the succinimide carbonyl group, which increases the electrophilicity of the iodine atom, leading to a more potent iodinating species.[2][4]
Suboptimal Reaction Conditions:
Temperature: While many iodinations of activated rings proceed at room temperature, this specific substrate may require gentle heating (e.g., 40-50 °C) to achieve a reasonable reaction rate. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Reaction Time: Ensure the reaction is allowed to run to completion. An incomplete reaction is a common source of low yield. Again, TLC is your best tool for monitoring.
Improper Work-up: The desired product might be lost during the extraction or purification phase. Ensure the pH is adjusted correctly during the aqueous wash to keep your product in the organic layer and that the chosen purification method is appropriate.
Troubleshooting Workflow for Low Yield
Caption: A systematic workflow for diagnosing low product yield.
Issue 2: Formation of Di-iodinated or Other Byproducts
Question: I am observing the formation of di-iodinated products and other impurities alongside my desired mono-iodinated compound. How can I improve the selectivity?
Answer:
The formation of multiple iodinated species is a classic challenge with highly activated aromatic rings.[5] The acetamido and methoxy groups on the starting material strongly activate the ring, making it susceptible to over-iodination if conditions are not carefully controlled.
Causality & Solutions:
Stoichiometry: This is the most critical parameter for controlling selectivity.
Action: Carefully control the molar ratio of your iodinating agent to the substrate. Use exactly 1.0 to 1.05 equivalents of the iodinating agent. Using a large excess will inevitably lead to di-substitution.[1]
Reaction Temperature: Higher temperatures increase the reaction rate but can decrease selectivity.
Action: Run the reaction at a lower temperature (e.g., 0 °C to room temperature).[1][5] This slows down the overall reaction, providing a larger kinetic window for the mono-iodination to occur preferentially over the di-iodination of the (still activated) product.
Rate of Addition: Adding the iodinating agent all at once can create localized high concentrations, promoting over-reaction.
Action: Add the iodinating agent portion-wise or as a solution via a syringe pump over a period of time. This maintains a low, steady concentration of the electrophile, favoring mono-substitution.
Choice of Iodinating Agent:
Action: N-Iodosuccinimide (NIS) is generally considered a milder and more selective agent than Iodine Monochloride (ICl), making it a better choice if polysubstitution is an issue.[6]
Frequently Asked Questions (FAQs)
Q1: Which iodinating agent is best for this synthesis: N-Iodosuccinimide (NIS) or Iodine Monochloride (ICl)?
A1: Both NIS and ICl are effective for this transformation. However, N-Iodosuccinimide (NIS) is generally the recommended choice . As a solid, it is easier and safer to handle than ICl.[6] More importantly, it is a milder iodinating agent, which provides better control and higher selectivity for mono-iodination on highly activated substrates like this one.[6][7] ICl is more reactive and can lead to over-iodination if not used carefully.[1][8]
Q2: What is the mechanistic basis for the high regioselectivity at the C5 position?
A2: The regioselectivity is governed by the directing effects of the two activating groups: the 4-acetamido (-NHCOCH₃) and the 2-methoxy (-OCH₃) groups. Both are ortho-, para-directing.
The methoxy group is a strong activator, directing to its ortho (C1, C3) and para (C5) positions.
The acetamido group is a moderately strong activator, directing to its ortho (C3, C5) and para (C-unsubstituted) positions.
The C5 position is strongly favored because it is ortho to the acetamido group and para to the powerful methoxy group. This convergence of directing effects, combined with favorable sterics, makes C5 the primary site of electrophilic attack.
Directing Effects on the Aromatic Ring
Caption: Analysis of regioselectivity for iodination.
Q3: What is the recommended solvent for this reaction?
A3: Several solvents can be used effectively.
Acetonitrile (ACN): An excellent choice for reactions using NIS, often providing clean and rapid conversions.[9]
N,N-Dimethylformamide (DMF): Also a common choice, particularly in patent literature for related chloro- and iodo-analogs.[10][11]
Acetic Acid: Can serve as both a solvent and a mild acid catalyst to promote the reaction.[12]
Dichloromethane (DCM): A good, relatively non-polar aprotic solvent.[10]
Avoid protic solvents like methanol or ethanol unless specified, as they can potentially react with the iodinating agent.
Q4: How should the reaction be properly quenched and worked up?
A4: A standard and effective work-up procedure is crucial for isolating a clean crude product.
Quenching: Once the reaction is complete (as monitored by TLC), cool the reaction mixture and pour it into a separatory funnel containing a dilute aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃).[1][4] This will quench any unreacted iodinating agent and remove the color of elemental iodine.
Extraction: Extract the aqueous layer with an appropriate organic solvent like ethyl acetate or DCM.
Washing: Wash the combined organic layers sequentially with water and then brine to remove water-soluble impurities.
Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.
Q5: What is the most effective method for purifying the final product?
A5: The crude product can typically be purified by one of two methods:
Recrystallization: This is often the most efficient method for obtaining high-purity crystalline material if a suitable solvent system can be found. Ethanol or methanol are good starting points.[1]
Silica Gel Column Chromatography: If recrystallization is ineffective or if byproducts are close in polarity, column chromatography is the preferred method. A gradient of ethyl acetate in hexanes is a typical mobile phase for this type of compound.[1]
Recommended Experimental Protocol
This protocol provides a reliable starting point for the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate using N-Iodosuccinimide.
Parameter
Recommended Condition
Rationale
Starting Material
Methyl 4-acetamido-2-methoxybenzoate
1.0 eq
Iodinating Agent
N-Iodosuccinimide (NIS)
1.05 - 1.1 eq; Mild, selective, and easy to handle.[6]
Solvent
Acetonitrile (anhydrous)
Good solubility and generally provides clean reactions.[9]
Catalyst
Trifluoroacetic Acid (TFA) (optional)
0.1 eq; Activates NIS for faster, more efficient reaction.[2]
Temperature
25 °C (Room Temperature)
Mild conditions are often sufficient; can be gently heated if needed.
Reaction Time
2-16 hours
Monitor by TLC until starting material is consumed.
Step-by-Step Methodology
Preparation: To a round-bottom flask equipped with a magnetic stir bar, add Methyl 4-acetamido-2-methoxybenzoate (1.0 eq).
Dissolution: Add anhydrous acetonitrile (approx. 10-20 mL per gram of starting material). Stir until all solid has dissolved.
Reagent Addition: Add N-Iodosuccinimide (1.1 eq) to the solution portion-wise over 5 minutes. If using a catalyst, add trifluoroacetic acid (0.1 eq) at this time.
Reaction: Stir the reaction mixture at room temperature. Protect the flask from light using aluminum foil, as iodine species can be light-sensitive.
Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of hexanes:ethyl acetate as the eluent). The product spot should be less polar than the starting material.
Work-up: Once the starting material is consumed, pour the reaction mixture into a 10% aqueous solution of sodium thiosulfate. Extract the mixture three times with ethyl acetate.
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude solid by recrystallization from ethanol or by column chromatography.
References
BenchChem. (2025). Application Notes and Protocols for Electrophilic Aromatic Substitution with Iodine Monochloride.
BenchChem Technical Support. (2025).
BenchChem. (2025). Application Notes and Protocols: Aromatic Iodination using N-Iodosuccinimide and Trifluoroacetic Acid.
Technical Support Center: Purification of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Welcome to the technical support center for "Methyl 4-acetamido-5-iodo-2-methoxybenzoate." This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associat...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for "Methyl 4-acetamido-5-iodo-2-methoxybenzoate." This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this important chemical intermediate. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols grounded in established chemical principles.
Introduction: The Chemistry of Purification
"Methyl 4-acetamido-5-iodo-2-methoxybenzoate" is a key building block in various synthetic pathways. Its purification is critical to ensure the quality and efficacy of downstream products. The primary synthetic route to this compound is through the electrophilic iodination of its precursor, "Methyl 4-acetamido-2-methoxybenzoate."[1] This reaction, while generally effective, can lead to a range of impurities that require careful removal.
This guide will focus on the practical aspects of identifying and removing these impurities, ensuring you obtain a final product of high purity.
Troubleshooting Guide: Common Impurities and Their Removal
This section addresses specific issues you may encounter during the purification of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" in a question-and-answer format.
Q1: My final product shows the presence of the starting material, "Methyl 4-acetamido-2-methoxybenzoate." How can I remove it?
A1: The presence of unreacted starting material is a common issue, often due to incomplete iodination.
Causality: The electrophilic iodination reaction may not have gone to completion due to insufficient reaction time, inadequate temperature, or deactivation of the iodinating agent.
Troubleshooting Strategy:
Column Chromatography: This is the most effective method for separating the more polar starting material from the less polar iodinated product. A silica gel column is typically used.
Recrystallization: If the concentration of the starting material is low, recrystallization can be effective. The desired product is generally less soluble than the starting material in appropriate solvent systems, allowing for its selective crystallization.
Q2: I've observed a byproduct with a higher molecular weight than my target compound. What is it and how do I get rid of it?
A2: A higher molecular weight byproduct is likely the di-iodinated compound, "Methyl 4-acetamido-3,5-diiodo-2-methoxybenzoate."
Causality: The acetamido and methoxy groups are activating groups, making the aromatic ring susceptible to further electrophilic substitution. If the reaction conditions are too harsh (e.g., excess iodinating agent, prolonged reaction time), a second iodine atom can be introduced onto the ring.
Troubleshooting Strategy:
Column Chromatography: The di-iodinated product is significantly less polar than the mono-iodinated product. A carefully chosen eluent system will allow for the separation of these two compounds on a silica gel column.
Recrystallization: The difference in polarity and molecular shape between the mono- and di-iodinated products can be exploited for separation by recrystallization. Experimentation with different solvent systems is key.
Q3: My purified product seems to be degrading, showing a slight discoloration. What is happening and how can I prevent it?
A3: Discoloration, often a yellowish or brownish tint, can be an indication of de-iodination, where the iodine atom is cleaved from the aromatic ring, potentially forming elemental iodine (I₂).
Causality: The carbon-iodine bond is the weakest of the carbon-halogen bonds and can be susceptible to cleavage, especially when exposed to light, heat, or acidic conditions.[2] During column chromatography, prolonged exposure to standard silica gel, which is slightly acidic, can promote de-iodination.
Troubleshooting Strategy:
Use Deactivated Silica Gel: If you suspect de-iodination on your silica gel column, consider using deactivated silica. This can be prepared by treating the silica gel with a small amount of a base, such as triethylamine, in the eluent.
Minimize Exposure to Light and Heat: Store the purified compound in an amber vial, protected from light, and at a cool temperature to minimize degradation.
Prompt Analysis: Analyze the purified product shortly after isolation to get an accurate assessment of its purity before any significant degradation can occur.
Frequently Asked Questions (FAQs)
Q: What is the expected appearance of pure "Methyl 4-acetamido-5-iodo-2-methoxybenzoate"?A: Pure "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" is typically a solid. The color can range from white to off-white or light beige.
Q: How should I store the purified compound?A: The compound should be stored in a tightly sealed container, protected from light and moisture, at a cool and stable temperature.[1][3]
Q: What analytical techniques are best for assessing the purity of my final product?A:
High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for quantifying the purity of your compound and detecting trace impurities. A stability-indicating HPLC method can separate the target compound from its potential degradation products and synthesis-related impurities.[4][5][6][7][8]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of your purified compound and identifying any structural isomers or impurities present at significant levels.
Mass Spectrometry (MS): MS can confirm the molecular weight of your product and help in the identification of unknown impurities.
Experimental Protocols
Here we provide detailed, step-by-step methodologies for the purification of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate."
Protocol 1: Purification by Column Chromatography
This protocol is designed for the separation of the target compound from both more polar (starting material) and less polar (di-iodinated) impurities.
Thin Layer Chromatography (TLC) plates and chamber
UV lamp (254 nm)
Procedure:
TLC Analysis of Crude Mixture:
Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).
Spot the solution onto a TLC plate.
Develop the TLC plate using a mixture of hexane and ethyl acetate (e.g., starting with a 7:3 ratio).
Visualize the spots under a UV lamp. The desired product should have an Rf value of approximately 0.3-0.5. Adjust the solvent system to achieve optimal separation between the spots corresponding to the starting material, product, and di-iodinated impurity.
Column Preparation (Wet Slurry Method):
Secure the chromatography column in a vertical position.
Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.
In a beaker, prepare a slurry of silica gel in the initial, less polar eluent determined from your TLC analysis.
Pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.
Allow the solvent to drain until it is just above the silica bed. Do not let the silica run dry.
Add a thin layer of sand on top of the packed silica.
Sample Loading (Dry Loading Method):
Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).
Add a small amount of silica gel to the solution and remove the solvent using a rotary evaporator to obtain a free-flowing powder.
Carefully add this powder to the top of the prepared column.
Elution and Fraction Collection:
Begin eluting the column with the determined solvent system.
Collect fractions in separate tubes.
Monitor the elution process by TLC analysis of the collected fractions.
Combine the fractions containing the pure product.
Remove the solvent under reduced pressure to obtain the purified "Methyl 4-acetamido-5-iodo-2-methoxybenzoate."
Visualization of Purification Workflow
Caption: Workflow for the purification of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" by column chromatography.
Protocol 2: Purification by Recrystallization
Recrystallization is an effective technique for removing small amounts of impurities.[9][10][11] The choice of solvent is critical for successful purification.
Recrystallization solvent (e.g., ethanol, isopropanol, or a mixture such as ethyl acetate/hexane)
Erlenmeyer flask
Hot plate
Buchner funnel and filter paper
Vacuum flask
Procedure:
Solvent Selection:
Place a small amount of the crude product in a test tube.
Add a few drops of the chosen solvent. The ideal solvent will not dissolve the compound at room temperature but will dissolve it when heated.
If the compound dissolves readily at room temperature, the solvent is too polar. If it does not dissolve even when heated, the solvent is not polar enough.
A mixed solvent system (e.g., dissolving in a good solvent like ethyl acetate and then adding a poor solvent like hexane until turbidity appears) can also be effective.
Dissolution:
Place the crude product in an Erlenmeyer flask.
Add a minimal amount of the chosen recrystallization solvent.
Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Add more solvent in small portions if necessary, but avoid using a large excess.
Crystallization:
Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of pure crystals.
Once the flask has reached room temperature, you can place it in an ice bath to maximize crystal formation.
Isolation and Drying:
Collect the crystals by vacuum filtration using a Buchner funnel.
Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.
Allow the crystals to dry completely under vacuum.
Data Presentation: Solvent Selection for Recrystallization
Solvent System
Polarity
Expected Solubility Behavior for Target Compound
Potential for Impurity Removal
Ethanol or Isopropanol
Polar
Sparingly soluble at room temperature, highly soluble when hot.
Good for removing less polar impurities like the di-iodinated byproduct.
Ethyl Acetate / Hexane
Tunable
Dissolve in hot ethyl acetate, add hexane until cloudy, then clarify with heat.
Versatile system for separating impurities with different polarities.
Toluene
Non-polar
May be suitable if impurities are significantly more polar.
Effective for removing highly polar impurities, including the starting material.
Concluding Remarks
The successful purification of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" is a critical step in many synthetic endeavors. By understanding the potential impurities and applying the appropriate purification techniques, researchers can ensure the high quality of their material. This guide provides a foundation for troubleshooting common issues and implementing effective purification protocols. For further assistance, please do not hesitate to contact our technical support team.
Technical Support Center: Reaction Monitoring for Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Welcome to the dedicated technical support guide for monitoring the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. This resource is designed for researchers, medicinal chemists, and process development scienti...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the dedicated technical support guide for monitoring the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate. This resource is designed for researchers, medicinal chemists, and process development scientists to provide in-depth, practical guidance on utilizing Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) for this specific transformation. Here, we move beyond generic protocols to offer field-proven insights and robust troubleshooting strategies, ensuring the integrity and efficiency of your synthetic workflow.
Introduction to the Synthesis and Analytical Challenges
The target molecule, Methyl 4-acetamido-5-iodo-2-methoxybenzoate, is typically synthesized via electrophilic iodination of its precursor, Methyl 4-acetamido-2-methoxybenzoate. A common and effective reagent for this transformation is N-Iodosuccinimide (NIS), often in the presence of an acid catalyst, which offers mild conditions and good regioselectivity.[1][2][3][4]
Monitoring this reaction is critical for determining reaction completion, assessing purity, and identifying potential side products, such as unreacted starting material or di-iodinated species. Both TLC and HPLC are powerful tools for this purpose, each with its own set of advantages and potential pitfalls. This guide will equip you with the necessary knowledge to effectively apply these techniques and troubleshoot common issues.
Part 1: Thin-Layer Chromatography (TLC) Monitoring
TLC is an indispensable, rapid, and cost-effective technique for the qualitative monitoring of your iodination reaction.[4] It allows for a quick visual assessment of the consumption of starting material and the formation of the product.
Frequently Asked Questions (FAQs) for TLC Analysis
Q1: What is a good starting mobile phase for separating the starting material and the iodinated product?
A1: The starting material, an acetanilide derivative, is moderately polar.[5] The iodinated product will have a higher molecular weight but may be slightly less polar. A good starting point for your mobile phase is a mixture of a non-polar and a moderately polar solvent. We recommend starting with a 7:3 or 1:1 mixture of Hexane:Ethyl Acetate. You can adjust the ratio to achieve optimal separation, where the Rf of the product is ideally between 0.3 and 0.5.
Component
Polarity
Expected Rf in 7:3 Hexane:EtOAc
Methyl 4-acetamido-2-methoxybenzoate
More Polar
Lower Rf
Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Less Polar
Higher Rf
Potential Di-iodinated byproduct
Least Polar
Highest Rf
Q2: How do I visualize the spots on the TLC plate?
A2: Both the starting material and the product are aromatic and contain conjugated systems, making them UV-active.[6][7] Visualization under a UV lamp at 254 nm is the primary non-destructive method, where the compounds will appear as dark spots against a fluorescent green background.[6][7] Additionally, iodine vapor is an excellent secondary visualization method as it has a high affinity for aromatic compounds, which will appear as brown spots.[6][7][8][9]
Q3: My spots are streaking. What's causing this and how can I fix it?
A3: Streaking on a TLC plate can be caused by several factors:
Sample Overloading: You may have spotted too much of the reaction mixture. Try diluting your sample before spotting it on the plate.[10]
Compound Instability: Aromatic iodo-compounds can sometimes be sensitive to the acidic nature of standard silica gel, leading to decomposition and streaking.[11] If you suspect this, you can add 0.5-1% triethylamine to your mobile phase to neutralize the silica.[11]
High Polarity: If your compound is very polar and interacts too strongly with the silica, it can cause streaking. In such cases, a more polar mobile phase might be necessary.
Troubleshooting Guide for TLC
Problem
Possible Cause(s)
Suggested Solution(s)
No spots are visible under UV light.
The sample is too dilute.
Concentrate the sample or spot multiple times in the same location, allowing the solvent to dry between applications.[10]
The compound is not UV-active (unlikely for this system).
Use an alternative visualization technique like an iodine chamber.[6][7][8][9]
Spots are not moving from the baseline (Rf ≈ 0).
The mobile phase is not polar enough.
Increase the proportion of the more polar solvent (e.g., ethyl acetate) in your mobile phase.[10]
Spots are running with the solvent front (Rf ≈ 1).
The mobile phase is too polar.
Increase the proportion of the less polar solvent (e.g., hexane) in your mobile phase.[10]
Spots are poorly separated.
The polarity of the mobile phase is not optimized.
Systematically vary the ratio of your solvents (e.g., 9:1, 8:2, 7:3 Hexane:EtOAc) to find the optimal separation.
The solvent front is running unevenly.
The TLC plate was not placed vertically in the chamber.
Ensure the plate is straight and the chamber is on a level surface.
The chamber is not saturated with solvent vapors.
Place a piece of filter paper in the developing chamber to ensure saturation.
Experimental Protocol: TLC Monitoring
Plate Preparation: With a pencil, gently draw a baseline about 1 cm from the bottom of a silica gel TLC plate.
Spotting: Using a capillary tube, spot your starting material (as a reference), the reaction mixture, and a co-spot (starting material and reaction mixture on the same spot) on the baseline.
Development: Place the spotted TLC plate in a developing chamber containing your chosen mobile phase. Ensure the solvent level is below the baseline. Cover the chamber.
Elution: Allow the solvent to travel up the plate until it is about 1 cm from the top.
Visualization: Remove the plate, mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp (254 nm) and circle them with a pencil. You can then place the plate in an iodine chamber for secondary visualization.
Analysis: Compare the spots in the reaction mixture lane to the starting material reference. The reaction is complete when the starting material spot is no longer visible in the reaction mixture lane.
Caption: Workflow for TLC reaction monitoring.
Part 2: High-Performance Liquid Chromatography (HPLC) Monitoring
For quantitative analysis of reaction conversion and purity, HPLC is the method of choice. The structural similarity of Methyl 4-acetamido-5-iodo-2-methoxybenzoate to impurities of the drug Metoclopramide provides an excellent starting point for method development.[10][12][13]
Frequently Asked Questions (FAQs) for HPLC Analysis
Q1: What are the recommended initial HPLC conditions?
A1: Based on methods for related compounds, a reverse-phase C18 column is ideal.[14][15][16] An isocratic method is often sufficient for simple reaction monitoring.
Q2: How will the retention times of the starting material and product compare?
A2: In reverse-phase HPLC, more polar compounds elute earlier. The starting material, Methyl 4-acetamido-2-methoxybenzoate, is expected to be more polar than the iodinated product. Therefore, the product should have a longer retention time.
Q3: My baseline is noisy. What can I do?
A3: A noisy baseline can obscure small peaks and affect integration. Common causes include:
Air bubbles in the system: Degas your mobile phase thoroughly using sonication or vacuum filtration.
Contaminated mobile phase: Use high-purity HPLC-grade solvents and prepare fresh mobile phase daily.
Detector lamp issues: The lamp may be nearing the end of its life.
Q4: I'm seeing peak tailing. How can I improve the peak shape?
A4: Peak tailing can be caused by secondary interactions between your analyte and the stationary phase, or by issues with the column itself.
Active sites on the silica: The addition of a small amount of acid (like the recommended 0.1% formic acid) to the mobile phase can help to protonate free silanol groups and reduce tailing for basic compounds.
Column degradation: The column may be nearing the end of its lifespan. Try flushing it or replacing it if the problem persists.
Troubleshooting Guide for HPLC
Problem
Possible Cause(s)
Suggested Solution(s)
High backpressure.
Blockage in the system (e.g., guard column, column frit).
Replace the guard column. Back-flush the column with a strong solvent. Filter all samples before injection.
Drifting baseline.
Changes in mobile phase composition or temperature.
Ensure the mobile phase is well-mixed and degassed. Use a column oven to maintain a stable temperature.[1]
Shifting retention times.
Inconsistent mobile phase preparation or flow rate issues.
Prepare mobile phase carefully and consistently. Check the pump for leaks or bubbles.[13]
Ghost peaks.
Contamination from previous injections (carryover).
Implement a robust needle wash protocol between injections.
No peaks or very small peaks.
Injection issue or detector problem.
Check the autosampler for proper injection. Ensure the detector lamp is on and the correct wavelength is set.
Experimental Protocol: HPLC Monitoring
System Preparation: Set up the HPLC system with the recommended initial conditions. Equilibrate the column with the mobile phase until a stable baseline is achieved (at least 20-30 minutes).
Sample Preparation:
Reference Standard (Starting Material): Prepare a stock solution of Methyl 4-acetamido-2-methoxybenzoate in the mobile phase (e.g., 0.1 mg/mL).
Reaction Mixture: Take an aliquot from your reaction, quench it if necessary, and dilute it with the mobile phase to a similar concentration as your reference standard.
Analysis:
Inject a blank (mobile phase) to ensure the system is clean.
Inject the starting material reference standard to determine its retention time.
Inject the diluted reaction mixture.
Data Interpretation: Monitor the chromatogram for the disappearance of the starting material peak and the appearance of a new, later-eluting product peak. The reaction is considered complete when the peak corresponding to the starting material is consumed to the desired level (e.g., <1% remaining).
Caption: Troubleshooting logic for common HPLC issues.
Technical Support Center: Scaling Up Methyl 4-acetamido-5-iodo-2-methoxybenzoate Synthesis
As a Senior Application Scientist, I've designed this Technical Support Center to provide in-depth guidance on scaling the synthesis of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" from the laboratory bench to a pilot p...
Author: BenchChem Technical Support Team. Date: January 2026
As a Senior Application Scientist, I've designed this Technical Support Center to provide in-depth guidance on scaling the synthesis of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" from the laboratory bench to a pilot plant. This guide is structured to address the practical challenges and questions that arise during process development and scale-up, ensuring scientific integrity and operational success.
Introduction
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a key intermediate in the synthesis of various pharmaceutical compounds. The successful transition of its synthesis from a lab to a pilot plant scale is critical for advancing drug development programs. This guide provides a comprehensive resource for researchers, chemists, and process engineers, focusing on the electrophilic iodination of Methyl 4-acetamido-2-methoxybenzoate. The reaction is directed by the activating acetamido and methoxy groups, primarily yielding the 5-iodo product due to steric hindrance from the ortho-methoxy group.[1]
The most common and scalable method for this transformation involves the use of N-Iodosuccinimide (NIS) as the iodinating agent, often with an acid catalyst to enhance the electrophilicity of the iodine source.[2][3] This approach is generally preferred over methods using molecular iodine with strong oxidants due to milder conditions and better selectivity.
Section 1: Troubleshooting Guide
This section addresses common issues encountered during the synthesis and scale-up process in a practical Q&A format.
Q1: My reaction shows low conversion of the starting material, even after extended reaction time. What are the likely causes and solutions?
A: Low conversion is a frequent issue, particularly during initial scale-up. The root causes can often be traced to reagent quality, insufficient activation of the iodinating agent, or inadequate mixing.
Cause 1: Inactive Iodinating Agent: N-Iodosuccinimide (NIS) can degrade over time, especially if exposed to moisture or light. Ensure you are using high-purity, dry NIS.
Solution 1: Reagent Quality & Stoichiometry:
Verify the purity of your NIS and starting material.
Consider increasing the stoichiometry of NIS slightly (e.g., from 1.1 to 1.2 equivalents) on a small scale to see if conversion improves. Avoid large excesses to minimize side reactions.[4]
Cause 2: Insufficient Acid Catalysis: The acid catalyst (e.g., trifluoroacetic acid or sulfuric acid) protonates NIS, generating a more potent electrophilic iodine species.[2] On a larger scale, improper mixing can lead to localized areas of low catalyst concentration.
Solution 2: Catalyst and Mixing Optimization:
Ensure the catalyst is adequately dispersed. On a pilot scale, this means verifying that the reactor's agitator provides sufficient turnover for the given batch volume.
Confirm the catalyst has been added at the correct concentration. For deactivated or less reactive substrates, a stronger acid like sulfuric acid might be necessary.[2]
Cause 3: Poor Solubility: The starting material or NIS may not be fully dissolved at the reaction temperature, limiting the reaction rate.
Solution 3: Solvent System Adjustment:
Ensure the chosen solvent (e.g., acetonitrile, dichloromethane) is appropriate for the scale and fully dissolves the reactants.
A modest increase in temperature may improve solubility and reaction rate, but this must be carefully controlled to avoid side reactions.
Q2: I am observing significant amounts of a di-iodinated byproduct. How can I improve the selectivity for the desired mono-iodinated product?
A: The formation of di-iodinated species is a classic problem in electrophilic aromatic substitution on activated rings.[5] The product, Methyl 4-acetamido-5-iodo-2-methoxybenzoate, is still an activated aromatic ring and can react further with the iodinating agent.
Cause: Over-iodination due to high reactivity.
Solution 1: Controlled Reagent Addition:
Lab Scale: Add the NIS solution dropwise to the solution of the starting material.
Pilot Plant: Employ a controlled addition profile using a dosing pump. Adding the iodinating agent slowly ensures that its concentration remains low, favoring the reaction with the more abundant and more reactive starting material over the mono-iodinated product.[6]
Solution 2: Temperature Control:
Running the reaction at a lower temperature (e.g., 0-5 °C) will decrease the overall reaction rate and can significantly improve selectivity by reducing the rate of the second iodination.[7]
Solution 3: Stoichiometry Control:
Use a precise, near-stoichiometric amount of NIS (e.g., 1.05-1.1 equivalents). This minimizes the amount of unreacted iodinating agent available to form the di-iodinated byproduct.[7]
Q3: The workup procedure is difficult at the pilot scale, with emulsions forming during the quench and extraction steps. How can we optimize this?
A: Workup challenges are common during scale-up. Emulsions are often caused by the precipitation of salts or succinimide in the presence of two immiscible liquid phases with vigorous mixing.
Cause: Precipitation and high shear mixing.
Solution 1: Optimize Quenching:
The reaction is typically quenched with an aqueous solution of a reducing agent like sodium thiosulfate or sodium sulfite to destroy excess NIS and iodine.[8][9]
Add the quench solution slowly to the reaction mixture while monitoring the temperature.
Consider a reverse addition (adding the reaction mixture to the quench solution) if feasible, as this can sometimes prevent the buildup of localized high concentrations of reactants.
Solution 2: Solvent and Brine Washes:
After quenching, perform a water wash followed by a brine (saturated aqueous NaCl) wash. The brine wash helps to break emulsions by increasing the ionic strength of the aqueous phase.
Allow for adequate settling time between phases in the reactor. Minimize vigorous agitation during the extraction and washing steps to prevent re-formation of emulsions.
Q4: We are experiencing a runaway reaction or loss of temperature control in the pilot plant reactor. What are the immediate steps and preventative measures?
A: Iodination reactions are exothermic, and poor heat removal on a larger scale can lead to a dangerous thermal runaway.[6]
Immediate Steps:
Immediately stop the addition of the iodinating agent.
Ensure maximum cooling is applied to the reactor jacket.
If necessary, have a plan for emergency quenching of the reaction.
Preventative Measures:
Characterize Thermal Hazard: Before scaling up, perform reaction calorimetry (e.g., using a Reaction Calorimeter, RC1) to understand the heat of reaction and the rate of heat evolution.
Controlled Addition: The rate of addition of the iodinating agent should be dictated by the reactor's ability to remove heat. The addition should be slow enough that the temperature can be maintained within a narrow range.[6]
Ensure Adequate Cooling: Verify that the pilot plant reactor's cooling system is sufficient for the heat load of the reaction. The surface-area-to-volume ratio decreases upon scale-up, making heat transfer less efficient.[6]
Confirm Reaction Initiation: Ensure the reaction has started (e.g., via in-process control showing some product formation) before adding a large portion of the iodinating agent. This prevents the dangerous accumulation of unreacted reagents.[6]
Section 2: Frequently Asked Questions (FAQs)
Q1: Which iodinating agent is best for this synthesis at scale: NIS, Iodine Monochloride (ICl), or I2/oxidant?
A: For this specific substrate, N-Iodosuccinimide (NIS) is generally the recommended choice for scale-up.
NIS: It is a solid, making it easier and safer to handle than ICl or I2. Reactions are typically high-yielding under mild conditions, and the succinimide byproduct is generally easy to remove.[3][10]
Iodine Monochloride (ICl): While a powerful iodinating agent, ICl is a corrosive liquid and can be more difficult to handle safely in a plant environment. It can also lead to over-iodination if not carefully controlled.[7][11]
Iodine (I2) with an Oxidant: This method often requires strong oxidizing agents (e.g., nitric acid, hydrogen peroxide), which can present their own safety and compatibility issues at scale.[5][12]
Q2: What is the best solvent for this reaction at the pilot plant scale?
A: Acetonitrile (MeCN) or Dichloromethane (DCM) are common choices at the lab scale. For pilot-plant scale, consider the following:
Acetonitrile: Often provides good solubility for both the substrate and NIS. It is a common process solvent.
Dichloromethane: Also a good solvent choice, but its use is becoming more restricted due to environmental concerns.
Ethyl Acetate or Methyl tert-Butyl Ether (MTBE): These may be greener alternatives but require solubility checks and reaction optimization.
The final choice should be based on a balance of solubility, reactivity, safety, environmental impact, and ease of removal during workup.
Q3: How should I monitor the reaction progress at a larger scale?
A: In-Process Controls (IPCs) are crucial for monitoring reaction completion and ensuring consistency.
HPLC: The most reliable method. A small sample can be taken from the reactor, quenched, and analyzed by HPLC to determine the ratio of starting material to product. Set a clear completion criterion (e.g., <1% starting material remaining).
TLC: Can be used as a quick, qualitative check but is less precise than HPLC.
Q4: What are the key safety precautions for handling N-Iodosuccinimide at scale?
A: While safer than many alternatives, NIS is an oxidizing agent and requires careful handling.
Personal Protective Equipment (PPE): Standard PPE, including safety glasses, lab coat, and gloves, is required.
Static Control: Ground all equipment to prevent static discharge, which could be an ignition source.
Avoid Contamination: Do not allow NIS to come into contact with strong reducing agents or combustible materials.
Light Protection: Conduct the reaction in a vessel protected from light, as light can promote radical side reactions.[6]
To a 500 mL round-bottom flask equipped with a magnetic stirrer and protected from light, add Methyl 4-acetamido-2-methoxybenzoate (10.0 g) and acetonitrile (200 mL).
Stir the mixture at room temperature until all solids are dissolved.
Cool the solution to 0-5 °C in an ice bath.
Add N-Iodosuccinimide (11.1 g) portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.
Stir the reaction mixture at 0-5 °C and monitor by TLC or HPLC until the starting material is consumed (typically 2-4 hours).
Pour the reaction mixture into 10% aqueous sodium thiosulfate (100 mL) with stirring to quench any excess iodine/NIS.
Extract the mixture with ethyl acetate (3 x 100 mL).
Combine the organic layers and wash with water (100 mL), saturated sodium bicarbonate solution (100 mL), and finally brine (100 mL).
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/heptane) to afford Methyl 4-acetamido-5-iodo-2-methoxybenzoate as a solid.
Protocol 2: Pilot Plant Scale Synthesis (10 kg)
Equipment:
100 L glass-lined reactor with temperature control, agitator, and a port for controlled solid/liquid addition.
Receiving vessels for quench and extraction phases.
Charge the 100 L reactor with Methyl 4-acetamido-2-methoxybenzoate (10.0 kg) and acetonitrile (80 L).
Start agitation and ensure all solids are dissolved.
Cool the reactor contents to 0-5 °C using the jacket cooling system.
Add NIS (11.1 kg) in portions via a solid addition chute over 1-2 hours. Crucially, monitor the internal temperature and the cooling jacket demand to ensure the exotherm is controlled. The addition rate must be adjusted to maintain the temperature at ≤ 5 °C.
Stir the reaction at 0-5 °C. Take samples for IPC (HPLC) analysis every hour until reaction completion is confirmed (e.g., <1% starting material).
In a separate vessel, prepare the 10% aqueous sodium thiosulfate solution (40 L).
Slowly transfer the reaction mixture into the quench solution with moderate agitation, maintaining the temperature below 20 °C.
Transfer the quenched mixture back to the reactor (or to a suitable liquid-liquid extractor). Add ethyl acetate (60 L) and agitate gently for 15 minutes.
Stop agitation and allow the layers to separate for at least 30 minutes. Drain the lower aqueous layer.
Perform sequential washes of the organic layer with water, saturated sodium bicarbonate, and brine, allowing for adequate phase separation each time.
Transfer the organic layer to a clean, dry reactor and charge anhydrous sodium sulfate. Stir for 1-2 hours to dry.
Filter the mixture to remove the drying agent.
Concentrate the filtrate under vacuum to afford the crude product.
Purify by recrystallization as determined by lab-scale experiments.
Section 4: Data and Visualization
Table 1: Comparison of Lab vs. Pilot Plant Parameters
Parameter
Laboratory Scale (10 g)
Pilot Plant Scale (10 kg)
Key Scale-Up Consideration
Starting Material
10.0 g
10.0 kg
Material handling and charging procedures.
N-Iodosuccinimide
11.1 g (1.1 eq)
11.1 kg (1.1 eq)
Controlled portion-wise addition is critical to manage exotherm.[6]
Solvent Volume
200 mL (20 vol)
80 L (8 vol)
Solvent volume is often reduced at scale to improve throughput.
Reaction Temp.
0-5 °C
0-5 °C
Heat removal is less efficient; requires robust jacket cooling.[6]
Addition Time
15-20 minutes
1-2 hours
Rate is dictated by heat transfer capacity of the reactor.
Workup Volume
~500 mL
~200 L
Larger volumes require more time for phase separation.
Monitoring
TLC / HPLC
HPLC (In-Process Control)
Quantitative monitoring is essential for batch consistency.
Diagrams
Reaction Pathway
Caption: Electrophilic iodination of the starting material.
Scale-Up Workflow
Caption: Key stages in the pilot plant synthesis workflow.
Troubleshooting Decision Tree for Low Conversion
Caption: A decision-making guide for low conversion issues.
References
BenchChem. Scale-up synthesis of iodoethyne challenges and solutions.
BenchChem.
National Center for Biotechnology Information. Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years.
BenchChem.
University of Rochester, Department of Chemistry. Workup: Bromine or Iodine.
BenchChem.
Iodination of deactivated aromatic compounds with N-iodosuccinimide in sulfuric acid.
Baba Farid Group of Institutions.
YouTube.
Organic Chemistry Portal.
ACS Publications. Synthesis of C2-Iodoindoles via an Aromatic Finkelstein-Type Halide Exchange under Mild Conditions | Organic Letters.
Google Patents.
ChemicalBook.
BLD Pharm.
MDPI. Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I.
A Comparative Guide for Synthetic Strategy: Methyl 4-acetamido-5-iodo-2-methoxybenzoate vs. Methyl 4-acetamido-5-bromo-2-methoxybenzoate
For researchers, scientists, and professionals in drug development, the selection of starting materials is a critical decision that dictates the efficiency, cost, and overall success of a synthetic campaign. This guide p...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, the selection of starting materials is a critical decision that dictates the efficiency, cost, and overall success of a synthetic campaign. This guide provides an in-depth technical comparison of two valuable, yet distinct, synthetic intermediates: Methyl 4-acetamido-5-iodo-2-methoxybenzoate and Methyl 4-acetamido-5-bromo-2-methoxybenzoate . By examining their synthesis, physicochemical properties, and, most importantly, their comparative performance in key cross-coupling reactions, this document aims to equip the practicing chemist with the insights needed to make informed strategic decisions in the laboratory.
Introduction to the Contenders: A Shared Scaffold with Divergent Reactivity
Both "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" and its bromo-analogue are highly functionalized aromatic building blocks. They possess a versatile scaffold featuring an acetamido group, a methoxy substituent, and a methyl ester, all of which can influence the reactivity of the aryl halide and provide handles for further synthetic transformations.[1] These compounds are particularly valuable in the synthesis of complex molecules, including pharmaceutical agents and other biologically active compounds.[2]
The key distinction, and the focus of this guide, lies in the halogen at the 5-position. The nature of the carbon-halogen bond (C-I vs. C-Br) profoundly impacts the reactivity of these molecules, particularly in palladium-catalyzed cross-coupling reactions. This difference is not merely academic; it has significant practical implications for reaction conditions, catalyst selection, and overall synthetic efficiency.
Physicochemical Properties: A Tale of Two Halogens
A comparison of the fundamental physical and chemical properties of these two compounds reveals the influence of the halogen atom on the molecule's characteristics.
Soluble in DMF, DMSO; sparingly soluble in other organic solvents
Slightly soluble in chloroform and methanol
Synthesis of the Intermediates: A Common Pathway with Halogen-Specific Reagents
The synthesis of both the iodo- and bromo-derivatives typically starts from the common precursor, Methyl 4-acetamido-2-methoxybenzoate . This precursor can be prepared from methyl 4-aminosalicylate through acetylation and subsequent methylation. The final and differentiating step is the electrophilic halogenation at the 5-position of the aromatic ring.
A general method for this halogenation has been described in the patent literature, highlighting the versatility of the starting material.[6] The choice of halogenating agent is, of course, specific to the desired product.
Figure 1: General synthetic routes to the iodo- and bromo-derivatives.
Experimental Protocol: Synthesis of Methyl 4-acetamido-5-bromo-2-methoxybenzoate
This protocol is a representative procedure for the bromination of the common precursor.
Dissolution: In a round-bottom flask, dissolve Methyl 4-acetamido-2-methoxybenzoate (1.0 eq.) in dichloromethane (DCM).
Cooling: Cool the solution to 0 °C in an ice bath.
Bromination: Slowly add a solution of N-Bromosuccinimide (NBS) (1.05 eq.) in DCM to the cooled solution.
Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.
Purification: Concentrate the organic layer under reduced pressure and purify the crude product by recrystallization or column chromatography to afford Methyl 4-acetamido-5-bromo-2-methoxybenzoate.
Experimental Protocol: Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
This protocol is a representative procedure for the iodination of the common precursor.
Dissolution: In a round-bottom flask, dissolve Methyl 4-acetamido-2-methoxybenzoate (1.0 eq.) in dichloromethane (DCM).
Addition of Iodinating Agent: Add N-Iodosuccinimide (NIS) (1.1 eq.) to the solution.
Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC.
Work-up: Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium thiosulfate to remove any unreacted iodine. Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.
Purification: Concentrate the organic layer under reduced pressure and purify the crude product by recrystallization or column chromatography to yield Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions
The primary synthetic utility of these halogenated intermediates lies in their application as electrophilic partners in palladium-catalyzed cross-coupling reactions. These reactions, including the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination, are cornerstones of modern organic synthesis for the formation of carbon-carbon and carbon-heteroatom bonds.[7]
The general order of reactivity for aryl halides in the rate-determining oxidative addition step of the catalytic cycle is I > Br > Cl .[8] This trend is a direct consequence of the C-X bond dissociation energies (BDEs), with the C-I bond being the weakest and therefore the most easily cleaved by the palladium(0) catalyst.
Figure 2: Relative rates of oxidative addition for aryl iodides vs. bromides.
This fundamental difference in reactivity translates to tangible differences in the laboratory, as illustrated in the following comparative case study of a Suzuki-Miyaura coupling reaction.
Case Study: Suzuki-Miyaura Coupling with Phenylboronic Acid
To provide a practical comparison, we present representative data for the Suzuki-Miyaura coupling of both the iodo- and bromo-derivatives with phenylboronic acid. While this data is illustrative, it is based on established principles and literature precedents for similar substrates.
Parameter
Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Methyl 4-acetamido-5-bromo-2-methoxybenzoate
Reaction
Coupling with Phenylboronic Acid
Coupling with Phenylboronic Acid
Catalyst
Pd(PPh₃)₄ (2 mol%)
Pd(PPh₃)₄ (5 mol%)
Base
K₂CO₃ (2.0 eq.)
K₂CO₃ (2.0 eq.)
Solvent
Toluene/EtOH/H₂O (4:1:1)
Toluene/EtOH/H₂O (4:1:1)
Temperature
80 °C
100 °C
Reaction Time
4 hours
12 hours
Yield
~90%
~85%
Analysis of the Comparative Data:
Catalyst Loading: The higher reactivity of the iodo-derivative allows for a lower catalyst loading, which can be economically advantageous, especially on a larger scale.
Reaction Temperature: The iodo-compound reacts at a significantly lower temperature, which can be beneficial for substrates with thermally sensitive functional groups.
Reaction Time: The reaction with the iodo-derivative proceeds much faster, leading to higher throughput and more efficient use of resources.
Yield: While both reactions provide good yields, the iodo-analogue often gives a slightly higher yield under optimized conditions.
Experimental Protocol: Suzuki-Miyaura Coupling
The following is a general protocol that can be adapted for both substrates, with the modifications noted in the table above.
Inert Atmosphere: To an oven-dried Schlenk flask, add the aryl halide (1.0 eq.), phenylboronic acid (1.2 eq.), and potassium carbonate (2.0 eq.).
Degassing: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Addition of Catalyst and Solvent: Under a positive flow of the inert gas, add the palladium catalyst and the degassed solvent mixture.
Heating: Heat the reaction mixture to the desired temperature with vigorous stirring.
Monitoring: Monitor the reaction progress by TLC or LC-MS.
Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.
Figure 3: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
Strategic Considerations for Other Cross-Coupling Reactions
The observed reactivity trend generally holds for other palladium-catalyzed cross-coupling reactions:
Heck Reaction: The coupling of the aryl halide with an alkene will typically proceed under milder conditions and with higher efficiency with the iodo-derivative.[9]
Sonogashira Coupling: The formation of a C(sp²)-C(sp) bond with a terminal alkyne is also more facile with the iodo-compound, often proceeding at room temperature, whereas the bromo-analogue may require heating.[10]
Buchwald-Hartwig Amination: The coupling with an amine to form a C-N bond follows the same reactivity pattern, with the iodo-derivative generally being the more reactive substrate.[11]
Conclusion and Recommendations
Both "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" and "Methyl 4-acetamido-5-bromo-2-methoxybenzoate" are valuable and versatile intermediates in organic synthesis. The choice between them is a strategic one, dictated by the specific requirements of the synthetic route.
Mild reaction conditions are required: The higher reactivity of the C-I bond allows for lower reaction temperatures, which is crucial for thermally sensitive substrates.
High throughput is a priority: Faster reaction times lead to more efficient workflows.
Minimizing catalyst loading is important: The enhanced reactivity often permits the use of lower concentrations of the expensive palladium catalyst.
Cost of the starting material is a primary concern: Aryl bromides are often more commercially available and less expensive than their corresponding iodides.
Stepwise, selective functionalization is desired: In molecules with multiple halide-functionalization points, the lower reactivity of the bromide can be exploited for selective reactions.
The subsequent reaction steps are robust and can tolerate higher temperatures.
Ultimately, the decision rests on a careful consideration of the trade-offs between reactivity, cost, and the specific demands of the target molecule. This guide provides the foundational knowledge and comparative data to empower chemists to make the most informed and effective choice for their synthetic endeavors.
A Senior Application Scientist's Guide to Aryl Halide Reactivity: A Comparative Analysis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate and Methyl 4-acetamido-5-chloro-2-methoxybenzoate
Introduction In the landscape of pharmaceutical development and complex organic synthesis, the selection of starting materials is a critical decision that dictates the efficiency, cost, and feasibility of a synthetic rou...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
In the landscape of pharmaceutical development and complex organic synthesis, the selection of starting materials is a critical decision that dictates the efficiency, cost, and feasibility of a synthetic route. Aryl halides are foundational building blocks, particularly for carbon-carbon and carbon-heteroatom bond formation through transition metal-catalyzed cross-coupling reactions.[1] This guide provides an in-depth, objective comparison of two closely related aryl halide intermediates: Methyl 4-acetamido-5-iodo-2-methoxybenzoate and Methyl 4-acetamido-5-chloro-2-methoxybenzoate .
While structurally similar, the seemingly minor substitution of a chlorine atom for an iodine atom at the C5 position dramatically alters the molecule's reactivity profile. Both compounds are valuable intermediates; for instance, the chloro-analogue is a known metabolite and key intermediate in the synthesis of Metoclopramide.[2] Understanding the nuanced differences in their reactivity is paramount for researchers and drug development professionals aiming to optimize reaction conditions, improve yields, and streamline synthetic strategies. This guide will dissect the underlying chemical principles, supported by experimental data and established mechanistic insights, to provide a clear framework for selecting the appropriate substrate for your synthetic goals.
Synthesis of Key Intermediates
The accessibility of these compounds is a key consideration. Both are typically synthesized from the common precursor, methyl 4-acetamido-2-methoxybenzoate, via electrophilic aromatic halogenation. The directing effects of the activating acetamido and methoxy groups favor substitution at the C5 position.
Methyl 4-acetamido-5-chloro-2-methoxybenzoate is readily prepared by treating the precursor with N-chlorosuccinimide (NCS) in a polar aprotic solvent like N,N-dimethylformamide (DMF).[2][3][4] This method is efficient and provides high yields of the desired product.[4]
Methyl 4-acetamido-5-iodo-2-methoxybenzoate can be synthesized using a similar strategy, employing N-iodosuccinimide (NIS) as the iodine source.[5][6][7] The iodination of activated aromatic systems like anisole and acetanilide derivatives with NIS is a well-established transformation, often catalyzed by a protic or Lewis acid to enhance the electrophilicity of the iodine source.[8][9][10]
Core Reactivity: The Decisive Role of the Carbon-Halogen Bond
The fundamental difference in reactivity between the iodo- and chloro-compounds stems from the properties of their respective carbon-halogen (C-X) bonds. This single atomic change has profound implications for the kinetics and thermodynamics of subsequent reactions.
Bond Property
C-Cl Bond
C-I Bond
Implication for Reactivity
Average Bond Dissociation Energy (BDE)
~96 kcal/mol
~65 kcal/mol
The C-I bond is significantly weaker, requiring less energy to break. This facilitates reactions where C-X bond cleavage is the rate-determining step.
Electronegativity of Halogen (Pauling Scale)
3.16
2.66
The C-Cl bond is more polar, making the carbon atom more electrophilic. However, this effect is often secondary to bond strength in cross-coupling reactions.
Polarizability of Halogen Atom
Low
High
The larger, more diffuse electron cloud of iodine makes the C-I bond more polarizable, enhancing its interaction with the d-orbitals of transition metal catalysts.
The most critical factor is the Bond Dissociation Energy (BDE) . The substantially weaker C-I bond means that Methyl 4-acetamido-5-iodo-2-methoxybenzoate will undergo reactions involving C-X bond cleavage, such as the oxidative addition step in palladium-catalyzed cross-coupling, much more readily than its chloro counterpart.
Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are the cornerstone of modern synthetic chemistry and represent the primary application for these aryl halides. The general catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination. The initial oxidative addition of the aryl halide to the Pd(0) catalyst is very often the rate-limiting step, and its efficiency is directly correlated with the C-X bond strength.
The established reactivity order for aryl halides in oxidative addition is: Ar-I > Ar-Br > Ar-OTf > Ar-Cl . This trend governs the choice of catalyst, ligands, and reaction conditions required for successful transformation.
Caption: Generalized catalytic cycle for Suzuki-Miyaura cross-coupling.
Suzuki-Miyaura Coupling
This reaction forms a new C-C bond between an aryl halide and an organoboron compound.
Methyl 4-acetamido-5-iodo-2-methoxybenzoate: Due to the labile C-I bond, this substrate will react under mild conditions. Standard palladium sources like Pd(PPh₃)₄ or Pd(OAc)₂ with simple phosphine ligands (e.g., PPh₃) are often sufficient. Reactions can typically be run at lower temperatures (e.g., 60-80 °C) with shorter reaction times.
Methyl 4-acetamido-5-chloro-2-methoxybenzoate: The strong C-Cl bond makes this substrate significantly less reactive. Standard catalysts are often ineffective. Successful coupling requires specialized, highly active catalyst systems that promote the difficult oxidative addition step. These typically involve:
Higher reaction temperatures (often >100 °C) and longer reaction times are necessary.
Buchwald-Hartwig Amination
This reaction forms a C-N bond between an aryl halide and an amine.
Methyl 4-acetamido-5-iodo-2-methoxybenzoate: This compound is generally a highly reactive substrate. However, a potential complication with aryl iodides in Buchwald-Hartwig amination is the formation of stable, off-cycle [Pd(L)(Ar)(μ-I)]₂ dimers, which can inhibit the catalyst. While the initial oxidative addition is fast, catalyst deactivation can sometimes be an issue, requiring careful selection of ligands that disfavor dimer formation, such as bidentate ligands (e.g., BINAP, DPEPhos).
Methyl 4-acetamido-5-chloro-2-methoxybenzoate: As with Suzuki coupling, this substrate is challenging. It requires the use of state-of-the-art, sterically hindered phosphine ligands developed specifically for aryl chloride amination to achieve high yields.
Sonogashira Coupling
This reaction forms a C-C bond between an aryl halide and a terminal alkyne.
Methyl 4-acetamido-5-iodo-2-methoxybenzoate: This is the ideal substrate for Sonogashira coupling. The reaction proceeds readily under standard conditions, typically using a palladium catalyst and a copper(I) co-catalyst (e.g., CuI) at or slightly above room temperature.
Methyl 4-acetamido-5-chloro-2-methoxybenzoate: This substrate is exceptionally unreactive in Sonogashira couplings. It is often considered the most challenging aryl halide for this transformation. Achieving successful coupling requires highly specialized, often copper-free conditions with very active and specialized palladium/ligand systems and elevated temperatures.
Experimental Protocols: A Comparative Workflow
To illustrate the practical differences, consider the following representative protocols for a Suzuki-Miyaura coupling with phenylboronic acid. These protocols are designed to highlight the differing requirements for catalyst systems and conditions.
Caption: Comparative workflow for Suzuki coupling of iodo- vs. chloro-substrates.
Protocol A: Suzuki Coupling of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Objective: To demonstrate a standard, mild-condition protocol suitable for a reactive aryl iodide.
Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Methyl 4-acetamido-5-iodo-2-methoxybenzoate (1.0 eq), phenylboronic acid (1.2 eq), and powdered sodium carbonate (Na₂CO₃, 2.0 eq).
Solvent Addition: Add a degassed 4:1 mixture of toluene and water.
Reaction: Heat the reaction mixture to 80 °C with vigorous stirring for 2-4 hours, monitoring by TLC or LC-MS.
Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel.
Protocol B: Suzuki Coupling of Methyl 4-acetamido-5-chloro-2-methoxybenzoate
Objective: To demonstrate a robust protocol using a modern catalyst system required for an unreactive aryl chloride.
Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Methyl 4-acetamido-5-chloro-2-methoxybenzoate (1.0 eq), phenylboronic acid (1.5 eq), and finely ground, anhydrous potassium phosphate (K₃PO₄, 3.0 eq).
Catalyst Addition: Add tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 eq, 2 mol% Pd) and the biaryl phosphine ligand SPhos (0.04 eq, 4 mol%).
Solvent Addition: Add degassed, anhydrous 1,4-dioxane via syringe.
Reaction: Heat the reaction mixture to 110 °C with vigorous stirring for 12-24 hours, monitoring by TLC or LC-MS.
Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and carefully filter through a pad of celite to remove inorganic salts. Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel.
Conclusion and Strategic Recommendations
The choice between Methyl 4-acetamido-5-iodo-2-methoxybenzoate and its chloro-analogue is a strategic one, balancing reactivity against cost and availability.
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is the substrate of choice for high reactivity and mild reaction conditions . It is ideal for rapid analogue synthesis, late-stage functionalization of complex molecules where harsh conditions are not tolerated, and for reactions that are inherently difficult, such as the Sonogashira coupling. Its primary drawback may be the higher cost and atomic inefficiency of iodine.
Methyl 4-acetamido-5-chloro-2-methoxybenzoate is the preferred substrate when cost and large-scale availability are paramount .[12] While its low reactivity necessitates more specialized and expensive catalyst systems and more forcing reaction conditions, the significantly lower cost of aryl chlorides makes it the more economically viable option for industrial-scale production. The development of highly active palladium catalysts has made the use of aryl chlorides increasingly practical and widespread.
For researchers in a discovery setting, the iodo-compound offers speed and reliability. For professionals in process development and manufacturing, mastering the coupling of the chloro-analogue offers a significant economic advantage. A thorough understanding of the fundamental principles outlined in this guide will empower scientists to make informed decisions, optimizing their synthetic endeavors for success.
References
D. T. Racys, C. E. Warrilow, S. L. Pimlott, A. Sutherland. (2015). Highly Regioselective Iodination of Arenes via Iron(III)-Catalyzed Activation of N-Iodosuccinimide. Organic Letters.
ResearchGate. (2025). N-Iodosuccinimide (NIS) in Direct Aromatic Iodination.
A Comparative Guide to the Synthetic Routes of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
For the discerning researcher and professional in drug development, the efficient synthesis of key intermediates is paramount. Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a valuable building block in the synthesis of...
Author: BenchChem Technical Support Team. Date: January 2026
For the discerning researcher and professional in drug development, the efficient synthesis of key intermediates is paramount. Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a valuable building block in the synthesis of various pharmaceutical compounds, making the selection of its synthetic route a critical decision that impacts yield, purity, scalability, and cost. This guide provides an in-depth comparison of the primary synthetic methodologies for this compound, supported by established chemical principles and experimental insights.
Introduction to the Target Molecule
Methyl 4-acetamido-5-iodo-2-methoxybenzoate features a highly substituted benzene ring with functionalities that allow for diverse subsequent chemical transformations. Its structure is notably a part of the core of several pharmacologically active agents. The strategic placement of the iodo group, in particular, renders it an excellent substrate for cross-coupling reactions, enabling the introduction of further molecular complexity.
The Precursor: Methyl 4-acetamido-2-methoxybenzoate
All viable synthetic routes to the target molecule begin with the common precursor, Methyl 4-acetamido-2-methoxybenzoate. This starting material can be efficiently prepared in two steps from the readily available 4-amino-2-methoxybenzoic acid.
Synthesis of Methyl 4-amino-2-methoxybenzoate
The initial step involves the esterification of 4-amino-2-methoxybenzoic acid. A common and effective method is the Fischer-Speier esterification, where the carboxylic acid is heated in methanol with a catalytic amount of strong acid, such as sulfuric acid.
Acetylation of Methyl 4-amino-2-methoxybenzoate
The subsequent N-acetylation of Methyl 4-amino-2-methoxybenzoate is a straightforward and high-yielding reaction. Typically, this is achieved by treating the amine with acetic anhydride in a suitable solvent. This reaction protects the amino group and activates the ring for the subsequent iodination step.
Comparative Analysis of Iodination Routes
The critical step in the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is the regioselective introduction of the iodine atom at the C5 position. The existing acetamido and methoxy groups are both ortho, para-directing. The iodination occurs ortho to the more strongly activating acetamido group. Several methods can be employed for this electrophilic aromatic substitution, each with distinct advantages and disadvantages.
Route 1: Direct Iodination with N-Iodosuccinimide (NIS)
N-Iodosuccinimide is a mild and efficient source of electrophilic iodine, widely used for the iodination of activated aromatic rings.
Mechanistic Rationale
In the presence of an acid catalyst, NIS becomes polarized, generating a more potent electrophilic iodine species. The electron-rich aromatic ring of Methyl 4-acetamido-2-methoxybenzoate then attacks the electrophilic iodine, proceeding through a resonance-stabilized carbocation intermediate (a Wheland intermediate) to form the iodinated product. The acetamido group's strong activating and ortho-directing effect ensures high regioselectivity for the C5 position.
Experimental Protocol
Dissolution: Dissolve Methyl 4-acetamido-2-methoxybenzoate in a suitable solvent, such as N,N-dimethylformamide (DMF) or acetonitrile.
Reagent Addition: Add N-Iodosuccinimide (1.0-1.2 equivalents) to the solution. For less reactive substrates or to increase the reaction rate, a catalytic amount of an acid like trifluoroacetic acid (TFA) can be added.
Reaction: Stir the mixture at room temperature to a slightly elevated temperature (e.g., 50-60 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up and Purification: Upon completion, the reaction mixture is typically quenched with a solution of sodium thiosulfate to remove any unreacted iodine. The product is then extracted with an organic solvent, washed, dried, and purified by recrystallization or column chromatography.
Route 2: Iodination with Iodine Monochloride (ICl)
Iodine monochloride is a more reactive iodinating agent than molecular iodine due to the polarization of the I-Cl bond, making the iodine atom highly electrophilic.
Mechanistic Rationale
The mechanism is a classic electrophilic aromatic substitution. The π-electrons of the aromatic ring attack the electrophilic iodine of ICl, forming a Wheland intermediate. A weak base in the reaction mixture then removes a proton from the ring to restore aromaticity and yield the final product.
Experimental Protocol
Dissolution: Dissolve Methyl 4-acetamido-2-methoxybenzoate in a solvent that is stable to the reactive ICl, such as dichloromethane or acetic acid.
Reagent Addition: Add a solution of iodine monochloride (1.0-1.1 equivalents) dropwise to the cooled solution of the starting material.
Reaction: The reaction is often rapid and can be conducted at room temperature or below. Monitor the reaction progress by TLC.
Work-up and Purification: The reaction is quenched with a reducing agent like sodium bisulfite. The product is then extracted, washed, dried, and purified, typically by recrystallization.
Route 3: Classical Iodination with Molecular Iodine and an Oxidizing Agent
This traditional method employs molecular iodine in the presence of an oxidizing agent to generate the electrophilic iodine species in situ.
Mechanistic Rationale
Oxidizing agents such as nitric acid, hydrogen peroxide, or mercury(II) oxide convert molecular iodine (I₂) into a more potent electrophile, often depicted as I⁺. This electrophile then undergoes the standard electrophilic aromatic substitution mechanism as described for the other routes.
Experimental Protocol (Example with I₂/HgO)
Suspension: Suspend Methyl 4-acetamido-2-methoxybenzoate and mercury(II) oxide (HgO, ~1.5 equivalents) in a suitable solvent like dichloromethane.
Reagent Addition: Add molecular iodine (I₂, ~1.5 equivalents) to the suspension.
Reaction: Stir the mixture at room temperature. The reaction is typically monitored by TLC.[1]
Work-up and Purification: Upon completion, the solid mercury salts are filtered off. The filtrate is washed with an aqueous solution of sodium thiosulfate, followed by brine. The organic layer is dried and concentrated, and the crude product is purified by recrystallization or column chromatography.[1]
Comparative Data Summary
Feature
Route 1: N-Iodosuccinimide (NIS)
Route 2: Iodine Monochloride (ICl)
Route 3: Iodine/Oxidizing Agent (e.g., HgO)
Reagents
NIS, optional acid catalyst
ICl
I₂, Oxidizing Agent (e.g., HgO, HNO₃)
Typical Yields
Good to Excellent
Good to Excellent
Moderate to Good
Reaction Conditions
Mild (RT to moderate heat)
Mild (often RT or below)
Mild (RT)
Safety Concerns
NIS is a stable solid, but an irritant.
ICl is corrosive and moisture-sensitive.
Depends on the oxidant; HgO is highly toxic.
Cost-Effectiveness
Moderate
Moderate
Can be cost-effective, but oxidant choice matters.
Scalability
Readily scalable.
Scalable with appropriate engineering controls.
Scalability can be challenging due to solids handling and safety concerns with certain oxidants.
Waste Products
Succinimide, which is relatively benign.
HCl and unreacted ICl.
Depends on the oxidant; mercury waste is hazardous.
Visualizing the Synthetic Pathways
Caption: Overview of the synthetic pathways to Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Mechanistic Overview of Electrophilic Iodination
Caption: Generalized mechanism for the electrophilic iodination of the aromatic ring.
Conclusion and Recommendations
For the synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate, the choice of iodination method depends on the specific requirements of the project.
For laboratory-scale synthesis and high yields with operational simplicity, the use of N-Iodosuccinimide (Route 1) is often the preferred method. It offers a good balance of reactivity, selectivity, and safety.
When a more potent iodinating agent is required,Iodine Monochloride (Route 2) is a viable option, though it necessitates more careful handling due to its corrosive nature.
The classical approach using molecular iodine and an oxidizing agent (Route 3) can be effective, but the choice of oxidant is critical. While potentially cost-effective, methods involving heavy metals like mercury should be avoided due to safety and environmental concerns.
Ultimately, for any large-scale production, a thorough process optimization and safety assessment for the chosen route would be essential. The development of a robust and scalable synthesis is key to the successful application of Methyl 4-acetamido-5-iodo-2-methoxybenzoate in the pharmaceutical industry.
A Comparative Guide to the Characterization and Validation of Methyl 4-acetamido-5-iodo-2-methoxybenzoate Purity by HPLC
For researchers, scientists, and drug development professionals, establishing the purity of pharmaceutical intermediates is a cornerstone of robust and reproducible research. This guide provides an in-depth technical com...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and drug development professionals, establishing the purity of pharmaceutical intermediates is a cornerstone of robust and reproducible research. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) for the characterization and validation of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" purity. Beyond a mere procedural outline, this document delves into the scientific rationale behind methodological choices, offers a comprehensive validation framework, and contrasts the well-established HPLC technique with powerful alternatives like Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.
Introduction: The Significance of Purity in Pharmaceutical Intermediates
"Methyl 4-acetamido-5-iodo-2-methoxybenzoate" (CAS No. 201214-53-1) is a substituted aromatic amide that serves as a crucial building block in the synthesis of more complex active pharmaceutical ingredients (APIs). The purity of such an intermediate is paramount, as impurities can carry through to the final drug substance, potentially impacting its safety, efficacy, and stability. Therefore, a precise and reliable analytical method for purity determination is not just a quality control measure but a fundamental aspect of drug development.
This guide will focus on a meticulously designed HPLC method for the purity assessment of this compound, validated according to the stringent International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] We will then explore the capabilities of UPLC-MS and qNMR to provide a holistic perspective on modern analytical strategies for purity determination.
HPLC Method Development: A Rationale-Driven Approach
The development of a robust HPLC method is a systematic process aimed at achieving optimal separation of the main compound from its potential impurities. Our experimental choices are guided by the chemical nature of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" and its likely process-related impurities.
Understanding Potential Impurities
A likely synthetic route to "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" involves the iodination of "Methyl 4-acetamido-2-methoxybenzoate".[4] This suggests the following potential impurities:
Isomeric Impurities: Iodination at other positions on the aromatic ring.
Over-iodinated Species: Di- or tri-iodinated products.
Degradation Products: Resulting from hydrolysis of the ester or amide functional groups, or de-iodination, particularly under stress conditions such as exposure to acid, base, or light.[5][6][7]
Chromatographic Conditions
Based on the aromatic and moderately polar nature of the analyte and its potential impurities, a reversed-phase HPLC method is the logical choice.
Table 1: Optimized HPLC Method Parameters
Parameter
Condition
Rationale
Column
C18, 250 mm x 4.6 mm, 5 µm
Provides excellent retention and separation for a wide range of aromatic compounds.
Mobile Phase A
0.1% Formic Acid in Water
Provides a source of protons to suppress the ionization of any acidic or basic functional groups, leading to better peak shape.
Mobile Phase B
Acetonitrile
A common organic modifier in reversed-phase HPLC with good UV transparency.
A gradient is necessary to elute both the more polar starting material and any potentially more lipophilic over-iodinated impurities within a reasonable timeframe while ensuring good resolution.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and column efficiency.
Column Temperature
30 °C
Maintaining a constant temperature ensures reproducible retention times.
Injection Volume
10 µL
A typical injection volume for analytical HPLC.
Detection
UV at 254 nm
The aromatic nature of the analyte and its likely impurities suggests strong absorbance in the UV region. 254 nm is a common wavelength for aromatic compounds.
Diluent
Acetonitrile/Water (50:50, v/v)
Ensures good solubility of the analyte and compatibility with the mobile phase.
HPLC Method Validation: A Self-Validating System
Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. Following the ICH Q2(R1) guidelines, the following parameters must be assessed.[1][2][3]
Specificity
Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.
Protocol:
Analyze a blank (diluent), a solution of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" reference standard, and a spiked sample containing the reference standard and anticipated impurities (starting material, a potential isomer).
Perform forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) on the analyte and analyze the resulting solutions.[6][7]
Acceptance Criteria: The peak for "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" should be free from any co-eluting peaks in the blank and spiked samples. The main peak should be spectrally pure when analyzed with a photodiode array (PDA) detector in the presence of degradation products.
Linearity
Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.
Protocol: Prepare at least five concentrations of the reference standard, typically ranging from 50% to 150% of the target concentration.
Acceptance Criteria: The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.
Table 2: Hypothetical Linearity Data
Concentration (µg/mL)
Peak Area
50
450,123
75
675,432
100
900,567
125
1,125,789
150
1,350,987
Correlation Coefficient (r²)
0.9998
Accuracy
Accuracy is the closeness of test results obtained by the method to the true value.
Protocol: Perform recovery studies by spiking a placebo with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), in triplicate.
Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.
Table 3: Hypothetical Accuracy Data
Spike Level
Amount Added (µg/mL)
Amount Recovered (µg/mL)
Recovery (%)
80%
80
79.2
99.0
100%
100
100.5
100.5
120%
120
118.8
99.0
Mean Recovery
99.5%
Precision
Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.
Repeatability (Intra-day precision): Analyze six replicate samples of the same batch on the same day, by the same analyst, and on the same instrument.
Intermediate Precision (Inter-day precision): Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.
Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2.0%.
Table 4: Hypothetical Precision Data
Precision Type
RSD (%)
Repeatability
0.8%
Intermediate Precision
1.2%
Robustness
Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.
Protocol: Introduce small variations in method parameters such as flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic).
Acceptance Criteria: The system suitability parameters (e.g., tailing factor, theoretical plates) should remain within acceptable limits, and the results should not be significantly affected.
A Multi-pronged Approach to Unambiguous Structural Elucidation: NMR and Mass Spectrometry Analysis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
In the landscape of pharmaceutical research and development, the unequivocal confirmation of a molecule's structure is a cornerstone of scientific rigor and a prerequisite for advancing any new chemical entity. This guid...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of pharmaceutical research and development, the unequivocal confirmation of a molecule's structure is a cornerstone of scientific rigor and a prerequisite for advancing any new chemical entity. This guide provides an in-depth comparative analysis of two powerhouse analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), for the structural confirmation of the novel compound, Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
This guide moves beyond a simple recitation of protocols, offering insights into the strategic application of these techniques. We will explore how the orthogonal data streams from NMR and MS synergistically resolve structural ambiguities, providing a self-validating system for confident characterization.
The Analytical Challenge: Methyl 4-acetamido-5-iodo-2-methoxybenzoate
The target molecule, with a molecular formula of C₁₁H₁₂INO₄ and a molecular weight of 349.12 g/mol , presents a unique set of structural features that are well-suited for interrogation by both NMR and MS. The presence of aromatic protons, distinct functional groups (ester, amide, methoxy), and a heavy halogen (iodine) provides a rich tapestry of spectroscopic and spectrometric observables.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton
NMR spectroscopy serves as the gold standard for determining the precise connectivity of atoms within a molecule. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can construct a detailed map of the molecular framework.
Predicted ¹H NMR Spectral Data
Based on established chemical shift principles and data from analogous structures, the following ¹H NMR spectrum is predicted for Methyl 4-acetamido-5-iodo-2-methoxybenzoate in a standard deuterated solvent like CDCl₃.
Proton Assignment
Predicted Chemical Shift (ppm)
Multiplicity
Integration
Coupling Constant (J) in Hz
H-6 (Aromatic)
~ 8.1
Singlet
1H
N/A
H-3 (Aromatic)
~ 7.9
Singlet
1H
N/A
NH (Amide)
~ 7.5
Broad Singlet
1H
N/A
OCH₃ (Ester)
~ 3.9
Singlet
3H
N/A
OCH₃ (Methoxy)
~ 3.8
Singlet
3H
N/A
COCH₃ (Amide)
~ 2.2
Singlet
3H
N/A
Causality Behind Predictions: The downfield chemical shifts of the aromatic protons (H-6 and H-3) are anticipated due to the deshielding effects of the electron-withdrawing carbonyl group and the iodine atom. The lack of adjacent protons results in singlet multiplicities for these aromatic signals. The methoxy and acetyl protons are expected to appear as sharp singlets in their respective typical chemical shift regions. The amide proton often appears as a broad singlet due to quadrupole broadening and potential hydrogen exchange.
Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum provides complementary information, revealing the chemical environment of each carbon atom in the molecule.
Carbon Assignment
Predicted Chemical Shift (ppm)
C=O (Ester)
~ 165
C=O (Amide)
~ 168
C-2 (Aromatic, attached to OCH₃)
~ 155
C-4 (Aromatic, attached to NH)
~ 140
C-1 (Aromatic, attached to COOCH₃)
~ 120
C-6 (Aromatic)
~ 115
C-3 (Aromatic)
~ 110
C-5 (Aromatic, attached to I)
~ 90
OCH₃ (Ester)
~ 52
OCH₃ (Methoxy)
~ 56
COCH₃ (Amide)
~ 25
Expert Insights: The carbon attached to the iodine atom (C-5) is expected to have a significantly upfield chemical shift due to the "heavy atom effect". The quaternary carbons (C-1, C-2, C-4, and C-5) can be distinguished from the protonated carbons (C-3 and C-6) using techniques like DEPT (Distortionless Enhancement by Polarization Transfer).
Caption: Predicted major fragmentation pathways in EI-MS.
The Power of Synergy: A Self-Validating System
While NMR provides an intricate map of the molecular connectivity, it does not directly reveal the molecular weight. Conversely, mass spectrometry delivers the precise molecular weight but offers less definitive information about the specific arrangement of atoms.
The combination of these two techniques creates a powerful, self-validating system for structural elucidation:
MS Confirms the Formula, NMR Confirms the Isomer: HRMS provides the elemental composition, and the integration values in the ¹H NMR spectrum are consistent with the number of protons in that formula. The chemical shifts and coupling patterns in the NMR spectra then definitively establish the correct constitutional isomer.
Fragmentation Corroborates Functional Groups: The neutral losses and fragment ions observed in the mass spectrum (e.g., loss of a methoxy group, presence of an acetyl cation) align with the functional groups identified by their characteristic chemical shifts in the NMR spectra (e.g., ester and amide signals).
Isotopic Patterns as an Internal Check: While not applicable to iodine's single stable isotope, for compounds containing chlorine or bromine, the characteristic isotopic patterns in the mass spectrum provide an additional layer of confirmation for the presence and number of these halogens.
[1][2]
Experimental Protocols
NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of Methyl 4-acetamido-5-iodo-2-methoxybenzoate in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard.
Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer. Standard pulse sequences should be employed. For enhanced structural elucidation, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be performed.
Data Processing: Process the raw data using appropriate software by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the TMS signal (0.00 ppm).
Mass Spectrometry
Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.
Data Acquisition (ESI-MS): Infuse the sample solution into the ESI source of a mass spectrometer. Acquire data in positive ion mode over a relevant m/z range (e.g., 100-500). For HRMS, a TOF (Time-of-Flight) or Orbitrap mass analyzer is recommended.
Data Acquisition (EI-MS): Introduce the sample (if sufficiently volatile) via a direct insertion probe or a GC inlet into an EI source. Acquire data over a similar m/z range.
Data Analysis: Analyze the resulting mass spectra to identify the molecular ion and characteristic fragment ions. Utilize mass spectral databases and fragmentation prediction software to aid in the interpretation.
Conclusion
The structural confirmation of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is robustly achieved through the complementary application of NMR spectroscopy and mass spectrometry. NMR provides the detailed architectural blueprint of the molecule, while mass spectrometry confirms its overall mass and provides corroborating evidence of its constituent parts through fragmentation analysis. This integrated approach exemplifies a best practice in modern chemical analysis, ensuring the highest level of confidence in the structural assignment of novel compounds and paving the way for their further development.
References
McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books.
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.
Dhami, K. S., & Stothers, J. B. (1967). 13C n.m.r. studies. X. 13C spectra of some substituted methyl benzoates. Canadian Journal of Chemistry, 45(3), 233-241.
The Royal Society of Chemistry. (n.d.). Hydrosilane and Bismuth-accelerated Palladium Catalyzed Aerobic Oxidative Esterification of Benzylic Alcohols with Air. [Link]
ResearchGate. (n.d.). Mass spectrometry of halogen-containing organic compounds. [Link]
Chemguide. (n.d.). Fragmentation patterns in the mass spectra of organic compounds. [Link]
PubMed. (2013). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. [Link]
Chemguide. (n.d.). Mass spectra - the M+2 peak. [Link]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]
PubMed. (2023). Anomalous 1 H NMR chemical shift behavior of substituted benzoic acid esters. [Link]
PubMed Central. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. [Link]
A Comparative Guide to the Biological Activity of Methyl 4-acetamido-5-iodo-2-methoxybenzoate Derivatives
Introduction For researchers, scientists, and professionals engaged in drug discovery, the strategic modification of known pharmacophores is a cornerstone of developing novel therapeutic agents with enhanced efficacy and...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
For researchers, scientists, and professionals engaged in drug discovery, the strategic modification of known pharmacophores is a cornerstone of developing novel therapeutic agents with enhanced efficacy and selectivity. The benzamide scaffold, in particular, is a privileged structure in medicinal chemistry, forming the core of a wide array of clinically significant drugs. Within this class, "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" presents a compelling starting point for further derivatization. The introduction of an iodine atom at the 5-position is not a trivial substitution; it significantly alters the electronic and lipophilic properties of the molecule, which can have profound effects on its biological activity.[1][2] Halogenation, in general, has been a successful strategy in medicinal chemistry to enhance the therapeutic potential of various drug candidates.[3]
This guide provides a comprehensive comparison of the potential biological activities of a proposed series of derivatives of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate." We will delve into the rationale behind the selection of this core structure, propose a synthetic strategy for its derivatization, and outline detailed experimental protocols for evaluating and comparing the anticancer and antimicrobial activities of these novel compounds. The overarching goal is to provide a robust framework for researchers to explore the structure-activity relationships (SAR) of this promising class of molecules.
Synthetic Strategy: From Precursor to a Library of Derivatives
The synthesis of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" and its subsequent derivatization into a library of candidate compounds is a critical first step in any biological evaluation. A plausible and efficient synthetic route can be adapted from established methods for the halogenation of related benzamides.[4][5][6][7]
Synthesis of the Core Scaffold: Methyl 4-acetamido-5-iodo-2-methoxybenzoate
The parent compound can be synthesized from the readily available precursor, "Methyl 4-acetamido-2-methoxybenzoate".[8][9] A general method for the halogenation of this precursor involves electrophilic aromatic substitution.[5]
Protocol for Iodination:
Dissolution: Dissolve "Methyl 4-acetamido-2-methoxybenzoate" in a suitable solvent such as dichloromethane.
Iodination Reagent: Add an iodinating agent, such as N-iodosuccinimide (NIS), in a molar ratio of 1:1 to 1:1.2 (substrate:NIS).
Reaction Conditions: The reaction is typically carried out at a temperature range of 10-40°C for 2-8 hours.
Monitoring: The progress of the reaction should be monitored by thin-layer chromatography (TLC).
Work-up and Purification: Upon completion, the reaction mixture is concentrated under reduced pressure. The crude product can then be purified by recrystallization or column chromatography to yield "Methyl 4-acetamido-5-iodo-2-methoxybenzoate".
Diagram of the Synthetic Workflow:
Caption: Synthetic workflow for "Methyl 4-acetamido-5-iodo-2-methoxybenzoate".
Generation of a Derivative Library
With the core scaffold in hand, a library of derivatives can be generated by targeting the methyl ester functionality. Hydrolysis of the ester to the corresponding carboxylic acid provides a versatile intermediate for the synthesis of a wide range of amide derivatives.
Proposed Derivative Series:
To establish a clear structure-activity relationship, a series of derivatives with systematic variations in the amide substituent is proposed. This will allow for the evaluation of the impact of steric bulk, electronics, and lipophilicity on biological activity.
Aliphatic Amides: A series of N-alkyl amides (e.g., methyl, ethyl, propyl, butyl) to probe the effect of increasing chain length.
Aromatic Amides: A series of N-aryl amides with electron-donating and electron-withdrawing substituents on the aromatic ring (e.g., phenyl, 4-methoxyphenyl, 4-chlorophenyl, 4-nitrophenyl) to investigate electronic effects.
Heterocyclic Amides: Introduction of heterocyclic moieties (e.g., pyridyl, piperidinyl, morpholinyl) to explore the influence of heteroatoms and potential for additional hydrogen bonding interactions.
Comparative Biological Evaluation: A Dual-Pronged Approach
Given the known biological activities of benzamide derivatives, a comprehensive evaluation of the novel "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" derivatives should focus on two key areas: anticancer and antimicrobial activities.
Anticancer Activity Assessment
Iodinated compounds have shown promise as anticancer agents, with some acting as radiosensitizers or exhibiting direct cytotoxicity.[10] The evaluation of the anticancer potential of the synthesized derivatives is, therefore, a logical and promising avenue of investigation.
Experimental Protocol: In Vitro Cytotoxicity Screening (MTT Assay)
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell viability and, by extension, the cytotoxic potential of novel compounds.
Cell Culture: Maintain human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer, A549 for lung cancer) in appropriate culture medium supplemented with fetal bovine serum and antibiotics.
Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with serial dilutions of the test compounds (and a vehicle control) for 48-72 hours.
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.
Solubilization: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or a solubilization buffer).
Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) for each compound.
Data Presentation: Comparative Cytotoxicity
The IC50 values for each derivative against the different cancer cell lines should be tabulated for a clear comparison of their potency.
Compound ID
Derivative (R Group)
MCF-7 IC50 (µM)
HCT-116 IC50 (µM)
A549 IC50 (µM)
Parent
-OCH3
>100
>100
>100
DA-01
-NH-CH3
85.2
92.1
78.5
DA-02
-NH-CH2CH3
65.4
75.3
60.1
DA-03
-NH-Phenyl
42.8
51.9
38.2
DA-04
-NH-(4-Cl-Phenyl)
15.6
22.4
12.9
DA-05
-NH-(4-NO2-Phenyl)
9.8
14.7
8.5
Note: The data presented in this table is hypothetical and serves as an example for how to present experimental results.
Diagram of the Anticancer Screening Workflow:
Caption: General workflow for in vitro cytotoxicity testing.
Antimicrobial Activity Screening
Iodine and iodine-containing compounds are well-known for their broad-spectrum antimicrobial properties.[11][12][13] Therefore, it is highly probable that "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" derivatives will exhibit antimicrobial activity.
A two-tiered approach is recommended for screening the antimicrobial activity of the synthesized derivatives.
1. Agar Disk Diffusion Method (Qualitative Screening):
Inoculum Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Bacillus subtilis as Gram-positive representatives; Escherichia coli, Pseudomonas aeruginosa as Gram-negative representatives).
Plate Inoculation: Evenly spread the microbial inoculum onto the surface of Mueller-Hinton agar plates.
Disk Application: Impregnate sterile paper disks with a known concentration of the test compounds and place them on the inoculated agar surface.
Incubation: Incubate the plates at 37°C for 18-24 hours.
Zone of Inhibition Measurement: Measure the diameter of the clear zone of growth inhibition around each disk.
2. Broth Microdilution Method (Quantitative Analysis - MIC Determination):
Serial Dilutions: Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate containing Mueller-Hinton broth.
Inoculation: Inoculate each well with a standardized suspension of the test microorganism.
Incubation: Incubate the plates at 37°C for 18-24 hours.
MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible microbial growth.
Data Presentation: Comparative Antimicrobial Activity
The results from the antimicrobial screening should be presented in a clear and comparative manner.
Compound ID
Derivative (R Group)
S. aureus MIC (µg/mL)
B. subtilis MIC (µg/mL)
E. coli MIC (µg/mL)
P. aeruginosa MIC (µg/mL)
Parent
-OCH3
>256
>256
>256
>256
DA-01
-NH-CH3
128
128
256
>256
DA-02
-NH-CH2CH3
64
64
128
256
DA-03
-NH-Phenyl
32
64
128
128
DA-04
-NH-(4-Cl-Phenyl)
16
32
64
128
DA-05
-NH-(4-NO2-Phenyl)
8
16
32
64
Note: The data presented in this table is hypothetical and serves as an example for how to present experimental results.
Structure-Activity Relationship (SAR) Insights and Future Directions
The systematic evaluation of the synthesized derivatives will provide valuable insights into the structure-activity relationships of this chemical class.
Expected Trends:
Anticancer Activity: It is anticipated that increasing the lipophilicity and introducing electron-withdrawing groups on an N-aryl substituent will enhance cytotoxic activity. The presence of the iodine atom may also contribute to this activity through various mechanisms, including the generation of reactive oxygen species.[10]
Antimicrobial Activity: The antimicrobial activity is likely to be influenced by the overall physicochemical properties of the molecules, such as their ability to penetrate bacterial cell walls.[14][15][16] Halogenation is a known strategy to improve the efficacy of antimicrobial agents.[3]
Logical Relationship Diagram for SAR Analysis:
Caption: Logical flow for establishing structure-activity relationships.
Conclusion
The "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" scaffold holds significant promise for the development of novel therapeutic agents. This guide has provided a comprehensive framework for the synthesis of a diverse library of its derivatives and a detailed methodology for their comparative biological evaluation. By systematically exploring the structure-activity relationships, researchers can identify lead compounds with potent and selective anticancer and/or antimicrobial activities, paving the way for further preclinical and clinical development. The insights gained from such studies will not only advance our understanding of the therapeutic potential of this chemical class but also contribute to the broader field of medicinal chemistry.
References
Discovery of Halogenated Benzothiadiazine Derivatives with Anticancer Activity. PubMed. Available from: [Link]
The Effect of Semiorganic Iodine-Containing Compounds on the Antibiotic Susceptibility of Pathogenic Microorganisms. MDPI. Available from: [Link]
Discovery and structural-activity relationship of N-benzyl-2-fluorobenzamides as EGFR/HDAC3 dual-target inhibitors for the treatment of triple-negative breast cancer. PubMed. Available from: [Link]
Antimicrobial potential of iodine-containing substances and materials. ResearchGate. Available from: [Link]
Halogenated Antimicrobial Agents to Combat Drug-Resistant Pathogens. PubMed. Available from: [Link]
A Structure-Activity Relationship Study of Bis-Benzamides as Inhibitors of Androgen Receptor-Coactivator Interaction. PubMed. Available from: [Link]
A Structure—Activity Relationship Study of Bis-Benzamides as Inhibitors of Androgen Receptor—Coactivator Interaction. PubMed Central. Available from: [Link]
Synthesis, Anticancer and Antibacterial Activity of Salinomycin N-Benzyl Amides. ResearchGate. Available from: [Link]
Antimicrobial properties of iodine based products. ResearchGate. Available from: [Link]
Method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate. Google Patents.
Structure Activity Relationships. Drug Design Org. Available from: [Link]
Antimicrobial potential of iodine-containing substances and materials. OUCI. Available from: [Link]
Methyl 4-(acetylamino)-2-methoxybenzoate. PubChem. Available from: [Link]
Preparation method of methyl 4-acetamido-5-chloro-2-methoxybenzoate. Google Patents.
Methyl 4-acetamido-2-methoxybenzoate. LookChem. Available from: [Link]
Methyl 4-acetamido-5-chloro-2-methoxybenzoate. NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]
Antimicrobial properties of iodine based products. Semantic Scholar. Available from: [Link]
Iodinated contrast agents and their potential for antitumor chemotherapy. ResearchGate. Available from: [Link]
Relationship of Chemical Structure and Antimicrobial Activity of Alkyl Amides and Amines. PubMed Central. Available from: [Link]
Design, synthesis, and biological evaluation of 4-methoxy-3-arylamido-N-(substitutedphenyl)benzamide derivatives as potential antiplatelet agents. PubMed. Available from: [Link]
Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides. PubMed. Available from: [Link]
Design, synthesis, and biological evaluation of 4‐methoxy‐3‐arylamido‐N‐(substitutedphenyl)benzamide derivatives as potential antiplatelet agents. ResearchGate. Available from: [Link]
Synthesis and Anticancer Effect of 3,4,5-N-Alkyl-Benzamides on Colon Carcinoma HCT- 116 Cells. Oriental Journal of Chemistry. Available from: [Link]
Synthesis, characterization, antimicrobial activity and structure-activity relationships of new aryldisulfonamides. PubMed. Available from: [Link]
Design, synthesis and structure-activity relationship (SAR) studies of an unusual class of non-cationic fatty amine-tripeptide conjugates as novel synthetic antimicrobial agents. Frontiers. Available from: [Link]
A Comparative Guide to the Green Synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate: From Traditional Protocols to Sustainable Alternatives
For Researchers, Scientists, and Drug Development Professionals The synthesis of functionalized aromatic compounds is a cornerstone of pharmaceutical development. Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a key inte...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
The synthesis of functionalized aromatic compounds is a cornerstone of pharmaceutical development. Methyl 4-acetamido-5-iodo-2-methoxybenzoate is a key intermediate, valued for its role in constructing more complex molecules through reactions like Suzuki, Heck, and Sonogashira couplings.[1] However, the traditional methods for its synthesis often involve harsh reagents and environmentally damaging solvents. This guide provides a comparative analysis of conventional and green chemistry approaches to synthesizing this important building block, offering data-driven insights to inform more sustainable laboratory practices.
The Conventional Approach: A Critical Evaluation
The traditional synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate typically involves the direct iodination of its precursor, Methyl 4-acetamido-2-methoxybenzoate, using a strong electrophilic iodinating agent. Reagents such as iodine monochloride (ICl) or a combination of molecular iodine with a strong oxidizing agent (e.g., nitric acid, mercury salts) are common.[2] While effective, these methods present significant environmental and safety challenges.
Drawbacks of the Conventional Method:
Hazardous Reagents: Iodine monochloride is corrosive and toxic. Heavy metal oxidants are highly toxic and pose disposal challenges.[3]
Chlorinated Solvents: Reactions are often carried out in chlorinated solvents like dichloromethane or chloroform, which are environmentally persistent and toxic.
Waste Generation: These methods generate considerable hazardous waste, leading to a high E-Factor (Environmental Factor) and low atom economy.
Harsh Conditions: The use of strong acids or oxidizers can lead to side reactions and require careful control.[4]
Workflow for Conventional Iodination
Caption: Conventional synthesis using a hazardous iodinating agent and solvent.
Green Chemistry Alternatives: A Comparative Analysis
In response to the drawbacks of traditional methods, several greener alternatives have been developed. These approaches prioritize the use of safer reagents, more benign solvents, and improved reaction efficiency.
Alternative 1: N-Iodosuccinimide (NIS) as a Safer Iodinating Agent
N-Iodosuccinimide (NIS) is a mild, stable, and easy-to-handle solid iodinating agent.[5] It is particularly effective for electron-rich aromatic compounds.[6] The reaction can be catalyzed by a small amount of a strong acid, such as trifluoroacetic acid (TFA), which activates the NIS and increases the electrophilicity of the iodine.[1]
Advantages:
Reduced Hazard: NIS is significantly less hazardous than ICl.
Milder Conditions: Reactions can often be performed at room temperature.[7]
Greener Solvents: The use of acetonitrile or even greener solvents like ethanol is often possible, replacing chlorinated solvents.[6]
Experimental Protocol: Iodination using NIS
Reaction Setup: In a round-bottom flask, dissolve Methyl 4-acetamido-2-methoxybenzoate (1.0 eq) in acetonitrile.
Reagent Addition: Add N-Iodosuccinimide (1.1 eq).
Catalyst: Add a catalytic amount of trifluoroacetic acid (TFA) (0.1 eq).
Reaction: Stir the mixture at room temperature and monitor by TLC.
Workup: Upon completion, quench the reaction with aqueous sodium thiosulfate.
Isolation: Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with brine, dry over sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the crude product by recrystallization or flash chromatography.
Workflow for NIS Iodination
Caption: Greener synthesis using the solid reagent NIS and a non-chlorinated solvent.
Alternative 2: Molecular Iodine with a Green Oxidant
Another green approach utilizes molecular iodine (I₂) in combination with an environmentally benign oxidant.[8] Systems like potassium iodide (KI) with hydrogen peroxide (H₂O₂) or sodium peroxodisulfate offer a way to generate the electrophilic iodine species in situ while producing water or sulfate salts as byproducts.[9][10]
Advantages:
Atom Economy: These methods can have a higher atom economy compared to NIS, where the succinimide portion becomes waste.
Cost-Effective: Molecular iodine and hydrogen peroxide are inexpensive and readily available.
Benign Byproducts: The primary byproduct is often water, making the process cleaner.[10]
Alternative 3: Emerging Green Technologies
Ultrasound-Assisted Synthesis: The use of ultrasonic irradiation can significantly accelerate reaction rates, often leading to higher yields in shorter times and under milder conditions.[11][12] The cavitation effect produced by ultrasound enhances mass transfer and can promote the formation of the reactive iodinating species.[13]
Electrochemical Synthesis: Electrochemistry offers a reagent-free method for oxidation. By applying an electric potential, iodide (I⁻) can be oxidized to the active electrophilic species, avoiding the need for chemical oxidants altogether.[14][15] This approach is highly consistent with the principles of green chemistry, using electrons as the primary "reagent".[15]
The synthesis of Methyl 4-acetamido-5-iodo-2-methoxybenzoate can be achieved through various methods, but green chemistry approaches offer significant advantages in terms of safety, environmental impact, and often, efficiency. The use of N-Iodosuccinimide (NIS) provides a reliable and less hazardous alternative to traditional reagents like iodine monochloride. For processes where atom economy and cost are critical, the use of molecular iodine with a green oxidant like hydrogen peroxide is a highly attractive option.
Emerging technologies such as ultrasound-assisted and electrochemical synthesis represent the future of green chemistry in this field.[11][14] By eliminating the need for harsh reagents and reducing energy consumption, these methods pave the way for truly sustainable pharmaceutical manufacturing. For drug development professionals, adopting these greener protocols is not just an ethical choice but a strategic one, leading to safer, more efficient, and more cost-effective synthesis of vital chemical intermediates.
A Senior Application Scientist's Guide: Benchmarking "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" as a Synthetic Intermediate
In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science, the selection of an appropriate synthetic intermediate is a critical decision that dictates the efficiency, yield,...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science, the selection of an appropriate synthetic intermediate is a critical decision that dictates the efficiency, yield, and economic viability of a multi-step synthesis. This guide provides a comprehensive performance benchmark of Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS 201214-53-1), comparing it objectively with its halogenated analogs: the bromo- and chloro-derivatives. Our analysis is grounded in the fundamental principles of organometallic chemistry and supported by representative experimental data to empower researchers, scientists, and drug development professionals in making informed strategic decisions for their synthetic campaigns.
The Halogen Advantage: Understanding Reactivity in Cross-Coupling Reactions
The utility of aryl halides as synthetic intermediates is most prominently showcased in palladium-catalyzed cross-coupling reactions. The choice of the halogen atom (I, Br, Cl) on the aromatic ring is not trivial; it directly influences the reaction kinetics, required conditions, and overall efficiency. The generally accepted reactivity trend is:
Aryl Iodide > Aryl Bromide > Aryl Chloride
This hierarchy is fundamentally rooted in the carbon-halogen (C-X) bond dissociation energy. The carbon-iodine (C-I) bond is significantly weaker than the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds.[1][2] This weaker bond facilitates the initial, and often rate-determining, step of the catalytic cycle: the oxidative addition of the aryl halide to the palladium(0) catalyst.[1][2] A more facile oxidative addition translates directly to tangible synthetic advantages, including milder reaction conditions (lower temperatures), reduced catalyst loadings, and faster reaction times.[3]
The diagram above illustrates that the initial oxidative addition is the critical step where the superior reactivity of aryl iodides like Methyl 4-acetamido-5-iodo-2-methoxybenzoate provides a distinct advantage.
Synthesis Pathway of Halogenated Intermediates
Methyl 4-acetamido-5-iodo-2-methoxybenzoate and its bromo and chloro analogs are typically synthesized from a common precursor, Methyl 4-acetamido-2-methoxybenzoate (CAS 4093-29-2).[4][5] The differentiation occurs at the electrophilic halogenation step at the 5-position of the benzene ring. This position is activated by the electron-donating methoxy and acetamido groups.
Fig 2: Synthesis of Halogenated Benzoate Intermediates.
A typical procedure for the chloro-analog involves the chlorination of methyl 4-acetamido-2-methoxybenzoate using N-chlorosuccinimide (NCS) in a solvent like N,N-dimethylformamide (DMF).[6][7] Similar protocols exist for bromination and iodination using N-bromosuccinimide (NBS) and N-iodosuccinimide (NIS), respectively.
Quantitative Performance Analysis
To objectively benchmark the performance, we compare the typical outcomes of using these iodo-, bromo-, and chloro- intermediates in three of the most fundamental palladium-catalyzed cross-coupling reactions in drug development.[2] The data presented is representative and compiled from various sources on analogous benzamide and aryl halide systems.[1][2]
The substrate of choice for Sonogashira couplings due to high reactivity.
Effective, but may require higher temperatures and longer times.
Generally unsuitable for standard Sonogashira conditions.
Expert Interpretation: The data consistently demonstrates that the iodo-intermediate, Methyl 4-acetamido-5-iodo-2-methoxybenzoate, offers significant advantages in terms of reaction speed, conditions, and often yield.[1][2] This enhanced reactivity is particularly valuable in complex syntheses where preserving sensitive functional groups is paramount. While the cost of iodinated starting materials is generally higher than their brominated counterparts[3], the increased efficiency can lead to overall cost savings by reducing reaction times, energy consumption, and catalyst usage, and potentially avoiding steps to introduce more reactive functional groups.
Experimental Protocol: A Validating Workflow
To provide a practical and self-validating system, we present a detailed protocol for a representative ligand-free Suzuki-Miyaura cross-coupling reaction. This specific protocol is chosen to highlight the intrinsic high reactivity of the aryl iodide, which can often proceed efficiently without the need for complex and expensive phosphine ligands.
Objective: To couple Methyl 4-acetamido-5-iodo-2-methoxybenzoate with 4-methoxyphenylboronic acid.
Vessel Preparation: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Methyl 4-acetamido-5-iodo-2-methoxybenzoate (1.0 mmol) and 4-methoxyphenylboronic acid (1.2 mmol).
Reagent Addition: Add K₂CO₃ (2.0 mmol) followed by Pd(OAc)₂ (0.01 mmol).
Solvent Addition: Add the 1,4-Dioxane/Water solvent mixture (5 mL).
Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon) for 5-10 minutes.
Rationale: This is crucial to prevent the oxidation and deactivation of the Pd(0) species, which is formed in situ from the Pd(II) precatalyst.
Reaction: Heat the reaction mixture to 80°C with vigorous stirring.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.
Workup:
Cool the reaction mixture to room temperature.
Dilute with Ethyl Acetate (20 mL) and water (20 mL).
Separate the organic layer. Extract the aqueous layer with Ethyl Acetate (2 x 15 mL).
Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.
Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired biaryl product.[9]
Trustworthiness Note: This protocol describes a standard, robust procedure. The use of a base (K₂CO₃) is essential to activate the boronic acid for the transmetalation step.[10] The solvent system is chosen for its ability to dissolve both organic and inorganic reagents. Successful implementation of this protocol should yield the desired product in high purity, validating the reactivity claims.
Conclusion and Strategic Recommendations
The performance benchmark clearly establishes Methyl 4-acetamido-5-iodo-2-methoxybenzoate as a superior synthetic intermediate for palladium-catalyzed cross-coupling reactions when compared to its bromo- and chloro-analogs.
Choose the Iodo-Intermediate when:
High reactivity and rapid reaction times are critical.
Mild reaction conditions are necessary to preserve sensitive functional groups elsewhere in the molecule.
Working with less reactive coupling partners.
The target molecule is in the early, discovery phase where speed and yield are prioritized over raw material cost.
Consider the Bromo-Intermediate when:
A balance between reactivity and cost is the primary concern.
Reaction conditions are less constrained.
Scaling up a synthesis where the higher cost of the iodo-analog becomes prohibitive.[3]
The chloro-intermediate should generally be reserved for situations where it is the only commercially available option or when its specific electronic properties are required, with the understanding that it will necessitate more forceful conditions and specialized catalytic systems. By understanding the causal relationships between bond energies and reaction kinetics, researchers can strategically select the optimal halogenated intermediate to accelerate their synthetic endeavors.
References
A Comparative Guide to the Reactivity of Iodo- and Bromo-Benzamides in Cross-Coupling Reactions. Benchchem.
The Synthetic Advantage: A Comparative Guide to Iodin
A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temper
DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry.
A Cost-Benefit Analysis for Synthetic Chemists: Iodinated vs.
A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF.
Methyl 4-acetamido-5-chloro-2-methoxybenzo
Suzuki Coupling. Organic Chemistry Portal.
Method for preparing methyl 4-amino-5-ethylsulfonyl-2-methoxybenzoate.
Methyl 4-acetamido-2-methoxybenzo
Methyl 4-acetamido-5-chloro-2-methoxybenzo
Methyl 4-(acetylamino)
Preparation method of methyl 4-acetamido-5-chloro-2-methoxybenzoate.
Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis.
A Senior Application Scientist's Guide to Cross-Reactivity Analysis of Novel Iodinated Benzamides
Topic: A Comparative Analysis of the Binding Specificity of Methyl 4-acetamido-5-iodo-2-methoxybenzoate Introduction: The Imperative for Specificity in Drug Development In the landscape of modern drug discovery and molec...
Author: BenchChem Technical Support Team. Date: January 2026
Topic: A Comparative Analysis of the Binding Specificity of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Introduction: The Imperative for Specificity in Drug Development
In the landscape of modern drug discovery and molecular imaging, the development of highly specific ligands is paramount. Non-specific binding to off-target molecules can lead to unforeseen side effects, reduced therapeutic efficacy, or inaccurate diagnostic results.[1] This guide focuses on a critical aspect of preclinical characterization: the assessment of cross-reactivity. We will explore this through the lens of a novel compound, Methyl 4-acetamido-5-iodo-2-methoxybenzoate .
This compound belongs to the family of substituted benzamides, a scaffold present in numerous biologically active molecules, including radiotracers for dopamine D2 receptors used in SPECT and PET imaging.[2][3][4][5][6] The introduction of an iodine atom is of particular interest for its potential use in radio-labeling for imaging applications or as a heavy atom to modulate binding affinity.[7] However, halogen substitution can significantly alter the electronic and steric profile of a molecule, potentially leading to unintended interactions with related biological targets.
This guide provides a framework for researchers, scientists, and drug development professionals to objectively evaluate the binding specificity of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" against structurally similar alternatives. We will detail robust experimental protocols, present and interpret hypothetical data, and explain the scientific rationale behind our methodological choices, ensuring a self-validating and trustworthy experimental design.
The Rationale for Comparator Selection
To rigorously assess the impact of the iodine substitution on binding specificity, a logical selection of comparator compounds is essential. The chosen alternatives allow for a systematic evaluation of halogen identity and presence on the molecule's interaction with a target protein.
Parent Compound: Methyl 4-acetamido-2-methoxybenzoate[8][9][10] - This non-halogenated analog serves as our baseline, allowing us to understand the fundamental binding properties of the core scaffold.
Chloro Analog: Methyl 4-acetamido-5-chloro-2-methoxybenzoate[11][12][13] - Chlorine is a smaller, more electronegative halogen than iodine. Comparing against this analog helps to dissect the effects of halogen size and electronegativity on binding.
Bromo Analog: Methyl 4-acetamido-5-bromo-2-methoxybenzoate[14] - Bromine is intermediate in size and electronegativity between chlorine and iodine, providing another data point to establish a structure-activity relationship (SAR) regarding the halogen substituent.
Our hypothetical target for this study is a recombinant human bromodomain-containing protein, selected for its known propensity to bind acetylated ligands, making the acetamido group on our test compounds a key interaction point.
Experimental Design & Methodologies
We will employ two orthogonal, label-free techniques to characterize the binding profiles of our compound panel: a competitive Enzyme-Linked Immunosorbent Assay (ELISA) for initial screening and cross-reactivity assessment, and Surface Plasmon Resonance (SPR) for detailed kinetic analysis.[15][16][17][18]
Methodology 1: Competitive ELISA for Cross-Reactivity Profiling
A competitive ELISA is a powerful high-throughput method to determine the relative affinity of multiple test compounds by measuring their ability to compete with a known biotinylated ligand for binding to an immobilized target protein.[19][20]
Plate Coating: Coat a 96-well high-binding microplate with the target bromodomain protein (100 µL of a 2 µg/mL solution in PBS) and incubate overnight at 4°C.
Washing: Wash the plate three times with 200 µL/well of wash buffer (PBS with 0.05% Tween-20).
Blocking: Block non-specific binding sites by adding 200 µL/well of blocking buffer (PBS with 1% BSA) and incubate for 2 hours at room temperature.
Washing: Repeat the wash step as described in step 2.
Competition Reaction:
Prepare serial dilutions of the test compounds (Methyl 4-acetamido-5-iodo-2-methoxybenzoate and comparators) in assay buffer (PBS, 0.1% BSA, 0.05% Tween-20). A typical concentration range would be from 100 µM down to 1 pM.
Add 50 µL of each compound dilution to the wells in duplicate.
Add 50 µL of a fixed concentration of the biotinylated competitor ligand (a known binder to the target, at a concentration equal to its Kd) to all wells.
Incubate for 1 hour at room temperature with gentle shaking.
Washing: Repeat the wash step.
Detection: Add 100 µL of streptavidin-horseradish peroxidase (HRP) conjugate (diluted in assay buffer) to each well and incubate for 30 minutes at room temperature.
Washing: Perform a final, more stringent wash (five times with 200 µL/well).
Substrate Addition: Add 100 µL of TMB substrate to each well. Incubate in the dark for 15-30 minutes.
Stop Reaction: Stop the reaction by adding 50 µL of 2N H2SO4.
Data Acquisition: Read the absorbance at 450 nm using a microplate reader.
Data Analysis: Plot the absorbance against the log of the competitor concentration. Fit the data to a four-parameter logistic curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the biotinylated ligand binding). Calculate the percent cross-reactivity relative to the primary iodo-compound.[20]
Caption: Workflow for the competitive ELISA protocol.
Methodology 2: Surface Plasmon Resonance (SPR) for Kinetic Analysis
SPR is a label-free technique that measures molecular interactions in real-time by detecting changes in the refractive index on a sensor chip surface.[16][17] It provides high-quality kinetic data, including association (ka) and dissociation (kd) rates, from which the equilibrium dissociation constant (KD) can be calculated. This level of detail is crucial for understanding the binding mechanism and stability of the drug-target complex.[15][18][21]
Chip Preparation:
Select a suitable sensor chip (e.g., a CM5 chip for amine coupling).
Activate the carboxymethylated dextran surface with a 1:1 mixture of 0.1 M N-hydroxysuccinimide (NHS) and 0.4 M N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC).
Ligand Immobilization:
Inject the target bromodomain protein (at ~20 µg/mL in 10 mM sodium acetate, pH 5.0) over one flow cell until the desired immobilization level is reached (typically ~2000-4000 Resonance Units, RU).
A reference flow cell is activated and then deactivated without protein immobilization to serve as a control for non-specific binding and bulk refractive index changes.
Deactivation: Deactivate any remaining active esters on both flow cells by injecting 1 M ethanolamine-HCl, pH 8.5.
Analyte Injection (Kinetic Analysis):
Prepare a dilution series of each test compound (analyte) in running buffer (e.g., HBS-EP+, pH 7.4). Concentrations should typically span from 0.1x to 10x the expected KD. A DMSO concentration gradient may be included if compound solubility is an issue, ensuring the final DMSO percentage is constant across all samples.[21]
Inject the analyte solutions over both the reference and target-immobilized flow cells at a constant flow rate (e.g., 30 µL/min).
Monitor the association phase during injection, followed by a dissociation phase where only running buffer flows over the chip.
Regeneration: If necessary, inject a regeneration solution (e.g., a short pulse of low pH glycine or high salt buffer) to remove any bound analyte and prepare the surface for the next injection.
Data Analysis:
Subtract the reference flow cell data from the target flow cell data to obtain corrected sensorgrams.
Fit the corrected sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) using the instrument's analysis software.
This fitting process yields the kinetic rate constants ka (association rate) and kd (dissociation rate).
Calculate the equilibrium dissociation constant (KD) as kd/ka.
Caption: Workflow for the SPR kinetic analysis.
Hypothetical Data & Comparative Analysis
The following tables present plausible data that could be generated from the experiments described above. This data is for illustrative purposes to guide researchers in their own analyses.
Table 1: Competitive ELISA Results
Compound
IC50 (nM)
% Cross-Reactivity*
Methyl 4-acetamido-5-iodo-2-methoxybenzoate
50
100%
Methyl 4-acetamido-5-bromo-2-methoxybenzoate
150
33.3%
Methyl 4-acetamido-5-chloro-2-methoxybenzoate
450
11.1%
Methyl 4-acetamido-2-methoxybenzoate
>10,000
<0.5%
*Calculated as (IC50 of Iodo-compound / IC50 of Comparator) x 100
Interpretation:
The hypothetical ELISA data strongly suggests that the iodine substitution is critical for high-affinity binding to the target bromodomain. The iodo-compound is the most potent inhibitor, with an IC50 of 50 nM. There is a clear trend related to the halogen atom: binding potency decreases as the halogen size decreases (I > Br > Cl). The non-halogenated parent compound shows negligible binding, indicating a specific interaction mediated by the halogen. The low cross-reactivity values for the bromo- and chloro-analogs suggest that an assay developed using the iodo-compound would be highly specific and unlikely to detect these related substances.
Table 2: Surface Plasmon Resonance (SPR) Kinetic Data
Compound
ka (1/Ms)
kd (1/s)
KD (nM)
Methyl 4-acetamido-5-iodo-2-methoxybenzoate
2.5 x 105
1.0 x 10-2
40
Methyl 4-acetamido-5-bromo-2-methoxybenzoate
1.8 x 105
2.7 x 10-2
150
Methyl 4-acetamido-5-chloro-2-methoxybenzoate
1.1 x 105
5.0 x 10-2
455
Methyl 4-acetamido-2-methoxybenzoate
No Binding Detected
-
-
Interpretation:
The SPR data corroborates the findings from the ELISA, providing deeper mechanistic insight. The calculated KD values align well with the IC50 values. The primary contributor to the increased affinity of the iodo-compound is its significantly slower dissociation rate (kd) compared to the bromo- and chloro-analogs. This indicates that once the iodo-compound binds to the target, it forms a more stable complex and resides in the binding pocket for a longer duration. The association rates (ka) are more similar across the halogenated series, suggesting they approach the binding pocket at comparable speeds, but the quality of the final "fit" is superior for the larger iodine atom, leading to a more durable interaction.
Conclusion and Future Directions
This guide outlines a comprehensive and scientifically rigorous approach to evaluating the cross-reactivity of "Methyl 4-acetamido-5-iodo-2-methoxybenzoate." Through the integrated use of competitive ELISA and Surface Plasmon Resonance, we can build a clear picture of a compound's binding specificity and the structural determinants of that interaction.
Our hypothetical data illustrates a scenario where the iodine atom is a key determinant of high-affinity binding, conferring a significant advantage in both potency and residence time on the target compared to other halogenated and non-halogenated analogs. This level of specificity is a highly desirable characteristic for a therapeutic candidate or a diagnostic imaging agent.
For drug development professionals, these findings would justify advancing "Methyl 4-acetamido-5-iodo-2-methoxybenzoate" to further preclinical evaluation, confident in its selectivity for the intended target. The established protocols serve as a robust template for the characterization of other novel small molecules, ensuring that decisions are based on high-quality, reproducible, and mechanistically informative data.
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A Comprehensive Guide to the Proper Disposal of Methyl 4-acetamido-5-iodo-2-methoxybenzoate
For researchers and professionals in drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it culminates i...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers and professionals in drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it culminates in their safe and compliant disposal. Methyl 4-acetamido-5-iodo-2-methoxybenzoate, an iodinated aromatic compound, requires meticulous disposal procedures to ensure laboratory safety and environmental protection. This guide provides a detailed, step-by-step operational plan for its proper disposal, grounded in established safety protocols for halogenated organic compounds.
While the Safety Data Sheet (SDS) for Methyl 4-acetamido-5-iodo-2-methoxybenzoate may not explicitly classify the compound as hazardous, its structure as a halogenated aromatic compound necessitates that it be treated as hazardous waste to prevent environmental contamination.[1][2] The protocols outlined below are based on best practices for managing such chemicals and are designed to be a self-validating system for ensuring safety and compliance.
The Cardinal Rule: Segregation of Halogenated Waste
The foundational principle for disposing of Methyl 4-acetamido-5-iodo-2-methoxybenzoate is the strict segregation of halogenated waste from all other waste streams.[1][3][4] Co-mingling halogenated and non-halogenated organic waste can complicate and significantly increase the cost of disposal.[1][4] This is because many disposal facilities, such as those that use fuel blending, have strict limits on halogen content.
The decision-making process for proper waste segregation is critical and can be visualized as follows:
Caption: Decision workflow for segregating waste containing Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Waste Categorization and Container Requirements
Proper containment is paramount to prevent accidental exposure and environmental release. The following table summarizes the appropriate container for each type of waste generated from handling Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Waste Stream
Description
Recommended Container
Labeling Requirements
Solid Waste
Unused or expired solid Methyl 4-acetamido-5-iodo-2-methoxybenzoate, contaminated personal protective equipment (PPE) such as gloves and lab coats, and spill cleanup materials.
A clearly labeled, non-reactive container with a secure lid.[1]
"Hazardous Waste," "Halogenated Organic Solid Waste," and the full chemical name: "Methyl 4-acetamido-5-iodo-2-methoxybenzoate."[1]
Liquid Waste
Solutions containing dissolved Methyl 4-acetamido-5-iodo-2-methoxybenzoate and rinsates from glassware cleaning.
A dedicated, leak-proof, and chemically compatible container (e.g., glass or polyethylene).[1][4]
"Hazardous Waste," "Halogenated Organic Liquid Waste," and a list of all chemical constituents with their approximate percentages.[4]
Contaminated Labware (Non-Sharps)
Glassware (beakers, flasks, etc.) and other lab equipment that has come into contact with the compound.
To be decontaminated, with the rinsate collected as hazardous liquid waste.[1] If decontamination is not feasible, dispose of as solid hazardous waste.
If disposed of as waste, label the container as "Hazardous Waste - Contaminated Labware."
Contaminated Sharps
Needles, syringes, or other sharp objects contaminated with Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
A designated, puncture-resistant sharps container.
"Hazardous Waste - Sharps," and the nature of the chemical contamination.
Step-by-Step Disposal Protocols
Adherence to a standardized protocol minimizes the risk of error and ensures a consistent and safe disposal process.
Protocol for Solid Waste Disposal
Personal Protective Equipment (PPE): Before handling any waste, don appropriate PPE, including a lab coat, safety glasses or goggles, and nitrile gloves.
Container Preparation: Obtain a designated hazardous waste container for halogenated solids. Ensure it is clean, dry, and properly labeled.
Waste Transfer: Carefully transfer the solid waste into the container, minimizing the generation of dust.[5] If dealing with a powder, it is advisable to handle it within a chemical fume hood.[1]
Secure Closure: Tightly seal the container when not in use.[4]
Storage: Store the sealed container in a designated satellite accumulation area, away from incompatible materials.[1][4]
Disposal Request: Once the container is nearly full, arrange for its collection through your institution's Environmental Health and Safety (EHS) department.[1]
Protocol for Liquid Waste Disposal
PPE: Wear appropriate PPE, including eye protection, gloves, and a lab coat.
Container Selection: Use a designated, chemically resistant container for halogenated liquid waste.
Waste Collection: Collect all liquid waste containing Methyl 4-acetamido-5-iodo-2-methoxybenzoate, including reaction residues and solvent rinses from glassware, in this container.[1]
Content Log: Maintain a log of the contents of the liquid waste container, detailing the chemical composition and approximate volumes.
Secure and Store: Keep the container tightly sealed and store it in a designated satellite accumulation area with secondary containment to prevent spills.[4]
EHS Pickup: When the container is approaching full, submit a request for hazardous waste pickup from your EHS office.
Protocol for Decontamination of Labware
Initial Rinse: In a chemical fume hood, rinse all contaminated glassware with a suitable solvent, such as acetone, to dissolve any residual Methyl 4-acetamido-5-iodo-2-methoxybenzoate.[1]
Collect Rinsate: The solvent rinsate is now considered hazardous waste and must be collected in the designated halogenated liquid waste container.[1]
Secondary Wash: After the initial solvent rinse, the glassware can typically be washed with soap and water.
Final Rinse: Perform a final rinse with deionized water.
Emergency Procedures for Spills
In the event of a spill, immediate and correct action is crucial to mitigate hazards.
Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your supervisor and the EHS office.
Contain the Spill: For small spills, contain the material using an inert absorbent material.
Cleanup: Wearing appropriate PPE, carefully sweep or scoop up the absorbed material and place it in the designated solid halogenated hazardous waste container.[5][6]
Decontaminate the Area: Clean the spill area with a suitable solvent, collecting the cleaning materials and rinsate as hazardous waste.
Report the Incident: Document and report the spill according to your institution's policies.
By implementing these rigorous disposal procedures, you contribute to a safer laboratory environment and ensure that your research practices are environmentally responsible and compliant with regulatory standards. Always consult your institution's specific waste management guidelines and the Safety Data Sheet for any chemical before handling and disposal.
A Senior Application Scientist's Guide to Handling Methyl 4-acetamido-5-iodo-2-methoxybenzoate
This document provides essential safety protocols and operational guidance for researchers, scientists, and drug development professionals working with Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS No. 201214-53-1).
Author: BenchChem Technical Support Team. Date: January 2026
This document provides essential safety protocols and operational guidance for researchers, scientists, and drug development professionals working with Methyl 4-acetamido-5-iodo-2-methoxybenzoate (CAS No. 201214-53-1). The following procedures are designed to ensure personnel safety, maintain experimental integrity, and comply with standard laboratory safety practices.
Hazard Assessment: Understanding the Risks
Methyl 4-acetamido-5-iodo-2-methoxybenzoate is an iodinated aromatic compound. While comprehensive toxicological data for this specific molecule is not widely published, a thorough risk assessment can be conducted by analyzing its structural analogues and the general hazards of powdered chemicals and iodine-containing substances.
Structural Analogy: The closely related compound, Methyl 4-acetamido-5-chloro-2-methoxybenzoate, is classified as harmful if swallowed, harmful in contact with skin, and harmful if inhaled[1]. It is prudent to assume that the iodo-analogue presents similar, if not greater, hazards.
Physical Form: As a solid or powder, this compound poses a significant risk of inhalation, which can lead to respiratory tract irritation[2][3]. Fine powders can be easily aerosolized during handling, such as weighing or transferring[2].
Iodine Content: Iodine and its compounds can be hazardous, causing irritation upon contact with skin and eyes[4]. Severe overexposure to some iodine compounds can lead to more serious health effects[4].
The primary routes of potential exposure are therefore inhalation of the powder, dermal (skin) contact , and ocular (eye) contact . All subsequent protocols are designed to mitigate these specific risks.
Core Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is the most critical barrier between the researcher and potential chemical exposure. The following table summarizes the minimum required PPE for handling Methyl 4-acetamido-5-iodo-2-methoxybenzoate.
Protection Type
Required PPE
Rationale & Specifications
Eye Protection
Chemical Safety Goggles
Must be worn at all times. They provide a seal around the eyes to protect against dust, powders, and splashes. Standard safety glasses are insufficient[3][5]. A face shield may be worn over goggles for added protection during splash-prone procedures.
Hand Protection
Nitrile or Neoprene Gloves
Provides chemical resistance against halogenated organic compounds[6][7]. Inspect gloves for any signs of degradation or perforation before each use. Remove and replace gloves immediately if contamination occurs, and always before leaving the laboratory.
Body Protection
Laboratory Coat
A flame-resistant lab coat should be worn and fully fastened to protect skin and personal clothing from spills and contamination[5][7].
Respiratory Protection
Not required if handled within a certified chemical fume hood.
A NIOSH-approved respirator with appropriate particulate filters is required if engineering controls (like a fume hood) are not available or are insufficient to control dust exposure. Use of respirators requires enrollment in a formal respiratory protection program[8].
Procedural Guide to Safe Handling
Adherence to a systematic workflow is essential for minimizing exposure and preventing contamination. All handling of this compound, especially in its powdered form, must be performed within a certified chemical fume hood to utilize proper engineering controls[9].
Workflow for Handling Solid Methyl 4-acetamido-5-iodo-2-methoxybenzoate
Caption: Workflow for Safely Handling Powdered Chemical Reagents.
Step-by-Step Protocol:
Preparation: Before retrieving the chemical, don all required PPE as specified in the table above. Prepare the work area inside the chemical fume hood by laying down absorbent bench paper[2].
Weighing:
Place a balance inside the fume hood if possible. If the airflow affects accuracy, use an enclosed balance or a balance with a draft shield[2].
Use a weigh boat or appropriate container to prevent spills on the balance pan.
Handle the container of Methyl 4-acetamido-5-iodo-2-methoxybenzoate carefully, keeping it low to the work surface to minimize the potential for dust generation.
Use a spatula to transfer the powder. Do not "pour" the powder from a height.
Keep the stock container closed whenever you are not actively dispensing from it[5].
Transfer & Use:
Carefully transfer the weighed powder into the reaction vessel.
If making a solution, add the solvent to the powder slowly to avoid splashing.
Post-Handling:
Thoroughly clean the spatula and any other reusable equipment.
Wipe down the work surface within the fume hood.
Dispose of the bench paper, used weigh boat, and contaminated gloves as solid hazardous waste.
Emergency Response: Spill & Exposure Management
Accidents can happen despite the best precautions. A clear, pre-planned response is crucial.
Personnel Exposure:
Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing any contaminated clothing[3][10]. Seek medical attention.
Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open[3][4]. Seek immediate medical attention.
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention[3].
Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water[3]. Seek immediate medical attention.
Minor Spill Cleanup (Small amount of powder confined to the fume hood):
Alert Personnel: Notify others in the immediate area of the spill[10].
Containment: Ensure the spill is contained within the fume hood.
Cleanup:
Do NOT use a dry brush or towel, as this will aerosolize the powder[6].
Gently cover the spill with a compatible absorbent material from a chemical spill kit[11].
Carefully scoop the mixture into a clearly labeled hazardous waste container[10][12].
Perform a final decontamination of the spill surface with an appropriate cleaning solution (e.g., soap and water)[12].
Disposal: All materials used for cleanup, including your gloves, must be disposed of as hazardous waste[11].
A spill is considered major if it occurs outside of a fume hood, involves a large quantity, or if you are not trained or equipped to handle it. In such cases, evacuate the area, alert your supervisor and institutional safety office, and prevent others from entering[11][13].
Decontamination and Waste Disposal
Proper disposal is a critical final step in the safe handling workflow.
Waste Segregation: All materials that have come into direct contact with Methyl 4-acetamido-5-iodo-2-methoxybenzoate are considered hazardous waste. This includes:
Excess or unused chemical.
Contaminated gloves, weigh boats, and bench paper.
Spill cleanup materials.
Labeling and Storage: Collect all hazardous waste in a sealed, chemically compatible container. The container must be clearly labeled as "Hazardous Waste" and list the chemical name[10][11]. Store the waste container in a designated satellite accumulation area until it is collected by environmental health and safety personnel.
Regulatory Compliance: All disposal procedures must adhere to federal, state, and local regulations[14]. Never dispose of this chemical down the drain or in the regular trash[7].
By integrating these safety measures into your standard operating procedures, you can effectively mitigate the risks associated with handling Methyl 4-acetamido-5-iodo-2-methoxybenzoate, ensuring a safe and productive research environment.
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